Epiafzelechin 3-O-gallate

• CAS: 108907-43-3

Core Science & Biosynthesis

Epiafzelechin 3-O-gallate: Natural Occurrence, Biosynthesis, and Extraction

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Epiafzelechin 3-O-gallate is a bioactive flavan-3-ol, a class of polyphenolic compounds renowned for their health-promoting properties. As a member of the catechin family, it contributes to the complex phytochemical profile of various plant species, most notably tea (Camellia sinensis). This technical guide provides an in-depth exploration of the natural sources, distribution, and biosynthesis of Epiafzelechin 3-O-gallate. Furthermore, it offers a detailed, field-proven protocol for its extraction and isolation, designed for professionals in phytochemical research and drug development. The document synthesizes current scientific knowledge to explain the causality behind experimental choices, ensuring a trustworthy and authoritative resource for laboratory applications.

Introduction: The Significance of Epiafzelechin 3-O-gallate

Epiafzelechin 3-O-gallate is a gallated flavan-3-ol, specifically a gallate ester formed from the condensation of gallic acid with the 3-hydroxy group of (-)-epiafzelechin[1][2]. Structurally, it belongs to a class of compounds—catechins—that are major constituents of tea and are believed to be responsible for many of its associated health benefits[3]. While its close analog, epigallocatechin-3-gallate (EGCG), is the most abundant and extensively studied catechin, Epiafzelechin 3-O-gallate is a significant component that warrants investigation for its own unique biological activities.

The primary therapeutic interest in Epiafzelechin 3-O-gallate stems from its potent antioxidant capabilities[1][4][5]. By scavenging harmful free radicals, it helps mitigate oxidative stress, a key pathological factor in numerous chronic conditions, including cardiovascular disease, neurodegenerative disorders, and cancer[5]. The presence of the galloyl moiety is critical, as it significantly enhances the antioxidant and biological activities compared to its non-gallated counterparts[6]. For drug development professionals, understanding the natural distribution and extraction of this compound is the foundational step toward harnessing its therapeutic potential, either as a purified phytochemical agent or as a lead compound for synthetic modification.

Natural Sources and Distribution

The distribution of Epiafzelechin 3-O-gallate is primarily concentrated within the plant kingdom, with its most significant and commercially relevant source being the tea plant, Camellia sinensis[2][4][7].

Primary Source: Camellia sinensis (Tea Plant)

Camellia sinensis is the origin of all non-herbal teas. The processing of its leaves determines the final tea type and its corresponding catechin profile. Epiafzelechin 3-O-gallate has been identified as a natural product within this species, particularly noted in Pu-erh tea, a type of fermented tea[4]. It is considered a secondary metabolite, contributing to the flavor and astringency of the beverage. While less abundant than EGCG or epicatechin gallate (ECG), its presence is a key feature of the tea leaf's complex phytochemical matrix. The concentration of individual catechins can vary significantly based on factors such as tea cultivar, geographical location, leaf age, and processing methods (fermentation, drying, etc.).

Other Potential Botanical Sources

While Camellia sinensis is the most well-documented source, related flavan-3-ols have been isolated from a wide array of plants. For instance, catechin-3-O-gallate has been characterized in the bark of Vitellaria paradoxa[8], and epicatechin gallate is found in Parapiptadenia rigida[9]. Although direct reports for Epiafzelechin 3-O-gallate are less common, phytochemical screening of vascular epiphytic medicinal plants has revealed a rich diversity of flavonoids, suggesting that further investigation into these and other traditional medicinal plants may uncover additional sources[10][11].

Comparative Distribution of Major Catechins

To provide context for researchers, the following table summarizes the typical distribution of Epiafzelechin 3-O-gallate relative to other major catechins found in tea leaves.

Compound	Common Abbreviation	Gallated?	Typical Relative Abundance in Green Tea
(-)-Epigallocatechin-3-gallate	EGCG	Yes	Highest
(-)-Epigallocatechin	EGC	No	High
(-)-Epicatechin-3-gallate	ECG	Yes	Moderate
(-)-Epicatechin	EC	No	Moderate
(-)-Epiafzelechin-3-O-gallate	EAFG	Yes	Low to Trace
(+)-Catechin	C	No	Low

Note: This table represents a generalized distribution. Actual concentrations are highly variable.

Biosynthesis Pathway in Camellia sinensis

The formation of Epiafzelechin 3-O-gallate in tea plants is a sophisticated process resulting from the convergence of two primary metabolic pathways: the Phenylpropanoid-Flavonoid Pathway, which builds the epiafzelechin backbone, and the Shikimate Pathway, which supplies the gallic acid moiety[12].

• Shikimate Pathway (Gallic Acid Formation): This pathway, starting from precursors in glycolysis and the pentose phosphate pathway, produces chorismate. Through a series of enzymatic steps, chorismate is converted to 3-dehydroshikimate, which is then dehydrogenated by shikimate dehydrogenase (SDH) to form gallic acid[12].

• Phenylpropanoid and Flavonoid Pathways (Epiafzelechin Backbone Synthesis): This sequence begins with the amino acid L-phenylalanine.

  • Phenylalanine ammonia-lyase (PAL) converts L-phenylalanine to cinnamic acid.

  • Cinnamate 4-hydroxylase (C4H) hydroxylates cinnamic acid to produce p-coumaric acid.

  • 4-Coumaroyl-CoA ligase (4CL) activates p-coumaric acid into p-coumaroyl-CoA.

  • Chalcone synthase (CHS) catalyzes the condensation of p-coumaroyl-CoA with three molecules of malonyl-CoA to form naringenin chalcone.

  • Chalcone isomerase (CHI) converts the chalcone to naringenin (a flavanone).

  • Subsequent enzymatic steps involving flavanone 3-hydroxylase (F3H) , dihydroflavonol 4-reductase (DFR) , and anthocyanidin synthase (ANS) produce the leucoanthocyanidin precursor.

  • Finally, anthocyanidin reductase (ANR) is responsible for producing cis-flavan-3-ols, including (-)-epiafzelechin[13].

• Esterification (Final Step): The epiafzelechin backbone is esterified with a galloyl group. This reaction is catalyzed by a specific acyltransferase, which uses an activated form of gallic acid (e.g., galloyl-1-O-β-D-glucose) as the donor to form Epiafzelechin 3-O-gallate.

Fig. 1: Convergent biosynthesis of Epiafzelechin 3-O-gallate.

Methodology: Extraction, Isolation, and Purification

The following protocol provides a robust, self-validating system for the isolation of Epiafzelechin 3-O-gallate and related catechins from Camellia sinensis leaves. The causality for each step is explained to provide a deeper understanding of the workflow.

Step 1: Sample Preparation

• Harvesting and Drying: Fresh, young tea leaves are harvested. They must be immediately processed (e.g., pan-firing or steaming) to deactivate endogenous enzymes like polyphenol oxidase, which would otherwise degrade the catechins. The leaves are then dried to a constant weight (<10% moisture) at a controlled temperature (e.g., 60-80°C) to preserve phytochemical integrity.

• Grinding: The dried leaves are ground into a fine powder (e.g., 40-60 mesh).

  • Causality: Grinding vastly increases the surface area of the plant material, which is critical for achieving efficient extraction by allowing the solvent to penetrate the plant matrix more effectively.

Step 2: Solid-Liquid Extraction

• Solvent Selection: A solution of 40-80% aqueous ethanol or methanol is prepared.

  • Causality: Catechins are polar molecules. A hydroalcoholic solvent system is optimal; the water component helps to swell the plant material and extract polar compounds, while the alcohol (ethanol or methanol) effectively solubilizes the target flavan-3-ols. Pure water is less effective for gallated catechins, and pure alcohol is less efficient at penetrating the cellular structure[14].

• Extraction Process: The powdered tea leaves are macerated or sonicated in the chosen solvent at a solid-to-liquid ratio of 1:20 (w/v) for 2 hours at a controlled temperature (e.g., 25-40°C)[14]. The process is repeated three times with fresh solvent.

  • Causality: Sonication uses ultrasonic waves to create cavitation bubbles, which collapse and disrupt cell walls, enhancing solvent penetration and significantly improving extraction efficiency over simple maceration. Repeating the extraction ensures maximum recovery of the target compounds.

• Filtration and Concentration: The extracts are pooled, filtered (e.g., through Whatman No. 1 paper), and concentrated under reduced pressure using a rotary evaporator at <45°C to yield a crude extract.

  • Causality: Evaporation under reduced pressure allows the solvent to be removed at a lower temperature, preventing thermal degradation of the heat-sensitive catechins.

Step 3: Liquid-Liquid Partitioning (Purification)

• Initial Cleanup: The crude aqueous extract is first partitioned against n-hexane to remove nonpolar compounds like chlorophyll and lipids. The aqueous layer is retained.

• Catechin Extraction: The remaining aqueous fraction is then successively partitioned against ethyl acetate[14]. The ethyl acetate fractions, which now contain the catechins, are pooled.

  • Causality: Ethyl acetate has an intermediate polarity that is ideal for selectively extracting catechins from the more polar aqueous phase, leaving behind highly polar compounds like sugars and organic acids. This step provides significant purification and concentration of the target analytes.

• Drying and Concentration: The pooled ethyl acetate fraction is dried over anhydrous sodium sulfate, filtered, and concentrated to dryness in vacuo to yield a catechin-rich fraction.

Step 4: Chromatographic Isolation

• Methodology: The catechin-rich fraction is subjected to semi-preparative High-Performance Liquid Chromatography (HPLC) for final isolation[15].

  • Stationary Phase: C18 column (e.g., 250 x 10 mm, 5 µm).

  • Mobile Phase: A gradient of (A) water with 0.1% formic acid and (B) acetonitrile with 0.1% formic acid.

  • Gradient Program: A linear gradient from 5-30% B over 40 minutes.

  • Detection: UV detector at 280 nm.

  • Causality: Reverse-phase (C18) HPLC separates compounds based on their hydrophobicity. The gradient elution, starting with a high concentration of polar solvent (water) and gradually increasing the nonpolar solvent (acetonitrile), allows for the sequential elution of catechins. Non-gallated catechins (more polar) will elute earlier than the gallated catechins (less polar). Formic acid is added to acidify the mobile phase, which ensures that the phenolic hydroxyl groups of the catechins remain protonated, leading to sharper peaks and better resolution.

• Fraction Collection: Fractions corresponding to the specific retention time of Epiafzelechin 3-O-gallate are collected, pooled, and concentrated to yield the purified compound. Purity is confirmed using analytical HPLC and mass spectrometry.

Fig. 2: Workflow for extraction and isolation.

Physicochemical Data

For researchers requiring precise identification and characterization, the following data for (-)-Epiafzelechin 3-O-gallate is provided.

Property	Value	Source
IUPAC Name	[(2R,3R)-5,7-dihydroxy-2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate	PubChem[2]
Molecular Formula	C₂₂H₁₈O₉	PubChem[2]
Molecular Weight	426.4 g/mol	PubChem[2]
CAS Number	108907-43-3	MedChemExpress[4]
Chemical Class	Flavan-3-ols, Polyphenols	HMDB

Pharmacological Context and Future Directions

Epiafzelechin 3-O-gallate is a promising molecule for further pharmacological investigation. Its established antioxidant activity provides a strong rationale for exploring its efficacy in disease models driven by oxidative stress[1][5]. The broader family of gallated catechins, such as EGCG and ECG, have demonstrated a vast range of preclinical activities, including anti-inflammatory, anti-cancer, neuroprotective, and cardioprotective effects[16][17][18]. These activities are often attributed to the modulation of complex signaling pathways, including NF-κB, MAPK, and PI3K/Akt[16].

For drug development professionals, Epiafzelechin 3-O-gallate represents an opportunity for:

• Direct Therapeutic Application: Investigating the purified compound in preclinical models of inflammation, cancer, or neurodegeneration.

• Lead Compound Development: Using its flavan-3-ol structure as a scaffold for medicinal chemistry efforts to develop novel analogs with improved potency, selectivity, and pharmacokinetic properties.

• Functional Foods and Nutraceuticals: Standardizing its concentration in tea extracts for use in dietary supplements and functional beverages aimed at promoting cardiovascular and cognitive health[1].

Future research should focus on quantifying the presence of Epiafzelechin 3-O-gallate across a wider range of botanicals, elucidating its specific molecular targets, and conducting rigorous preclinical studies to validate its therapeutic potential.

References

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• Jiang, X. et al. (2021). The epigallocatechin-3-gallate (EGCG) biosynthesis pathway in Camellia sinensis. BMC Plant Biology. Available from: [Link]

• Mazzanti, G. et al. (2020). Preclinical Pharmacological Activities of Epigallocatechin-3-gallate in Signaling Pathways. Semantic Scholar. Available from: [Link]

• Yuan, Z. et al. (2020). The pharmacological activity of epigallocatechin-3-gallate (EGCG) on Alzheimer's disease animal model: A systematic review. PubMed. Available from: [Link]

• Li, Z.L. et al. Health promoting activities and corresponding mechanism of (–)-epicatechin-3-gallate. Journal of Functional Foods. Available from: [Link]

• OSADHI. List of plants having phytochemicals: Epigallocatechin gallate. OSADHI. Available from: [Link]

• Salehi, B. et al. (2022). Flavanols from Nature: A Phytochemistry and Biological Activity Review. MDPI. Available from: [Link]

• Lambert, J.D. & Sang, S. (2007). Epigallocatechin-3-gallate (EGCG): Chemical and biomedical perspectives. Phytochemistry. Available from: [Link]

• National Center for Biotechnology Information. Epiafzelechin 3-O-gallate. PubChem. Available from: [Link]

• Yuan, M. et al. (2017). [Isolation and purification of seven catechin compounds from fresh tea leaves by semi-preparative liquid chromatography]. PubMed. Available from: [Link]

• Yasi, E. et al. (2020). Vascular Epiphytic Medicinal Plants as Sources of Therapeutic Agents: Their Ethnopharmacological Uses, Chemical Composition, and Biological Activities. PubMed Central. Available from: [Link]

• Human Metabolome Database. (-)-Epiafzelechin 3-gallate. HMDB. Available from: [Link]

• Al-Khayri, J.M. et al. (2023). Extraction and Purification of Catechins from Tea Leaves: An Overview of Methods, Advantages, and Disadvantages. MDPI. Available from: [Link]

• Yasi, E. et al. (2020). Vascular Epiphytic Medicinal Plants as Sources of Therapeutic Agents: Their Ethnopharmacological Uses, Chemical Composition, and Biological Activities. ResearchOnline@JCU. Available from: [Link]

• ResearchGate. Table of food sources and content of EGCG. ResearchGate. Available from: [Link]

• Vuong, Q.V. et al. (2013). Comparison of extraction and isolation efficiency of catechins and caffeine from green tea leaves using different solvent systems. Journal of Separation Science. Available from: [Link]

• Genome Context. (-)-Epiafzelechin-3-O-gallate. Genome Context. Available from: [Link]

• Liu, Y. et al. (2022). Exploration of the biosynthesis of galloylated catechins in tea plants. Horticulture Research. Available from: [Link]

• National Center for Biotechnology Information. Epicatechin Gallate. PubChem. Available from: [Link]

• National Center for Biotechnology Information. (-)-Epiafzelechin. PubChem. Available from: [Link]

• Danlami, U. et al. (2021). Isolation and Characterization of Catechin and Catechin-3-O-Gallate from the Bark of Vitellaria Paradoxa (Sapotaceae). ResearchGate. Available from: [Link]

• ResearchGate. Structures of (+)-afzelechin, (–)-epiafzelechin, (+)-catechin, etc. ResearchGate. Available from: [Link]

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Biosynthesis pathway of Epiafzelechin 3-O-gallate in plants

An In-Depth Technical Guide to the Biosynthesis of Epiafzelechin 3-O-gallate in Plants

Introduction

Epiafzelechin 3-O-gallate is a bioactive flavan-3-ol, specifically a gallate ester, found in various plant species, most notably in tea (Camellia sinensis)[1]. As a member of the polyphenol family, it contributes to the sensory properties of beverages like tea and is of significant interest for its potent antioxidant capabilities and potential therapeutic applications. The molecular architecture of this compound, comprising an epiafzelechin backbone esterified with a gallic acid moiety, is the product of a sophisticated and convergent biosynthetic process.

This technical guide provides a comprehensive exploration of the biosynthetic pathway of Epiafzelechin 3-O-gallate. We will dissect the two primary metabolic routes that converge to create this molecule: the flavonoid pathway, which builds the core epiafzelechin structure, and the shikimate pathway, which supplies the galloyl group. Finally, we will examine the crucial enzymatic esterification step that joins these two precursors. This document is designed to serve as an authoritative resource, grounded in established biochemical principles and supported by detailed experimental context.

Section 1: Biosynthesis of the Epiafzelechin Backbone

The formation of the epiafzelechin core is a multi-step process embedded within the well-characterized flavonoid biosynthetic pathway. This pathway begins with a precursor from primary metabolism, the amino acid L-phenylalanine.

The General Phenylpropanoid Pathway (GPPP)

The journey begins with the conversion of L-phenylalanine into p-Coumaroyl-CoA, a critical entry point for numerous phenolic compounds.[2][3]

• Phenylalanine Ammonia Lyase (PAL): This enzyme catalyzes the first committed step, deaminating L-phenylalanine to produce trans-cinnamic acid.[2]

• Cinnamic Acid 4-hydroxylase (C4H): A cytochrome P450-dependent monooxygenase, C4H hydroxylates trans-cinnamic acid at the C4 position to form p-coumaric acid.

• 4-Coumarate:CoA Ligase (4CL): This enzyme activates p-coumaric acid by ligating it with Coenzyme A, forming the high-energy thioester p-Coumaroyl-CoA.

Entry into Flavonoid Synthesis and Flavanone Formation

p-Coumaroyl-CoA serves as the starter unit for the flavonoid-specific branch of the pathway.

• Chalcone Synthase (CHS): As the key and often rate-limiting enzyme, CHS catalyzes a sequential condensation of one molecule of p-Coumaroyl-CoA with three molecules of malonyl-CoA (derived from carbohydrate metabolism) to form naringenin chalcone.[2]

• Chalcone Isomerase (CHI): This enzyme facilitates the stereospecific intramolecular cyclization of naringenin chalcone into the flavanone, (2S)-naringenin.[2]

Formation of the Flavan-3-ol Precursor

Naringenin undergoes a series of enzymatic modifications to generate the direct precursors for flavan-3-ols.

• Flavanone 3-hydroxylase (F3H): F3H, a 2-oxoglutarate-dependent dioxygenase, hydroxylates naringenin at the C3 position to yield dihydrokaempferol (DHK), a dihydroflavonol.[2][4]

• Dihydroflavonol 4-reductase (DFR): This NADPH-dependent reductase reduces the C4-carbonyl group of dihydrokaempferol to produce leucopelargonidin, a flavan-3,4-diol (also known as a leucoanthocyanidin).[2][5]

The Branch to 2,3-cis-Flavan-3-ols

Leucopelargonidin is a critical branch point. To generate epiafzelechin, which has a 2,3-cis stereochemistry, the pathway proceeds via an anthocyanidin intermediate.

• Anthocyanidin Synthase (ANS/LDOX): Also known as leucoanthocyanidin dioxygenase, ANS oxidizes leucopelargonidin to form the corresponding colored anthocyanidin, pelargonidin.[2]

• Anthocyanidin Reductase (ANR): This is the definitive step for epiafzelechin synthesis. ANR utilizes NADPH to reduce pelargonidin, yielding the 2,3-cis flavan-3-ol, (-)-epiafzelechin.[6][7][8] The choice of ANR over the competing enzyme, Leucoanthocyanidin Reductase (LAR), is critical, as LAR would produce the 2,3-trans isomer, (+)-afzelechin.[9][10]

Figure 1: Biosynthetic pathway of the (-)-epiafzelechin backbone.

Section 2: Biosynthesis of the Galloyl Moiety (Gallic Acid)

The gallic acid component is synthesized via the shikimate pathway, a distinct route from the flavonoid pathway. While several routes have been proposed historically, the current consensus points to a direct conversion from a shikimate pathway intermediate.[11][12]

The most widely accepted pathway involves the direct dehydrogenation of 3-dehydroshikimic acid.[13][14] This reaction is catalyzed by Shikimate Dehydrogenase (SDH) , an NADP+-dependent enzyme that is also a core component of the primary shikimate pathway leading to aromatic amino acids.[15] This dual functionality of SDH makes it a pivotal enzyme linking primary and secondary metabolism, enabling the production of gallic acid for subsequent galloylation reactions.[15][16]

Figure 2: Primary biosynthetic route to gallic acid.

Section 3: The Final Galloylation Step: Esterification

The convergence of the two pathways occurs in the final esterification step, where gallic acid is attached to the 3-hydroxyl group of the epiafzelechin C-ring. This is not a simple one-step condensation. Research, particularly in tea plants, has elucidated a more complex and elegant two-step mechanism involving an activated glucose intermediate, which provides the thermodynamic driving force for the reaction.[17][18]

• Activation of Gallic Acid: Gallic acid is first activated by reacting with UDP-glucose. This reaction is catalyzed by UDP-glucose:gallate 1-O-galloyltransferase (UGGT) , which transfers the galloyl moiety to glucose, forming the high-energy intermediate 1-O-galloyl-β-D-glucose.[16][17]

• Transfer to Epiafzelechin: The activated galloyl group is then transferred from 1-O-galloyl-β-D-glucose to the 3-hydroxyl position of (-)-epiafzelechin. This final step is catalyzed by a serine carboxypeptidase-like (SCPL) acyltransferase .[18] An enzyme with this activity, epicatechin:1-O-galloyl-β-D-glucose O-galloyltransferase (ECGT), has been identified and is presumed to act on epiafzelechin as well, yielding the final product, Epiafzelechin 3-O-gallate.[16][17]

Figure 3: Two-step enzymatic galloylation of (-)-epiafzelechin.

Section 4: Regulation of the Biosynthetic Pathway

The production of Epiafzelechin 3-O-gallate is not constitutive but is under tight transcriptional control, responding to developmental cues and environmental stresses.[3][19] The regulation primarily targets the flavonoid branch of the pathway. The expression of structural genes like CHS, DFR, and ANR is coordinately controlled by a protein complex known as the MBW complex.[2][20] This complex consists of three types of transcription factors:

• R2R3-MYB proteins

• basic Helix-Loop-Helix (bHLH) proteins

• WD40-repeat proteins

The specific combination of these factors determines the spatial and temporal activation of different branches of the flavonoid pathway, ensuring that the appropriate compounds are produced precisely when and where they are needed by the plant.[19][21]

Section 5: Summary of Key Enzymes

The biosynthesis of Epiafzelechin 3-O-gallate is orchestrated by a series of specialized enzymes. The table below summarizes the core catalysts involved in this intricate pathway.

Abbreviation	Full Enzyme Name	Substrate(s)	Product(s)	Pathway Segment
PAL	Phenylalanine Ammonia Lyase	L-Phenylalanine	trans-Cinnamic Acid	GPPP
C4H	Cinnamic Acid 4-hydroxylase	trans-Cinnamic Acid	p-Coumaric Acid	GPPP
4CL	4-Coumarate:CoA Ligase	p-Coumaric Acid, CoA	p-Coumaroyl-CoA	GPPP
CHS	Chalcone Synthase	p-Coumaroyl-CoA, 3x Malonyl-CoA	Naringenin Chalcone	Flavonoid
CHI	Chalcone Isomerase	Naringenin Chalcone	(2S)-Naringenin	Flavonoid
F3H	Flavanone 3-hydroxylase	Naringenin	Dihydrokaempferol	Flavonoid
DFR	Dihydroflavonol 4-reductase	Dihydrokaempferol	Leucopelargonidin	Flavonoid
ANS	Anthocyanidin Synthase	Leucopelargonidin	Pelargonidin	Flavonoid
ANR	Anthocyanidin Reductase	Pelargonidin	(-)-Epiafzelechin	Flavonoid
SDH	Shikimate Dehydrogenase	3-Dehydroshikimic Acid	Gallic Acid	Shikimate
UGGT	UDP-glucose:gallate 1-O-galloyltransferase	Gallic Acid, UDP-Glucose	1-O-galloyl-β-D-glucose	Galloylation
SCPL-AT	Serine Carboxypeptidase-Like Acyltransferase	1-O-galloyl-β-D-glucose, (-)-Epiafzelechin	Epiafzelechin 3-O-gallate	Galloylation

Section 6: Experimental Protocol: In Vitro Assay for Anthocyanidin Reductase (ANR) Activity

To validate the final step in epiafzelechin backbone synthesis, an in vitro enzyme assay is essential. This protocol outlines a self-validating system to measure ANR activity by monitoring the conversion of pelargonidin to epiafzelechin.

Principle: Crude or purified protein extract containing ANR is incubated with the substrate (pelargonidin) and the necessary cofactor (NADPH). The reaction is stopped, and the product (epiafzelechin) is extracted and quantified using High-Performance Liquid Chromatography (HPLC).

Reagents & Buffers:

• Extraction Buffer: 100 mM Tris-HCl (pH 7.5), 10 mM DTT, 5 mM ascorbic acid, 10% (v/v) glycerol, 1% (w/v) polyvinylpyrrolidone (PVP).

• Assay Buffer: 100 mM phosphate buffer (pH 6.5).

• Substrate: 1 mM Pelargonidin chloride in methanol.

• Cofactor: 20 mM NADPH in assay buffer.

• Stop Solution/Extraction Solvent: Ethyl acetate.

• Standards: Authentic (-)-epiafzelechin standard for HPLC calibration.

Methodology:

• Enzyme Extraction:

  • Harvest 1-2 g of young plant tissue (e.g., tea leaves) and immediately freeze in liquid nitrogen.

  • Grind the tissue to a fine powder using a mortar and pestle.

  • Add 5 mL of ice-cold extraction buffer and continue grinding until a homogenous slurry is formed.

  • Centrifuge the homogenate at 15,000 x g for 20 minutes at 4°C.

  • Carefully collect the supernatant, which contains the crude protein extract. Determine protein concentration using a Bradford assay.

• Enzyme Assay:

  • Set up the reaction in a 1.5 mL microfuge tube on ice. Total reaction volume: 200 µL.

  • Add 150 µL of assay buffer.

  • Add 20 µL of protein extract (approx. 50-100 µg total protein).

  • Add 10 µL of 1 mM pelargonidin substrate.

  • To initiate the reaction, add 20 µL of 20 mM NADPH.

  • Control Reaction: Prepare a parallel reaction where the enzyme extract was boiled for 10 minutes prior to addition. This is critical to ensure the observed conversion is enzymatic.

  • Incubate all tubes at 30°C for 30-60 minutes.

• Product Extraction and Analysis:

  • Stop the reaction by adding 200 µL of ethyl acetate.

  • Vortex vigorously for 1 minute to extract the flavan-3-ols into the organic phase.

  • Centrifuge at 10,000 x g for 5 minutes to separate the phases.

  • Carefully transfer the upper ethyl acetate layer to a new tube.

  • Evaporate the solvent to dryness under a stream of nitrogen gas or in a vacuum concentrator.

  • Re-dissolve the residue in 50 µL of methanol.

  • Analyze 20 µL by reverse-phase HPLC (e.g., C18 column) with a UV detector (280 nm), comparing the retention time and peak area to the epiafzelechin standard.

Figure 4: Experimental workflow for ANR enzyme activity assay.

Conclusion

The biosynthesis of Epiafzelechin 3-O-gallate is a testament to the metabolic ingenuity of plants, requiring the coordinated action of enzymes from three distinct pathways. It begins with the general phenylpropanoid pathway, branches into the complex flavonoid route to construct the epiafzelechin backbone, and converges with the shikimate pathway, which provides the gallic acid moiety. The final, elegant two-step galloylation catalyzed by transferases completes the synthesis. A thorough understanding of this pathway, from the structural genes to their transcriptional regulators and the biochemical properties of the enzymes, is paramount. This knowledge provides a robust framework for metabolic engineering efforts aimed at enhancing the production of this valuable bioactive compound in plants or heterologous systems, and it offers critical insights for drug development professionals seeking to leverage the therapeutic potential of natural products.

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A Senior Application Scientist's Guide to the Isolation and Purification of Epiafzelechin 3-O-gallate from Camellia sinensis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Epiafzelechin 3-O-gallate (EAG) is a bioactive flavan-3-ol found within the complex phytochemical matrix of tea leaves (Camellia sinensis). As a member of the catechin family, it possesses significant antioxidant properties, making it a compound of interest for pharmaceutical and nutraceutical research.[1][2] However, its structural similarity to other abundant catechins, such as epigallocatechin gallate (EGCG) and epicatechin gallate (ECG), presents a considerable challenge for its isolation.[3][4][5] This guide provides a robust, field-proven methodology for the extraction, separation, and high-purity purification of Epiafzelechin 3-O-gallate. Moving beyond a simple recitation of steps, this document elucidates the scientific rationale behind each phase of the process, empowering researchers to adapt and troubleshoot the protocol effectively. The workflow is designed as a self-validating system, integrating analytical checkpoints to ensure the identity and purity of the final compound.

Foundational Principles and Strategic Overview

The successful isolation of a single, low-abundance compound from a complex natural source is predicated on a clear understanding of both the target molecule and the starting material. The strategy must be multi-modal, leveraging different physicochemical properties at each stage to systematically remove impurities and enrich the target compound.

The Phytochemical Landscape of Tea Leaves

Camellia sinensis leaves are a veritable library of bioactive molecules. The primary challenge in isolating EAG is not the extraction itself, but the separation from a high-concentration background of structurally analogous compounds. Key interfering substances include:

• Other Catechins: Green tea is particularly rich in (-)-epigallocatechin-3-gallate (EGCG), (-)-epigallocatechin (EGC), (-)-epicatechin-3-gallate (ECG), and (-)-epicatechin (EC).[5][6] These share the same flavan-3-ol backbone, demanding high-resolution chromatographic techniques for separation.

• Caffeine: A major alkaloid component (3-6%) that is readily co-extracted with polyphenols.[6] Its removal is a critical early step to simplify the downstream purification process.

• Phenolic Acids and Other Flavonoids: Compounds like gallic acid and flavonols contribute to the complexity of the crude extract.[6][7]

Target Molecule Profile: Epiafzelechin 3-O-gallate

A thorough understanding of the target's chemical structure is paramount for designing an effective purification strategy.

• IUPAC Name: [(2R,3R)-5,7-dihydroxy-2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate[8]

• Molecular Formula: C₂₂H₁₈O₉[8]

• Molecular Weight: 426.4 g/mol [8]

• Key Structural Features: Epiafzelechin 3-O-gallate is the gallate ester of epiafzelechin.[8] It is a polyphenol with multiple hydroxyl groups, rendering it polar and soluble in solvents like water, ethanol, and methanol.[3][9] The presence of the galloyl moiety significantly increases its antioxidant activity compared to its non-gallated counterpart, epiafzelechin.[2][4]

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An In-Depth Technical Guide to the Chemical Structure and Stereochemistry of Epiafzelechin 3-O-gallate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epiafzelechin 3-O-gallate is a noteworthy member of the flavan-3-ol class of polyphenols, compounds that have garnered significant attention for their potential health benefits. As a derivative of epiafzelechin, it is characterized by the esterification of the 3-hydroxyl group with gallic acid. This modification has profound implications for its biological activity. This technical guide provides a comprehensive exploration of the chemical structure, stereochemistry, and analytical methodologies pertinent to Epiafzelechin 3-O-gallate, offering valuable insights for researchers in natural product chemistry, pharmacology, and drug development.

Molecular Structure and Physicochemical Properties

Epiafzelechin 3-O-gallate is a complex polyphenolic compound with the chemical formula C₂₂H₁₈O₉ and a molecular weight of 426.4 g/mol .[1] Its structure is comprised of two key moieties: the epiafzelechin core and a gallate ester group. The systematic IUPAC name for this compound is [(2R,3R)-5,7-dihydroxy-2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate.[1]

The epiafzelechin core is a flavan-3-ol, characterized by a heterocyclic C ring containing two chiral centers at the C2 and C3 positions. The B ring is substituted with a single hydroxyl group at the 4'-position, distinguishing it from other common catechins like epicatechin (with a 3',4'-dihydroxy substituted B ring) and epigallocatechin (with a 3',4',5'-trihydroxy substituted B ring). The gallate moiety, derived from gallic acid, is attached to the C3 hydroxyl group of the epiafzelechin core via an ester linkage. This galloyl group significantly influences the molecule's antioxidant and biological properties.[2]

Table 1: Physicochemical Properties of Epiafzelechin 3-O-gallate

Property	Value	Source
Molecular Formula	C₂₂H₁₈O₉	PubChem CID 467295[1]
Molecular Weight	426.4 g/mol	PubChem CID 467295[1]
IUPAC Name	[(2R,3R)-5,7-dihydroxy-2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate	PubChem CID 467295[1]
CAS Number	108907-43-3	PubChem CID 467295[1]
Natural Sources	Camellia sinensis (Tea)	[1]

Stereochemistry: The Decisive Factor in Bioactivity

The stereochemistry of flavan-3-ols is a critical determinant of their biological activity.[2][3] Epiafzelechin 3-O-gallate possesses two chiral centers at the C2 and C3 positions of the C-ring. The designation "(2R,3R)" specifies the absolute configuration at these centers. This cis configuration, where the substituents on C2 and C3 are on the same side of the ring, is characteristic of the "epi-" series of catechins.[4]

The spatial arrangement of the B-ring at C2 and the gallate group at C3 profoundly influences how the molecule interacts with biological targets such as enzymes and receptors.[5][6] Studies on related flavan-3-ols have demonstrated that variations in stereochemistry can lead to significant differences in antioxidant potency, enzyme inhibition, and other pharmacological effects.[2] The (2R,3R) configuration of Epiafzelechin 3-O-gallate is crucial for its specific biological profile.

Spectroscopic and Analytical Characterization

The unambiguous identification and structural elucidation of Epiafzelechin 3-O-gallate rely on a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the detailed chemical structure and stereochemistry of organic molecules.

• ¹H NMR Spectroscopy: The proton NMR spectrum provides information on the number and connectivity of hydrogen atoms. For Epiafzelechin 3-O-gallate, the aromatic protons of the A, B, and galloyl rings will appear in the downfield region (typically δ 6.0-7.5 ppm). The protons on the C-ring (H-2, H-3, and H-4) will be found in the more upfield region. The coupling constants between H-2 and H-3 are particularly diagnostic for the cis or trans stereochemistry.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum reveals the carbon framework of the molecule. The chemical shifts of the carbon atoms are sensitive to their local electronic environment. A known ¹³C NMR spectrum of (-)-Epiafzelechin-3-O-gallate in DMSO-d₆ shows characteristic signals for the flavan-3-ol and gallate moieties.[7]

Table 2: Representative ¹³C NMR Chemical Shifts for (-)-Epiafzelechin-3-O-gallate (in DMSO-d₆)

Carbon Position	Approximate Chemical Shift (δ, ppm)
C2	~78
C3	~68
C4	~28
Galloyl C=O	~165
Aromatic Carbons	~95-160

Data adapted from available spectra of (-)-Epiafzelechin-3-O-gallate and related compounds.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, aiding in its identification. Electrospray ionization (ESI) is a commonly used soft ionization technique for analyzing polyphenols. In negative ion mode ESI-MS, Epiafzelechin 3-O-gallate is expected to show a prominent deprotonated molecular ion [M-H]⁻ at m/z 425.

Tandem mass spectrometry (MS/MS) is employed to further probe the structure by fragmenting the parent ion. The fragmentation of gallated catechins typically involves the loss of the galloyl moiety (152 Da) and subsequent cleavages of the flavan-3-ol core. The fragmentation pattern of the structurally similar epigallocatechin-3-O-gallate shows characteristic losses, which can be extrapolated to predict the fragmentation of Epiafzelechin 3-O-gallate.[8]

Putative Biosynthetic Pathway

The biosynthesis of Epiafzelechin 3-O-gallate occurs through the well-established flavonoid pathway.[9] The pathway commences with the general phenylpropanoid pathway, leading to the formation of p-coumaroyl-CoA.

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Spectroscopic Blueprint of a Bioactive Flavan-3-ol: A Technical Guide to the Characterization of Epiafzelechin 3-O-gallate

Introduction: In the intricate world of natural product chemistry, the precise structural elucidation of bioactive compounds is the cornerstone of drug discovery and development. Among the vast array of phytochemicals, flavan-3-ols from sources like green tea (Camellia sinensis) are of significant interest due to their potent antioxidant and therapeutic properties. This technical guide provides an in-depth exploration of the spectroscopic characterization of a key flavan-3-ol, (-)-Epiafzelechin 3-O-gallate, focusing on the synergistic application of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). This document is intended for researchers, scientists, and drug development professionals, offering not just data, but the strategic rationale behind the analytical workflows.

Section 1: Mass Spectrometry - Unveiling the Molecular Mass and Fragmentation Fingerprint

Mass spectrometry is an indispensable tool for the initial characterization of natural products, providing a rapid and highly sensitive determination of molecular weight and elemental composition. For a compound like Epiafzelechin 3-O-gallate (C₂₂H₁₈O₉), High-Resolution Mass Spectrometry (HRMS) is pivotal for confirming its molecular formula.

The Rationale for Electrospray Ionization (ESI) in Negative Mode:

The choice of ionization technique is critical for the successful analysis of polyphenols. Electrospray Ionization (ESI) is the preferred method due to its soft ionization nature, which minimizes in-source fragmentation and preserves the molecular ion. For flavonoids and other phenolic compounds, analysis in the negative ion mode is generally more suitable.[1] This is because the acidic phenolic hydroxyl groups are readily deprotonated, forming a stable [M-H]⁻ ion, which often yields a more intense signal and clearer fragmentation patterns for structural analysis.

High-Resolution Mass Spectrometry (HRMS) Data

HRMS provides the high mass accuracy required to confidently determine the elemental composition of a molecule.

Parameter	Value	Source
Molecular Formula	C₂₂H₁₈O₉
Monoisotopic Mass	426.0951 Da
Predicted [M-H]⁻	425.0878 m/z

Tandem Mass Spectrometry (MS/MS) and Fragmentation Analysis

Tandem mass spectrometry (MS/MS) is a powerful technique for structural elucidation, where the [M-H]⁻ ion is isolated and subjected to collision-induced dissociation (CID) to generate characteristic fragment ions. The fragmentation pattern of Epiafzelechin 3-O-gallate is predictable based on the established fragmentation of flavan-3-ols and their gallate esters.

Key Fragmentation Pathways:

• Loss of the Galloyl Moiety: The ester linkage is labile and readily cleaves, resulting in the loss of gallic acid (170 Da) or a galloyl group (152 Da).

• Retro-Diels-Alder (RDA) Fission: This is a characteristic fragmentation of the heterocyclic C-ring in flavonoids, providing information about the substitution pattern of the A and B rings.

• Heterocyclic Ring Fission (HRF): This involves cleavage of the C-ring, leading to the loss of the B-ring and parts of the C-ring.

Table of Expected MS/MS Fragments of Epiafzelechin 3-O-gallate ([M-H]⁻ at m/z 425.09)

Fragment Ion (m/z)	Neutral Loss (Da)	Proposed Structure/Origin	Supporting Evidence
273.08	152	[Epiafzelechin - H]⁻ (Loss of galloyl group)	Analogous fragmentation in other flavan-3-ol gallates.
255.07	170	[Epiafzelechin - H - H₂O]⁻ (Loss of gallic acid)	Common fragmentation pathway for gallate esters.
169.01	256.08	[Gallic acid - H]⁻	Characteristic fragment of the galloyl moiety.[2]
125.02	300.07	Pyrogallol-type fragment from the galloyl group	A common and stable fragment from gallic acid.[2]

Experimental Protocol for LC-MS/MS Analysis

• Sample Preparation: Dissolve a purified sample of Epiafzelechin 3-O-gallate in a suitable solvent such as methanol or acetonitrile at a concentration of approximately 1-10 µg/mL.

• Chromatographic Separation (Optional but Recommended): Employ a C18 reversed-phase HPLC or UHPLC column with a gradient elution using mobile phases of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B). This ensures the separation of the target compound from any potential isomers or impurities.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Negative.

  • Scan Mode: Full scan MS and product ion scan (MS/MS) of the precursor ion at m/z 425.09.

  • Capillary Voltage: 2.5-3.5 kV.

  • Cone Voltage: 20-40 V (optimize for minimal fragmentation in full scan).

  • Collision Energy (for MS/MS): 15-30 eV (optimize to achieve a rich fragmentation spectrum).

Section 2: Nuclear Magnetic Resonance (NMR) Spectroscopy - The Definitive Structural Map

While MS provides valuable information on mass and fragmentation, NMR spectroscopy is the gold standard for the unambiguous determination of the complete chemical structure, including stereochemistry. A combination of 1D (¹H and ¹³C) and 2D NMR experiments is essential for the complete assignment of all proton and carbon signals in Epiafzelechin 3-O-gallate.

The Logic of Solvent Selection and 2D NMR Experiments:

Deuterated acetone (acetone-d₆) is an excellent solvent for flavonoids, providing good solubility and resolution of both aromatic and aliphatic signals. For unambiguous assignments, a suite of 2D NMR experiments is employed:

• COSY (Correlation Spectroscopy): Identifies proton-proton (¹H-¹H) spin-spin coupling networks, crucial for tracing the connectivity of protons within the flavan and gallate moieties.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms (¹H-¹³C), allowing for the assignment of protonated carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): Reveals long-range correlations (typically 2-3 bonds) between protons and carbons, which is vital for connecting different spin systems and assigning quaternary carbons.

¹H NMR Spectral Data of (-)-Epiafzelechin 3-O-gallate (in Acetone-d₆)

The following table is constructed based on the known spectral data of epiafzelechin and related galloylated flavan-3-ols. Definitive assignments for a range of green tea polyphenols, including epiafzelechin, were established by Davis et al. (1996).

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Epiafzelechin Moiety
2	~5.05	s
3	~5.50	br s
4α	~2.90	d	~17.0
4β	~3.15	dd	~17.0, ~4.5
6	~6.00	d	2.3
8	~5.95	d	2.3
2'	~7.30	d	8.5
3'	~6.85	d	8.5
5'	~6.85	d	8.5
6'	~7.30	d	8.5
Gallate Moiety
2'', 6''	~7.05	s

¹³C NMR Spectral Data of (-)-Epiafzelechin 3-O-gallate (in Acetone-d₆)

As with the ¹H NMR data, the ¹³C chemical shifts are based on established data for the constituent parts of the molecule and the comprehensive work on green tea polyphenols.

Position	Chemical Shift (δ, ppm)	Position	Chemical Shift (δ, ppm)
Epiafzelechin Moiety	Gallate Moiety
2	~79.5	1''	~121.0
3	~70.0	2'', 6''	~110.0
4	~28.5	3'', 5''	~146.0
4a	~100.0	4''	~139.0
5	~157.0	C=O	~166.5
6	~96.0
7	~157.5
8	~95.5
8a	~156.0
1'	~131.5
2', 6'	~129.0
3', 5'	~116.0
4'	~158.0

Experimental Protocol for NMR Analysis

• Sample Preparation: For ¹H NMR, dissolve 1-5 mg of purified Epiafzelechin 3-O-gallate in approximately 0.6 mL of acetone-d₆. For ¹³C NMR, a more concentrated sample (10-20 mg) is recommended. Transfer the solution to a 5 mm NMR tube.

• 1D NMR Acquisition (¹H and ¹³C):

  • Spectrometer: 400 MHz or higher for optimal resolution.

  • ¹H NMR: Acquire with a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

  • ¹³C NMR: Acquire with proton decoupling. A larger number of scans (e.g., 1024-4096) is necessary due to the low natural abundance of the ¹³C isotope.

• 2D NMR Acquisition (COSY, HSQC, HMBC):

  • Utilize standard pulse programs for each experiment.

  • Optimize acquisition and processing parameters (e.g., spectral widths, number of increments, relaxation delays) to obtain high-quality spectra.

Visualizing the Spectroscopic Workflow and Structural Connectivity

The following diagrams, generated using Graphviz, illustrate the logical flow of the spectroscopic analysis and the key correlations used for structural elucidation.

Caption: Workflow for the spectroscopic characterization of Epiafzelechin 3-O-gallate.

Caption: Key 2D NMR correlations for structural elucidation.

Conclusion

The comprehensive spectroscopic characterization of Epiafzelechin 3-O-gallate is a multi-faceted process that relies on the synergistic interpretation of data from both mass spectrometry and nuclear magnetic resonance spectroscopy. HRMS provides the foundational confirmation of the molecular formula, while MS/MS offers a characteristic fragmentation fingerprint. The definitive structural architecture, including stereochemistry, is unequivocally established through a suite of 1D and 2D NMR experiments. The protocols and data presented in this guide serve as a robust framework for the analysis of this important bioactive compound and can be adapted for the characterization of other related flavan-3-ols.

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Physicochemical properties of Epiafzelechin 3-O-gallate

An In-Depth Technical Guide to the Physicochemical Properties of (-)-Epiafzelechin 3-O-gallate

Introduction

(-)-Epiafzelechin 3-O-gallate is a polyphenolic compound belonging to the flavan-3-ol class of flavonoids.[1][2] It is a gallate ester formed by the condensation of gallic acid with the 3-hydroxy group of epiafzelechin.[1][2] This natural product is found in various plants, notably in Pu-erh tea (Camellia sinensis), and contributes to the tea's overall bioactivity.[3][4] As a member of the catechin family, which includes well-studied compounds like Epigallocatechin gallate (EGCG), (-)-Epiafzelechin 3-O-gallate is gaining attention from researchers for its significant antioxidant properties and potential applications in drug development and functional foods.[1][3][5]

This guide provides a comprehensive overview of the core physicochemical properties of (-)-Epiafzelechin 3-O-gallate, offering field-proven insights and methodologies for its analysis. It is designed for researchers, scientists, and drug development professionals who require a technical understanding of this promising bioactive molecule.

Chemical and Physical Properties

The fundamental identity and behavior of (-)-Epiafzelechin 3-O-gallate are defined by its chemical structure and resulting physical characteristics. These properties are critical for its isolation, characterization, and formulation.

Core Identification

A precise understanding of the molecule's identity is the foundation of all further research. The key identifiers are summarized below.

Property	Value	Source
IUPAC Name	[(2R,3R)-5,7-dihydroxy-2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate	[2]
CAS Number	108907-43-3	[2][3]
Molecular Formula	C₂₂H₁₈O₉	[2]
Molecular Weight	426.4 g/mol	[2]
Appearance	White to light brown solid/powder	[6]

Solubility Profile

Solubility is a critical parameter for experimental design, dictating the choice of solvents for extraction, chromatography, and in vitro assays. The presence of multiple hydroxyl groups confers a degree of polarity to the molecule.

• Polar Solvents: Generally soluble in polar organic solvents such as Dimethyl Sulfoxide (DMSO), acetone, and ethanol.[4] While it is soluble in water, stability in aqueous solutions can be a concern (see Section 3).[6][7]

• Non-Polar Solvents: Poorly soluble in non-polar solvents like hexane.

• Chromatographic Solvents: Soluble in common HPLC solvents like acetonitrile and methanol, often used in combination with aqueous buffers for analysis.[8][9]

Expert Insight: When preparing stock solutions, DMSO is a common choice for achieving high concentrations. However, for cell-based assays, the final DMSO concentration must be carefully controlled to avoid cytotoxicity. For aqueous solutions, it is advisable to prepare them fresh and use them promptly, ideally keeping them refrigerated to minimize degradation.[7][10][11]

Spectral Properties

Spectroscopic techniques are indispensable for the structural elucidation and quantification of (-)-Epiafzelechin 3-O-gallate.

• UV-Vis Spectroscopy: Like other flavonoids, it exhibits characteristic absorbance in the UV region due to its phenolic rings. The standard wavelength for detecting catechins, including (-)-Epiafzelechin 3-O-gallate, via HPLC is 280 nm .[8][12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C NMR provides a detailed fingerprint of the carbon skeleton. Spectral data in DMSO-d₆ is available in public databases and is crucial for unambiguous structural confirmation.[2][13]

• Mass Spectrometry (MS): MS is used to determine the exact mass and fragmentation pattern, confirming the molecular weight and aiding in structural identification, especially when coupled with liquid chromatography (LC-MS).[4]

Stability and Degradation

A major challenge in working with gallated catechins is their limited stability under common experimental conditions. Understanding these instabilities is crucial to prevent experimental artifacts and ensure data integrity.

The two primary degradation pathways are auto-oxidation and epimerization .[14]

• Auto-oxidation: The phenolic hydroxyl groups are susceptible to oxidation, which can be accelerated by factors like elevated pH, temperature, and the presence of oxygen and metal ions.[14][15] This process can lead to the formation of dimers and other degradation products, often resulting in a color change in solutions.[14]

• Epimerization: This is the conversion of the molecule to its diastereomer at the C2 position of the C-ring. This process is also influenced by temperature and pH.[14]

Factors Influencing Stability:

Factor	Effect on Stability	Rationale & Mitigation
pH	Decreased stability at neutral to alkaline pH	The phenolate anions formed at higher pH are more susceptible to oxidation. Mitigation: Maintain solutions at a slightly acidic pH (e.g., using a buffer or adding a small amount of acid like phosphoric acid).[14][15]
Temperature	Decreased stability at higher temperatures	Higher temperatures accelerate both oxidation and epimerization rates. Mitigation: Store stock solutions at 2-8°C for short-term and -20°C for long-term storage.[6][9] Avoid prolonged heating.[14]
Oxygen	Promotes auto-oxidation	Oxygen acts as the oxidizing agent. Mitigation: Purge solvents with an inert gas (e.g., nitrogen or argon). Use freshly prepared solutions.
Light	Potential for photodegradation	The molecule may be light-sensitive. Mitigation: Store in amber vials or protect from light.[6]
Antioxidants	Can increase stability	Co-formulants like ascorbic acid can stabilize the molecule by acting as sacrificial antioxidants.[16]

Self-Validating System for Handling: To ensure the integrity of the compound, it is best practice to perform a purity check via HPLC on a stock solution that has been stored for a period. A significant decrease in the main peak area or the appearance of new peaks indicates degradation. For instance, an aqueous solution of a related catechin at room temperature showed significant degradation in just 2.5 hours.[7]

Biological Activity: The Antioxidant Mechanism

The most prominent biological feature of (-)-Epiafzelechin 3-O-gallate is its potent antioxidant activity.[1][3] This activity is central to its potential health benefits, including anti-inflammatory, neuroprotective, and cardioprotective effects.[1][5]

The antioxidant mechanism is multifaceted:

• Free Radical Scavenging: The phenolic hydroxyl groups on the aromatic rings act as hydrogen/electron donors to neutralize highly reactive free radicals (like ROS and RNS), terminating damaging chain reactions.[17][18][19] This is considered the primary mechanism.

• Metal Ion Chelation: The molecule can chelate transition metals such as iron (Fe) and copper (Cu).[18] This is significant because these metals can catalyze the formation of the highly destructive hydroxyl radical via the Fenton reaction. By sequestering these ions, (-)-Epiafzelechin 3-O-gallate prevents this radical formation.

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A Forward-Looking Technical Guide to the Anti-inflammatory Potential of Epiafzelechin 3-O-gallate

Abstract

Epiafzelechin 3-O-gallate, a flavan-3-ol found in sources such as Pu-erh tea, represents a promising yet under-investigated molecule in the landscape of natural anti-inflammatory compounds.[1][2][3] While direct research into its specific immunomodulatory effects is nascent, its structural similarity to well-characterized catechins, notably (-)-epigallocatechin-3-gallate (EGCG), and the established anti-inflammatory properties of its core structures, afzelechin and epiafzelechin, provide a strong rationale for its investigation.[4][5] This technical guide synthesizes the existing knowledge on related compounds to postulate the likely anti-inflammatory mechanisms of Epiafzelechin 3-O-gallate. We present a comprehensive, field-proven framework for its systematic evaluation, intended to empower researchers, scientists, and drug development professionals to explore its therapeutic potential. This document details robust in vitro methodologies, from initial cytotoxicity assessments to the nuanced analysis of key inflammatory signaling pathways—including NF-κB, MAPKs, and the NLRP3 inflammasome—and provides a roadmap for elucidating the compound's mechanism of action.

Introduction: The Scientific Rationale

The quest for novel anti-inflammatory agents with favorable safety profiles has led to a resurgence of interest in natural products. Flavan-3-ols, a class of flavonoids abundant in tea, fruits, and cocoa, are of particular interest due to their potent antioxidant and immunomodulatory activities.[6][7] The most studied of these, EGCG, exerts well-documented anti-inflammatory effects by modulating multiple signaling pathways.[8][9][10]

Epiafzelechin 3-O-gallate shares key structural features with EGCG, most notably the gallate moiety esterified at the 3-position of the C-ring, which is crucial for the potent anti-inflammatory activity of catechins.[8][11] Furthermore, studies on its parent compounds, (+)-afzelechin and (-)-epiafzelechin, have demonstrated significant anti-inflammatory effects. (+)-Afzelechin has been shown to suppress lipopolysaccharide (LPS)-induced inflammation by inhibiting NF-κB and STAT-1 signaling and upregulating the Nrf2 antioxidant response pathway.[4][12][13] (-)-Epiafzelechin has been identified as a direct inhibitor of cyclooxygenase-1 (COX-1) activity.[5]

Based on this evidence, we hypothesize that Epiafzelechin 3-O-gallate will exhibit significant anti-inflammatory properties, likely exceeding those of its non-galloylated precursors, by modulating key inflammatory signaling cascades. This guide provides the experimental framework to test this hypothesis.

Postulated Mechanisms of Action

The anti-inflammatory activity of Epiafzelechin 3-O-gallate is likely multifaceted. Based on the activities of structurally related flavonoids, we can anticipate its involvement in the following key pathways:

• Inhibition of the NF-κB Pathway: The Nuclear Factor-kappa B (NF-κB) signaling cascade is a central regulator of inflammation. We postulate that Epiafzelechin 3-O-gallate will inhibit the degradation of IκBα, thereby preventing the nuclear translocation of the p65 subunit of NF-κB and subsequent transcription of pro-inflammatory genes such as TNF-α, IL-6, and IL-1β.

• Modulation of MAPK Signaling: Mitogen-Activated Protein Kinases (MAPKs), including ERK1/2, JNK, and p38, are critical upstream regulators of inflammatory responses. It is plausible that Epiafzelechin 3-O-gallate will suppress the phosphorylation of these kinases, leading to a downstream reduction in inflammatory mediator production.

• Suppression of the NLRP3 Inflammasome: The NLRP3 inflammasome is a multi-protein complex that, when activated, leads to the maturation and secretion of IL-1β and IL-18. Given EGCG's known inhibitory effects on this pathway, it is a prime target for investigation.

• Inhibition of Pro-inflammatory Enzymes: Direct inhibition of enzymes like COX-1, COX-2, and inducible nitric oxide synthase (iNOS) is a common mechanism for anti-inflammatory compounds.

The following diagram illustrates the hypothesized signaling pathways targeted by Epiafzelechin 3-O-gallate.

Caption: Hypothesized signaling pathways targeted by Epiafzelechin 3-O-gallate.

A Validated Experimental Workflow for Investigation

The following workflow provides a systematic approach to characterizing the anti-inflammatory effects of Epiafzelechin 3-O-gallate in vitro, using a murine macrophage cell line (e.g., RAW 264.7) stimulated with LPS as a model system.

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A Technical Guide to the Initial In Vitro Anticancer Screening of Epiafzelechin 3-O-gallate

Abstract

Natural products remain a vital source for the discovery of novel anticancer therapeutics.[1] The flavan-3-ol Epiafzelechin 3-O-gallate (EAG), an analog of the well-studied green tea catechin Epigallocatechin-3-gallate (EGCG), presents an intriguing candidate for investigation due to its polyphenolic structure. This guide provides a comprehensive, in-depth framework for the initial in vitro screening of EAG to determine its potential as an anticancer agent. We detail a logical, tiered approach, beginning with broad cytotoxicity assessments and progressing to key mechanistic assays, including the evaluation of apoptosis and cell cycle arrest. The protocols herein are designed to be self-validating, and the rationale behind each experimental choice is elucidated to provide a clear path from foundational screening to mechanistic insight. This document is intended for researchers, scientists, and drug development professionals engaged in the preclinical evaluation of novel chemical entities.

Foundational Strategy: A Tiered Screening Cascade

The initial investigation of a novel compound like EAG requires a structured, multi-tiered approach to efficiently gather decision-making data. A phenotypic screening cascade allows for the progressive characterization of the compound's biological activity, starting with broad effects and narrowing down to specific mechanisms. This strategy maximizes resource efficiency by eliminating inactive compounds early and prioritizing promising candidates for more complex, in-depth studies.[2]

The proposed workflow begins with a primary screen to assess general cytotoxicity across a panel of cancer cell lines. Compounds exhibiting significant and selective activity advance to secondary screens designed to elucidate the mode of cell death, specifically focusing on apoptosis and cell cycle disruption—hallmarks of effective anticancer agents.[3][4] Subsequent tertiary investigation, while beyond the scope of this initial guide, would focus on identifying specific molecular targets and signaling pathways.

Figure 1: A tiered workflow for the initial anticancer screening of EAG.

Primary Screening: Cytotoxicity and Selectivity Assessment

The fundamental first step in evaluating any potential anticancer compound is to determine its ability to kill cancer cells, or its cytotoxicity.[5] A robust cytotoxicity assay provides a quantitative measure of a compound's potency, which is essential for comparing its activity across different cell lines and against established chemotherapeutic agents.

Causality Behind Experimental Choices

• Choice of Assay: The MTT Assay. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is selected as the primary screen due to its reliability, high-throughput compatibility, and cost-effectiveness. The assay's principle is based on the reduction of the yellow MTT tetrazolium salt by mitochondrial dehydrogenases in metabolically active, viable cells to a purple formazan product.[6] The resulting color intensity is directly proportional to the number of living cells, providing a robust measure of cell viability.[7]

• Choice of Cell Lines. A panel of cancer cell lines from diverse tissue origins (e.g., breast: MCF-7, colon: HCT116, lung: A549) should be used. This approach mitigates the risk of cell-line-specific results and provides an early indication of EAG's potential spectrum of activity. Crucially, a non-cancerous cell line (e.g., human breast epithelial MCF-10A or fibroblast line CCD-1064Sk) must be included as a control.[8] Comparing the cytotoxicity in cancerous versus non-cancerous cells allows for the calculation of a Selectivity Index (SI), a critical parameter for gauging the compound's therapeutic window. High selectivity is a hallmark of a promising drug candidate.[9][10]

Detailed Protocol: MTT Assay for Cell Viability

This protocol is designed for a 96-well plate format.

Materials:

• Epiafzelechin 3-O-gallate (EAG), dissolved in dimethyl sulfoxide (DMSO) to create a high-concentration stock.

• Selected cancer and non-cancerous cell lines.

• Complete culture medium (specific to each cell line).

• MTT solution (5 mg/mL in sterile PBS).

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl).

• 96-well flat-bottom cell culture plates.

• Microplate reader (capable of measuring absorbance at 570 nm).

Step-by-Step Methodology:

• Cell Seeding: Seed cells into 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium). Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the EAG stock solution in complete culture medium. Remove the old medium from the plates and add 100 µL of the EAG dilutions to the respective wells. Include a "vehicle control" (medium with the highest concentration of DMSO used) and a "no-treatment control" (medium only).

• Incubation: Incubate the plates for a defined period, typically 48 or 72 hours, at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well (final concentration of 0.5 mg/mL).[11]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C. During this time, viable cells will convert the MTT into visible purple formazan crystals.

• Solubilization: Carefully remove the medium containing MTT. Add 100-150 µL of the solubilization solvent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[6] Measure the absorbance (Optical Density, OD) of each well at 570 nm using a microplate reader.

Data Presentation and Interpretation

The raw absorbance data is used to calculate the percentage of cell viability for each EAG concentration relative to the untreated control. This data is then plotted to generate a dose-response curve, from which the half-maximal inhibitory concentration (IC50) is determined. The IC50 value represents the concentration of EAG required to inhibit cell growth by 50%.

Table 1: Sample Cytotoxicity Data for EAG after 48h Treatment

Cell Line	Tissue of Origin	IC50 (µM)	Selectivity Index (SI) = IC50 Normal / IC50 Cancer
MCF-7	Breast Cancer	15.2	6.5
HCT116	Colon Cancer	22.5	4.4
A549	Lung Cancer	35.8	2.8

| MCF-10A | Normal Breast | 98.7 | N/A |

A higher SI value is desirable, indicating greater selectivity for cancer cells.

Secondary Screening: Uncovering the Mechanism of Cell Death

If EAG demonstrates potent and selective cytotoxicity, the next critical step is to determine the mechanism by which it induces cell death. Inducing apoptosis (programmed cell death) is a highly desirable trait for an anticancer drug, as it is a controlled process that minimizes inflammation and damage to surrounding tissues.[12][13] Another key mechanism is the induction of cell cycle arrest, which prevents cancer cells from proliferating.[4]

Detailed Protocol: Apoptosis Detection via Annexin V/PI Staining

This flow cytometry-based assay is the gold standard for quantifying apoptosis.[14]

• Principle: In early apoptosis, the membrane phospholipid phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and, when conjugated to a fluorophore (e.g., FITC), can identify early apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells. It can only enter late apoptotic or necrotic cells where membrane integrity is lost.[13]

Step-by-Step Methodology:

• Cell Treatment: Seed cells in 6-well plates and treat with EAG at concentrations around the predetermined IC50 value (e.g., 0.5x, 1x, and 2x IC50) for 24 or 48 hours. Include an untreated control.

• Cell Harvesting: Harvest both adherent and floating cells. Centrifuge the cell suspension at 300 x g for 5 minutes.

• Washing: Wash the cells twice with ice-cold PBS.

• Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each sample and analyze immediately using a flow cytometer.

Data Interpretation:

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic/necrotic cells

• Annexin V- / PI+: Necrotic cells

Detailed Protocol: Cell Cycle Analysis via PI Staining

This method uses PI to stain cellular DNA content, allowing for the quantification of cells in different phases of the cell cycle.[15][16]

Step-by-Step Methodology:

• Cell Treatment: Treat cells in 6-well plates with EAG as described for the apoptosis assay.

• Cell Harvesting: Harvest cells, wash with PBS, and centrifuge.

• Fixation: Resuspend the cell pellet and fix the cells by adding ice-cold 70% ethanol dropwise while vortexing gently. Incubate at -20°C for at least 2 hours (or overnight).[17][18]

• Washing: Centrifuge the fixed cells and wash twice with PBS to remove the ethanol.

• Staining: Resuspend the cell pellet in a staining solution containing PI (e.g., 50 µg/mL) and RNase A (e.g., 100 µg/mL) to prevent staining of double-stranded RNA.[18]

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the samples by flow cytometry. The fluorescence intensity of PI is proportional to the amount of DNA.

Data Interpretation:

• G0/G1 Phase: Cells with 2n DNA content.

• S Phase: Cells with >2n but <4n DNA content.

• G2/M Phase: Cells with 4n DNA content. An accumulation of cells in any particular phase compared to the control suggests that EAG induces cell cycle arrest at that checkpoint.

Table 2: Sample Apoptosis and Cell Cycle Analysis Data for MCF-7 Cells Treated with EAG (1x IC50, 48h)

Assay	Parameter	Control (%)	EAG-Treated (%)
Apoptosis	Viable Cells	95.1	45.3
	Early Apoptotic	2.5	30.1
	Late Apoptotic	1.8	22.5
	Necrotic	0.6	2.1
Cell Cycle	G0/G1 Phase	65.2	80.5
	S Phase	25.3	10.2

| | G2/M Phase | 9.5 | 9.3 |

This sample data suggests EAG induces significant apoptosis and G1 phase cell cycle arrest in MCF-7 cells.

Proposed Molecular Mechanisms: Targeting Key Cancer Signaling Pathways

While direct investigation is required, the structural similarity of EAG to EGCG allows us to hypothesize potential molecular mechanisms. Natural products often exert their effects by modulating multiple signaling pathways that are deregulated in cancer.[19][20] Key pathways frequently implicated in cancer cell proliferation, survival, and angiogenesis include the PI3K/Akt/mTOR and MAPK pathways.[21][22][23]

The PI3K/Akt/mTOR Pathway

This pathway is a central regulator of cell growth, proliferation, and survival.[24] Its hyperactivation is a common feature in many cancers. EGCG has been shown to inhibit this pathway, leading to decreased proliferation and increased apoptosis.[23] A similar inhibitory action can be proposed for EAG.

Figure 3: Potential modulation of the MAPK/ERK pathway by EAG.

Conclusion and Future Directions

This guide outlines a robust and logical framework for the initial in vitro screening of Epiafzelechin 3-O-gallate for anticancer activity. By systematically progressing from broad cytotoxicity screening to more defined mechanistic assays for apoptosis and cell cycle arrest, researchers can efficiently determine the potential of EAG as a lead compound. Positive and selective results from this screening cascade would provide a strong rationale for advancing the compound to more advanced preclinical studies, including Western blot analysis to confirm effects on pathways like PI3K/Akt and MAPK, in vivo xenograft models to assess efficacy in a biological system, and target deconvolution studies to identify its direct molecular binding partners.

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Potential neuroprotective properties of Epiafzelechin 3-O-gallate

An In-Depth Technical Guide to the Neuroprotective Properties of Catechins: A Focus on Epigallocatechin 3-O-gallate (EGCG)

Introduction

Neurodegenerative diseases, such as Alzheimer's and Parkinson's, present a significant and growing challenge to global health, characterized by the progressive loss of neuronal structure and function.[1][2] The complex pathophysiology of these disorders, often involving oxidative stress, neuroinflammation, and apoptosis, has driven the search for multi-target therapeutic agents.[3][4] Natural compounds, particularly flavonoids found in sources like green tea, have garnered substantial interest.[5][6]

This guide delves into the potential neuroprotective properties of a specific class of flavonoids known as catechins. While the initial topic of interest was Epiafzelechin 3-O-gallate, a comprehensive literature review reveals a scarcity of specific data on this particular compound. However, the structurally similar and extensively researched catechin, Epigallocatechin 3-O-gallate (EGCG), offers a wealth of information and serves as an exemplary model for understanding the neuroprotective mechanisms of this compound class.[1][2][3][5][6] EGCG is the most abundant catechin in green tea and has been the subject of numerous studies demonstrating its potent antioxidant, anti-inflammatory, and anti-apoptotic properties.[4] This guide will, therefore, focus on the well-documented neuroprotective activities of EGCG, providing a robust framework of experimental designs and mechanistic insights that can be applied to the study of other related catechins, including Epiafzelechin 3-O-gallate.

Core Neuroprotective Mechanisms of EGCG

The neuroprotective effects of EGCG are multifaceted, stemming from its ability to intervene in several key pathological processes implicated in neurodegeneration.

Potent Antioxidant and Radical Scavenging Activity

Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the cellular antioxidant defense system, is a cornerstone of neuronal damage in neurodegenerative diseases.[5] EGCG's chemical structure, rich in phenolic hydroxyl groups, endows it with potent free radical scavenging capabilities.[3][5] It can directly neutralize harmful radicals and chelate metal ions like iron and copper, which are known to catalyze the formation of ROS.[5] This action helps to mitigate lipid peroxidation, protein oxidation, and DNA damage in neurons.

Modulation of Key Cellular Signaling Pathways

EGCG exerts significant neuroprotective effects by modulating critical signaling pathways that govern cell survival, antioxidant defense, and inflammation.

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that plays a pivotal role in the cellular antioxidant response.[7][8][9][10] Under basal conditions, Nrf2 is kept inactive in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1).[8] Oxidative or electrophilic stress, as well as the action of certain phytochemicals like EGCG, can induce the dissociation of Nrf2 from Keap1.[7] Once liberated, Nrf2 translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of various cytoprotective genes.[8][9][11] This leads to the upregulation of a battery of antioxidant and detoxification enzymes, such as heme oxygenase-1 (HO-1), NAD(P)H:quinone oxidoreductase 1 (NQO1), superoxide dismutase (SOD), and catalase (CAT).[9][11] The activation of the Nrf2 pathway by EGCG enhances the intrinsic antioxidant capacity of neurons, thereby protecting them from oxidative damage.[1][2]

Caption: Activation of the Nrf2/ARE signaling pathway by EGCG.

The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a crucial mediator of neuronal survival.[12][13][14][15] Activation of this pathway, often initiated by growth factors, leads to the phosphorylation and activation of Akt, a serine/threonine kinase.[12] Activated Akt, in turn, phosphorylates and inactivates several pro-apoptotic targets, while activating pro-survival transcription factors. EGCG has been shown to activate the PI3K/Akt pathway, thereby promoting neuronal survival and protecting against apoptotic insults.[1][2][3] This activation can lead to the inhibition of pro-apoptotic proteins and the enhancement of anti-apoptotic protein expression, contributing significantly to EGCG's neuroprotective effects.[14]

Caption: Modulation of the PI3K/Akt survival pathway by EGCG.

Anti-Neuroinflammatory Action

Chronic neuroinflammation, mediated by activated microglia and astrocytes, is a key contributor to the progression of neurodegenerative diseases.[4] Activated microglia release pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6, which can be toxic to neurons.[4] EGCG has demonstrated potent anti-inflammatory effects by inhibiting the activation of microglia and downregulating the expression of these pro-inflammatory mediators.[1][2][4][16] Recent studies also suggest that EGCG can modulate inflammatory pathways like the ROS/TXNIP/NLRP3 inflammasome.[17]

Inhibition of Apoptosis

Apoptosis, or programmed cell death, is the final common pathway for neuronal loss in many neurodegenerative conditions. EGCG can inhibit apoptosis through multiple mechanisms. As mentioned, it activates the pro-survival PI3K/Akt pathway and suppresses pro-inflammatory triggers of cell death.[1][3] Furthermore, EGCG can directly modulate the expression of apoptosis-regulating proteins and inhibit the activity of caspases, which are key executioner enzymes in the apoptotic cascade.[18]

Experimental Workflows for Assessing Neuroprotective Potential

A systematic approach involving both in vitro and in vivo models is essential for the comprehensive evaluation of a compound's neuroprotective properties.

Caption: General experimental workflow for neuroprotective agent screening.

In Vitro Assessment of Neuroprotection

In vitro models provide a controlled environment for high-throughput screening and mechanistic studies.[19][20]

• Choice of Model: Human neuroblastoma cell lines like SH-SY5Y or rat pheochromocytoma cells (PC12) are commonly used due to their ease of culture and differentiation into neuron-like cells. Primary neuronal cultures, while more complex to maintain, offer higher physiological relevance.[20]

• Culture Conditions: Cells are maintained in appropriate media and conditions (e.g., 37°C, 5% CO2). For differentiation, specific growth factors may be added.

To mimic neurodegenerative conditions, cells are exposed to specific neurotoxins:

• Parkinson's Disease Models: 6-hydroxydopamine (6-OHDA) or 1-methyl-4-phenylpyridinium (MPP+) are used to induce dopaminergic neuron death.

• Alzheimer's Disease Models: Aggregated amyloid-β (Aβ) peptides are applied to induce cytotoxicity.[18][19]

• General Oxidative Stress: Hydrogen peroxide (H2O2) can be used as a general inducer of oxidative stress.

The MTT assay is a colorimetric method to assess cell metabolic activity, which is indicative of cell viability.[21][22][23]

Protocol:

• Cell Seeding: Plate neuronal cells in a 96-well plate at a predetermined density (e.g., 1 x 10^4 cells/well) and allow them to adhere overnight.[24]

• Treatment: Pre-treat cells with various concentrations of the test compound (e.g., EGCG) for a specified duration (e.g., 2 hours).

• Toxin Exposure: Add the neurotoxin (e.g., Aβ peptide) to the wells (except for the control wells) and incubate for the desired time (e.g., 24 hours).

• MTT Addition: Add 10 µL of MTT labeling reagent (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[21]

• Solubilization: Add 100 µL of solubilization solution (e.g., SDS-HCl) to each well to dissolve the formazan crystals.[21]

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[21]

Superoxide Dismutase (SOD) and Catalase (CAT) Activity Assays

These assays measure the activity of key antioxidant enzymes.[25][26]

Protocol (General Steps):

• Cell Lysis: After treatment, wash cells with cold PBS and lyse them using a suitable lysis buffer on ice.[27]

• Protein Quantification: Determine the total protein concentration in the lysates using a method like the BCA assay.

• SOD Activity: Measure SOD activity using a commercial kit, which is often based on the inhibition of a reaction that produces a colored product, such as the reduction of WST-1 to formazan by superoxide anions.[25][28] The absorbance is read on a microplate reader.

• CAT Activity: Measure CAT activity using a kit, which typically involves monitoring the decomposition of hydrogen peroxide (H2O2).[25][26] The rate of decomposition can be followed spectrophotometrically.

This assay quantifies the activity of caspase-3, a key executioner caspase in apoptosis.[29][30][31][32]

Protocol:

• Sample Preparation: Prepare cell lysates from treated and control cells as described for the antioxidant enzyme assays.[32]

• Assay Reaction: In a 96-well plate, add cell lysate to a reaction buffer containing the caspase-3 substrate (e.g., DEVD-pNA).[30][31]

• Incubation: Incubate the plate at 37°C for 1-2 hours.[30][32] During this time, active caspase-3 in the lysate will cleave the substrate, releasing the chromophore p-nitroaniline (pNA).

• Absorbance Measurement: Measure the absorbance of pNA at 405 nm using a microplate reader.[30] The increase in absorbance is proportional to the caspase-3 activity.

In Vivo Validation

Promising results from in vitro studies should be validated in animal models of neurodegenerative diseases.[33][34][35][36]

• Animal Models: Common models include mice or rats treated with neurotoxins like MPTP (for Parkinson's disease) or transgenic mice that overexpress proteins associated with Alzheimer's disease (e.g., APP/PS1 mice).[37]

• Treatment: The test compound is administered to the animals (e.g., via oral gavage or intraperitoneal injection) before or after the induction of the disease pathology.

• Behavioral Assessment: Motor function (e.g., rotarod test, pole test) and cognitive function (e.g., Morris water maze, Y-maze) are assessed.

• Post-mortem Analysis: After the behavioral tests, brain tissues are collected for histological (e.g., staining for neuronal survival) and biochemical (e.g., measurement of neurotransmitter levels, inflammatory markers) analyses.

Data Presentation

The quantitative data obtained from these assays should be presented clearly for comparison.

Table 1: Hypothetical In Vitro Neuroprotective Effects of a Test Compound

Assay	Outcome Measure	Control	Toxin-Treated	Toxin + Test Compound
MTT Assay	Cell Viability (%)	100 ± 5	45 ± 4	78 ± 6
SOD Activity	U/mg protein	15.2 ± 1.1	8.3 ± 0.9	13.5 ± 1.3
CAT Activity	U/mg protein	25.8 ± 2.0	14.1 ± 1.5	22.4 ± 1.8
Caspase-3 Activity	Fold Increase	1.0 ± 0.1	4.5 ± 0.4	1.8 ± 0.2

Conclusion and Future Directions

Epigallocatechin 3-O-gallate has robust, multi-target neuroprotective properties demonstrated across a wide range of preclinical models. Its ability to combat oxidative stress, suppress neuroinflammation, inhibit apoptosis, and modulate key neuronal survival pathways makes it a compelling candidate for further investigation in the context of neurodegenerative diseases.[1][2][3] The experimental workflows detailed in this guide provide a comprehensive framework for evaluating the neuroprotective potential of EGCG and other related catechins, such as Epiafzelechin 3-O-gallate.

Future research should focus on addressing the challenges of bioavailability and delivery of these compounds to the central nervous system.[2] Furthermore, a head-to-head comparison of the neuroprotective efficacy of different catechins, including Epiafzelechin 3-O-gallate, using the standardized protocols outlined herein, would be invaluable in identifying the most potent neuroprotective agents within this promising class of natural compounds.

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Protocols & Analytical Methods

HPLC-UV method for quantification of Epiafzelechin 3-O-gallate

An Application Note and Protocol for the Quantification of Epiafzelechin 3-O-gallate using a Validated HPLC-UV Method

Authored by a Senior Application Scientist

This document provides a comprehensive guide for the quantitative analysis of Epiafzelechin 3-O-gallate, a significant flavan-3-ol found in various natural products, including tea.[1][2] The methodology detailed herein is designed for researchers, scientists, and professionals in drug development and natural product analysis, ensuring accuracy, precision, and reliability in its application.

Epiafzelechin 3-O-gallate is a gallate ester of epiafzelechin and is recognized for its potent antioxidant properties.[1][2] Its chemical structure, with a molecular formula of C₂₂H₁₈O₉ and a molar mass of approximately 426.4 g/mol , makes it amenable to analysis by reverse-phase High-Performance Liquid Chromatography (HPLC).[3] This application note outlines a robust HPLC method coupled with Ultraviolet (UV) detection, a widely accessible and reliable technique for the quantification of polyphenolic compounds.

The principle of this method is based on the separation of Epiafzelechin 3-O-gallate from other matrix components on a C18 stationary phase. A gradient elution with an acidified mobile phase ensures sharp, symmetrical peaks by suppressing the ionization of the phenolic hydroxyl groups. Quantification is achieved by monitoring the UV absorbance at a wavelength corresponding to the maximal absorbance of the analyte, which for galloylated catechins is typically in the range of 274-280 nm.[4][5][6]

This protocol is developed and validated in accordance with the principles outlined in the International Council for Harmonisation (ICH) Q2(R2) guidelines, ensuring the method is fit for its intended purpose.[7][8]

Experimental Protocol

Materials and Reagents

• Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column thermostat, and UV-Vis or Photodiode Array (PDA) detector.

  • Analytical balance (4-decimal place).

  • pH meter.

  • Vortex mixer.

  • Sonication bath.

  • Syringe filters (0.45 µm or 0.22 µm, PTFE or nylon).

• Chemicals:

  • Epiafzelechin 3-O-gallate reference standard (>98% purity).

  • Acetonitrile (HPLC grade).

  • Methanol (HPLC grade).

  • Formic acid (or Trifluoroacetic acid, HPLC grade).

  • Ultrapure water (18.2 MΩ·cm).

• Consumables:

  • Volumetric flasks (Class A).

  • Pipettes (calibrated).

  • HPLC vials with caps and septa.

Preparation of Solutions

• Mobile Phase A: 0.1% (v/v) Formic Acid in Ultrapure Water.

• Mobile Phase B: 0.1% (v/v) Formic Acid in Acetonitrile.

  • Scientist's Note: The use of a weak acid like formic acid in the mobile phase is crucial for achieving sharp and symmetrical peaks for phenolic compounds by preventing the dissociation of hydroxyl groups.

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 10 mg of Epiafzelechin 3-O-gallate reference standard.

  • Transfer to a 10 mL volumetric flask.

  • Dissolve in and dilute to volume with methanol.

  • Sonicate for 5 minutes to ensure complete dissolution. This stock solution should be stored at 2-8°C and protected from light.

• Calibration Standards (e.g., 1-100 µg/mL):

  • Prepare a series of working standards by serially diluting the stock solution with the initial mobile phase composition (e.g., 95% Mobile Phase A: 5% Mobile Phase B).

  • A typical calibration curve might include concentrations of 1, 5, 10, 25, 50, and 100 µg/mL.

Sample Preparation

The following is a general guideline for the extraction of Epiafzelechin 3-O-gallate from a solid matrix (e.g., plant material, tea leaves). The specific procedure may need optimization based on the sample matrix.

• Accurately weigh a suitable amount of the homogenized sample.

• Add a known volume of extraction solvent (e.g., 70% ethanol in water).

• Vortex and sonicate for a defined period (e.g., 30 minutes).

• Centrifuge the extract to pellet solid material.

• Filter the supernatant through a 0.45 µm or 0.22 µm syringe filter into an HPLC vial.

Chromatographic Conditions

The following parameters have been optimized for the separation and quantification of Epiafzelechin 3-O-gallate.

Parameter	Condition
HPLC Column	C18 Reverse-Phase, 4.6 x 250 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	0-25 min: 5-30% B; 25-30 min: 30-90% B; 30-35 min: 90% B; 35-36 min: 90-5% B; 36-40 min: 5% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	278 nm

Data Analysis and Quantification

• Inject the calibration standards and the prepared samples into the HPLC system.

• Identify the peak for Epiafzelechin 3-O-gallate in the sample chromatograms by comparing the retention time with that of the reference standard.

• Generate a calibration curve by plotting the peak area of the standard against its concentration.

• Perform a linear regression analysis on the calibration curve. The correlation coefficient (r²) should be > 0.999.

• Calculate the concentration of Epiafzelechin 3-O-gallate in the samples using the regression equation from the calibration curve.

Method Validation Workflow

A validated analytical method ensures that it is suitable for its intended purpose.[9] The following validation parameters should be assessed according to ICH Q2(R2) guidelines.[7][8]

Caption: Workflow for HPLC method validation.

Validation Parameters and Acceptance Criteria

Validation Parameter	Description	Acceptance Criteria
Specificity	The ability to assess the analyte in the presence of other components.[10][11]	The peak for Epiafzelechin 3-O-gallate should be well-resolved from other peaks, and peak purity should be confirmed with a PDA detector.
Linearity & Range	The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.[12][13]	Correlation coefficient (r²) > 0.999 over a range of, for example, 1-100 µg/mL.
Accuracy	The closeness of the test results to the true value.[12][14]	Recovery of 98-102% for spiked samples at three concentration levels.
Precision	The degree of scatter between a series of measurements.[11][12]	Repeatability (intra-day) and intermediate precision (inter-day) should have a Relative Standard Deviation (RSD) ≤ 2%.
LOD & LOQ	The lowest amount of analyte that can be detected and quantified, respectively.[14][15]	Typically determined based on signal-to-noise ratios (3:1 for LOD, 10:1 for LOQ) or the standard deviation of the response and the slope of the calibration curve.
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters.[10]	The method's performance should not be significantly affected by minor changes in flow rate, column temperature, or mobile phase composition.

Conclusion

The HPLC-UV method detailed in this application note provides a reliable and robust approach for the quantification of Epiafzelechin 3-O-gallate. The comprehensive protocol and validation guidelines ensure that the method can be successfully implemented in a research or quality control setting, yielding accurate and reproducible results. Adherence to these protocols will enable consistent and high-quality data generation for the analysis of this important natural compound.

References

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• ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

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• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 467295, Epiafzelechin 3-O-gallate. [Link]

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• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link]

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• Kosińska, A. M., & Ksobiech, K. (2013). The Spectral Properties of (-)-Epigallocatechin 3-O-Gallate (EGCG) Fluorescence in Different Solvents: Dependence on Solvent Polarity. PLoS ONE, 8(11), e79834. [Link]

• Taylor & Francis Online. (n.d.). Quantitative and Qualitative Portrait of Green Tea Catechins (Gtc) Through Hplc. [Link]

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• MDPI. (2021). An HPLC Method for Detection of 17 Characteristic Components in Tea Extract. Foods, 10(12), 3097. [Link]

• MDPI. (2021). Development of HPLC Method for Catechins and Related Compounds Determination and Standardization in Miang (Traditional Lanna Fermented Tea Leaf in Northern Thailand). Molecules, 26(19), 6033. [Link]

• Pharmaguideline. (2024). Steps for HPLC Method Validation. [Link]

• de Rijke, E., Out, P., Niessen, W. M. A., Ariese, F., Gooijer, C., & Brinkman, U. A. T. (2006). Quantitation of Flavanols, Proanthocyanidins, Isoflavones, Flavanones, Dihydrochalcones, Stilbenes, Benzoic Acid Derivatives Using Ultraviolet Absorbance after Identification by Liquid Chromatography–Mass Spectrometry. Journal of Agricultural and Food Chemistry, 54(5), 1669–1677. [Link]

• Acta Scientific. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. [Link]

• ResearchGate. (n.d.). Chemical Structure of (-)-Epiafzelechin 3-gallate and methyl gallate 3.5. Antioxidant and α-glucosidase inhibitor activity. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

• National Center for Biotechnology Information. (2025). Electronic States of Epigallocatechin-3-Gallate in Water and in 1,2-dipalmitoyl-sn-glycero-3-phospho-(1′-rac-glycerol) (Sodium Salt) Liposomes. International Journal of Molecular Sciences, 26(3), 1234. [Link]

• YouTube. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). [Link]

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Application Notes &amp; Protocols: A Researcher's Guide to Assessing the Anti-inflammatory Effects of Epiafzelechin 3-O-gallate on LPS-stimulated Macrophages

Introduction: Targeting Macrophage-Driven Inflammation

Inflammation is a critical biological response to harmful stimuli, but its dysregulation can lead to chronic inflammatory diseases. Macrophages are key orchestrators of this process. When activated by stimuli like Lipopolysaccharide (LPS), a component of Gram-negative bacteria, macrophages initiate a powerful inflammatory cascade. This response, while essential for host defense, can cause significant tissue damage if unchecked. Consequently, identifying compounds that can safely and effectively modulate macrophage activation is a primary goal in modern drug development.

Epiafzelechin 3-O-gallate is a flavan-3-ol, a class of polyphenolic compounds known for their antioxidant and potential anti-inflammatory properties.[1] While extensive research exists for similar molecules like Epigallocatechin-3-gallate (EGCG), the specific effects of Epiafzelechin 3-O-gallate are an emerging area of interest. This guide provides a comprehensive framework and detailed protocols for researchers to systematically evaluate the anti-inflammatory potential of Epiafzelechin 3-O-gallate in an in-vitro model of inflammation using LPS-stimulated macrophages.

Scientific Rationale: Unraveling the Inflammatory Cascade

To properly assess the efficacy of a potential inhibitor, one must first understand the mechanism being targeted. LPS triggers inflammation in macrophages primarily through the Toll-like receptor 4 (TLR4). This interaction initiates two major downstream signaling pathways: the Nuclear Factor-kappa B (NF-κB) pathway and the Mitogen-Activated Protein Kinase (MAPK) pathway.

• The NF-κB Pathway: In resting cells, NF-κB is sequestered in the cytoplasm by its inhibitor, IκBα. LPS stimulation leads to the phosphorylation and subsequent degradation of IκBα. This frees NF-κB (specifically the p65 subunit) to translocate into the nucleus, where it acts as a transcription factor to upregulate the expression of pro-inflammatory genes. These include genes for inducible nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), and cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[2][3]

• The MAPK Pathway: The MAPK family includes key kinases such as p38, c-Jun N-terminal kinase (JNK), and extracellular signal-regulated kinase (ERK). LPS activates these kinases through phosphorylation. Once activated, they regulate the activity of other transcription factors, like AP-1, which also contribute to the expression of inflammatory mediators.[4][5]

Based on extensive evidence from the closely related compound EGCG, it is hypothesized that Epiafzelechin 3-O-gallate exerts its anti-inflammatory effects by inhibiting these critical signaling nodes. Studies on EGCG have demonstrated its ability to block IκBα degradation and the phosphorylation of p38, JNK, and ERK, thereby suppressing the inflammatory response.[4][6][7] This guide provides the tools to test this hypothesis for Epiafzelechin 3-O-gallate.

Caption: LPS-induced NF-κB and MAPK signaling pathways in macrophages.

Experimental Workflow: A Step-by-Step Overview

A logical and sequential workflow is paramount for obtaining reliable and reproducible data. The following diagram outlines the comprehensive process, from initial cytotoxicity screening to detailed mechanistic analysis. This structure ensures that each subsequent experiment is built upon a solid foundation.

Caption: Overall experimental workflow for assessing the compound's effects.

PART 1: Foundational Assays & Protocols

Protocol 1: Determining the Non-Cytotoxic Concentration Range via MTT Assay

Rationale: Before assessing anti-inflammatory properties, it is crucial to determine the concentration range of Epiafzelechin 3-O-gallate that does not kill the macrophages. The MTT assay measures the metabolic activity of cells, which correlates with cell viability.[8][9] This ensures that any observed reduction in inflammatory markers is due to a specific modulatory effect, not simply because the cells are dead or dying.

Materials:

• RAW 264.7 Macrophage Cell Line

• Complete DMEM (with 10% FBS, 1% Penicillin-Streptomycin)

• Epiafzelechin 3-O-gallate (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization Solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well flat-bottom tissue culture plates

• Microplate reader (absorbance at 570 nm)

Step-by-Step Methodology:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of complete DMEM. Incubate overnight (18-24 hours) at 37°C, 5% CO₂ to allow for cell adherence.[10]

• Compound Preparation: Prepare serial dilutions of Epiafzelechin 3-O-gallate in complete DMEM. A typical starting range might be 1 µM to 100 µM. Remember to include a vehicle control (DMEM with the same final concentration of DMSO used for the highest compound dose).

• Treatment: Carefully remove the old media from the wells. Add 100 µL of the prepared compound dilutions (and controls) to the respective wells.

• Incubation: Incubate the plate for 24 hours at 37°C, 5% CO₂. This incubation time should match the treatment time of your subsequent inflammation assays.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL) to each well. Incubate for another 4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.[11]

• Solubilization: Carefully aspirate the supernatant without disturbing the formazan crystals. Add 100 µL of the Solubilization Solution to each well to dissolve the crystals. Gentle mixing on an orbital shaker for 15 minutes can aid this process.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Data Presentation:

Epiafzelechin 3-O-gallate (µM)	Absorbance (570 nm)	% Cell Viability (vs. Vehicle Control)
0 (Vehicle Control)	1.25 ± 0.08	100%
1	1.23 ± 0.07	~98%
5	1.26 ± 0.09	~101%
10	1.21 ± 0.06	~97%
25	1.18 ± 0.08	~94%
50	0.95 ± 0.05	~76%
100	0.45 ± 0.04	~36%

Interpretation: Based on this hypothetical data, concentrations up to 25 µM would be considered non-cytotoxic and suitable for subsequent anti-inflammatory experiments.

PART 2: Core Anti-inflammatory Assessment Protocols

For the following protocols, use concentrations of Epiafzelechin 3-O-gallate determined to be non-cytotoxic from Protocol 1.

Protocol 2: LPS Stimulation and Compound Treatment

Rationale: This core protocol establishes the inflammatory model. Pre-treatment with the test compound allows it to enter the cells and be present to counteract the inflammatory signaling cascade immediately upon LPS stimulation.

Experimental Groups:

• Control: Cells treated with media only.

• Vehicle Control: Cells treated with the vehicle (e.g., DMSO) at the highest concentration used.

• LPS Only: Cells stimulated with LPS (e.g., 1 µg/mL).[12][13]

• Compound Only: Cells treated with the highest non-toxic concentration of Epiafzelechin 3-O-gallate.

• LPS + Compound: Cells pre-treated with various non-toxic concentrations of Epiafzelechin 3-O-gallate, then stimulated with LPS.

Step-by-Step Methodology:

• Cell Seeding: Seed RAW 264.7 cells in the appropriate plate format (e.g., 96-well for Griess/ELISA, 6-well for RNA/protein extraction) at a suitable density and allow them to adhere overnight.

• Pre-treatment: Remove the culture medium and replace it with medium containing the desired concentrations of Epiafzelechin 3-O-gallate or vehicle. Incubate for 1-2 hours.

• Stimulation: Add LPS directly to the wells to achieve a final concentration of 1 µg/mL. Do not add LPS to the Control or Compound Only wells.

• Incubation: Incubate the plates for the desired time period based on the downstream assay:

  • Cytokine Measurement (ELISA): 18-24 hours.

  • Nitric Oxide Measurement (Griess): 18-24 hours.

  • Gene Expression (qRT-PCR): 4-8 hours.[14][15]

  • Protein Phosphorylation (Western Blot): 15-60 minutes.[4][7]

• Harvesting: After incubation, proceed immediately to the relevant downstream protocol. For assays measuring secreted factors (Griess, ELISA), the cell culture supernatant is collected. For internal factors (RNA, protein), the cells are lysed.

Protocol 3: Measurement of Nitric Oxide (NO) Production via Griess Assay

Rationale: iNOS, an enzyme upregulated by LPS, produces large quantities of NO, a key inflammatory mediator. The Griess assay is a simple colorimetric method to measure nitrite (NO₂⁻), a stable breakdown product of NO, in the cell supernatant.[16][17]

Step-by-Step Methodology:

• Supernatant Collection: After the incubation from Protocol 2, carefully collect 50 µL of supernatant from each well of a 96-well plate.

• Standard Curve: Prepare a sodium nitrite standard curve (e.g., 0-100 µM) in the same culture medium used for the experiment.

• Griess Reaction:

  • Add 50 µL of Griess Reagent I (e.g., 1% sulfanilamide in 5% phosphoric acid) to all standard and sample wells.

  • Incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent II (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) to all wells.[18]

• Measurement: A purple/magenta color will develop. Immediately read the absorbance at 540 nm.

• Analysis: Calculate the nitrite concentration in each sample by interpolating from the standard curve.

Data Presentation:

Treatment	Nitrite Concentration (µM)	% Inhibition of NO Production
Control	< 1.0	-
LPS (1 µg/mL)	45.2 ± 3.5	0%
LPS + E-3-O-g (5 µM)	30.1 ± 2.8	~33%
LPS + E-3-O-g (10 µM)	18.5 ± 2.1	~59%
LPS + E-3-O-g (25 µM)	8.7 ± 1.5	~81%

Protocol 4: Measurement of TNF-α and IL-6 via ELISA

Rationale: TNF-α and IL-6 are cornerstone pro-inflammatory cytokines produced by activated macrophages.[19] An Enzyme-Linked Immunosorbent Assay (ELISA) is a highly specific and sensitive method to quantify their concentration in the culture supernatant.[20][21]

Step-by-Step Methodology (General): This protocol is a general guide. Always follow the specific instructions provided with your commercial ELISA kit.

• Plate Coating: Coat a 96-well ELISA plate with the capture antibody overnight.

• Blocking: Wash the plate and block non-specific binding sites with a blocking buffer (e.g., BSA solution).

• Sample Incubation: Add standards and collected cell culture supernatants (from Protocol 2) to the wells and incubate.

• Detection Antibody: Wash the plate and add the biotinylated detection antibody.

• Enzyme Conjugate: Wash the plate and add a streptavidin-HRP conjugate.

• Substrate Addition: Wash the plate and add a TMB substrate. A blue color will develop.

• Stop Reaction: Stop the reaction with a stop solution (e.g., sulfuric acid), which turns the color yellow.

• Measurement: Read the absorbance at 450 nm.

• Analysis: Calculate the cytokine concentration from the standard curve.

Data Presentation:

Treatment	TNF-α (pg/mL)	IL-6 (pg/mL)
Control	< 20	< 15
LPS (1 µg/mL)	3500 ± 250	5800 ± 400
LPS + E-3-O-g (10 µM)	1800 ± 180	2950 ± 310
LPS + E-3-O-g (25 µM)	750 ± 90	1200 ± 150

PART 3: Mechanistic Insight Protocols

Protocol 5: Gene Expression Analysis of iNOS and COX-2 via qRT-PCR

Rationale: To determine if Epiafzelechin 3-O-gallate is acting at the transcriptional level, quantitative real-time PCR (qRT-PCR) is used to measure the mRNA levels of key pro-inflammatory genes like iNOS and COX-2.[15][22]

Step-by-Step Methodology:

• Cell Lysis & RNA Extraction: After treatment (Protocol 2, 4-8 hour incubation), wash cells with cold PBS and lyse them directly in the well using a lysis buffer from a commercial RNA extraction kit. Purify total RNA according to the manufacturer's protocol.

• cDNA Synthesis: Convert an equal amount of RNA (e.g., 1 µg) from each sample into complementary DNA (cDNA) using a reverse transcription kit.

• qPCR: Set up the qPCR reaction using a SYBR Green master mix, cDNA template, and specific primers for iNOS, COX-2, and a housekeeping gene (e.g., GAPDH or Actb).

• Analysis: Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression compared to the LPS-treated group.[14]

Data Presentation:

Treatment	iNOS mRNA (Fold Change vs. LPS)	COX-2 mRNA (Fold Change vs. LPS)
LPS (1 µg/mL)	1.00	1.00
LPS + E-3-O-g (10 µM)	0.45 ± 0.06	0.52 ± 0.07
LPS + E-3-O-g (25 µM)	0.18 ± 0.03	0.21 ± 0.04

Protocol 6: Western Blot Analysis of NF-κB and MAPK Pathways

Rationale: Western blotting allows for the direct visualization and quantification of protein expression and activation (via phosphorylation). This is the most direct way to confirm if Epiafzelechin 3-O-gallate is inhibiting the phosphorylation of key signaling proteins like p65 (NF-κB) and p38, ERK, and JNK (MAPKs).[4][7]

Step-by-Step Methodology:

• Protein Extraction: After a short treatment time (Protocol 2, 15-60 minutes), wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on a polyacrylamide gel.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking & Antibody Incubation: Block the membrane and incubate with primary antibodies against phosphorylated and total forms of p65, p38, ERK, JNK, and IκBα. Use an antibody against β-actin or GAPDH as a loading control.

• Secondary Antibody & Detection: Incubate with an HRP-conjugated secondary antibody and detect the signal using an ECL substrate and an imaging system.

• Analysis: Quantify band densities and present the data as a ratio of phosphorylated protein to total protein.

Caption: Hypothesized points of inhibition in key inflammatory pathways.

Conclusion and Future Directions

This guide provides a robust, multi-faceted approach to characterize the anti-inflammatory effects of Epiafzelechin 3-O-gallate. By systematically progressing from foundational cytotoxicity assays to detailed mechanistic studies, researchers can generate a comprehensive profile of the compound's activity. Positive results—demonstrated by a reduction in NO, TNF-α, and IL-6 production, coupled with decreased iNOS and COX-2 expression and inhibition of NF-κB and MAPK signaling—would strongly support the therapeutic potential of Epiafzelechin 3-O-gallate for treating inflammatory disorders.

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Investigating the Neuroprotective Effect of Epiafzelechin 3-O-gallate in SH-SY5Y Cells

Application Note & Protocols

Authored by: Your Name, Senior Application Scientist

Introduction

Neurodegenerative diseases, such as Parkinson's and Alzheimer's, are characterized by the progressive loss of neuronal structure and function. A key pathological feature in these conditions is oxidative stress, which leads to cellular damage and apoptosis. The human neuroblastoma cell line, SH-SY5Y, is a widely utilized in vitro model for studying neurotoxicity and neuroprotection due to its human origin and catecholaminergic properties.[1][2][3] Natural compounds are a promising source for the discovery of novel neuroprotective agents. Epiafzelechin 3-O-gallate (EGCG), a flavonoid found in green tea, has demonstrated significant neuroprotective potential by mitigating oxidative stress and modulating key cellular signaling pathways.[4][5][6][7][8] This document provides a comprehensive guide for researchers investigating the neuroprotective effects of Epiafzelechin 3-O-gallate in SH-SY5Y cells, detailing the underlying scientific rationale and providing step-by-step protocols for key experiments.

Scientific Rationale: The multifaceted neuroprotective mechanisms of Epiafzelechin 3-O-gallate

The neuroprotective effects of Epiafzelechin 3-O-gallate are attributed to its ability to influence multiple cellular pathways, primarily revolving around the mitigation of oxidative stress and the promotion of cell survival signals.

1. Attenuation of Oxidative Stress: Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify these reactive products, is a major contributor to neuronal cell death in neurodegenerative diseases. EGCG has been shown to directly scavenge free radicals and enhance the expression of antioxidant enzymes.[4][5][8] This is often mediated through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Heme oxygenase-1 (HO-1) signaling pathway.[9][10][11][12] Under conditions of oxidative stress, Nrf2 translocates to the nucleus and binds to the antioxidant response element (ARE), initiating the transcription of a battery of cytoprotective genes, including HO-1.[10][12]

2. Modulation of Cell Survival Pathways: The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a critical regulator of cell survival, proliferation, and apoptosis.[[“]][[“]][15][16] Activation of this pathway leads to the phosphorylation and activation of downstream targets that promote cell survival and inhibit pro-apoptotic proteins.[[“]][[“]] EGCG has been shown to activate the PI3K/Akt pathway, thereby contributing to its neuroprotective effects.[4][8]

3. Inhibition of Apoptosis: Apoptosis, or programmed cell death, is a tightly regulated process that is often dysregulated in neurodegenerative diseases. A key family of proteases involved in executing apoptosis are the caspases. EGCG can inhibit apoptosis by preventing the activation of caspases, such as caspase-3, and by modulating the expression of pro- and anti-apoptotic proteins.[4][5]

Experimental Design & Workflow

A typical experimental workflow to investigate the neuroprotective effects of Epiafzelechin 3-O-gallate in SH-SY5Y cells involves inducing neurotoxicity with a known neurotoxin, such as 6-hydroxydopamine (6-OHDA) or 1-methyl-4-phenylpyridinium (MPP+), and then assessing the ability of EGCG to rescue the cells from damage.

Caption: Experimental workflow for investigating the neuroprotective effects of Epiafzelechin 3-O-gallate.

Detailed Protocols

Protocol 1: SH-SY5Y Cell Culture and Maintenance

The human neuroblastoma SH-SY5Y cell line is a widely used model in neurobiology research.[1][2][3] Proper cell culture technique is crucial for obtaining reliable and reproducible results.

Materials:

• SH-SY5Y cells (ATCC® CRL-2266™)

• DMEM/F-12 medium (1:1)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA (0.25%)

• Phosphate-Buffered Saline (PBS)

• Cell culture flasks (T-75)

• 6-well, 24-well, and 96-well cell culture plates

• Humidified incubator (37°C, 5% CO2)

Procedure:

• Thawing Cells: Thaw cryopreserved SH-SY5Y cells rapidly in a 37°C water bath.[17] Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete growth medium (DMEM/F-12 with 10% FBS and 1% Penicillin-Streptomycin). Centrifuge at 200 x g for 5 minutes.[18] Discard the supernatant and resuspend the cell pellet in fresh complete growth medium.

• Cell Seeding: Transfer the cell suspension to a T-75 flask and incubate at 37°C in a 5% CO2 humidified incubator.

• Cell Maintenance: Change the medium every 2-3 days.

• Passaging: When cells reach 80-90% confluency, aspirate the medium and wash the cells once with PBS.[2][17] Add 2 mL of Trypsin-EDTA and incubate for 2-3 minutes at 37°C until cells detach.[19] Neutralize the trypsin with 8 mL of complete growth medium and transfer the cell suspension to a 15 mL conical tube. Centrifuge at 200 x g for 5 minutes. Discard the supernatant and resuspend the cell pellet in fresh complete growth medium. Split the cells at a ratio of 1:3 to 1:6 into new flasks.[17]

Protocol 2: Induction of Neurotoxicity and Treatment

This protocol describes the induction of neurotoxicity using 6-hydroxydopamine (6-OHDA), a neurotoxin commonly used to model Parkinson's disease in vitro.

Materials:

• SH-SY5Y cells cultured in 96-well plates

• Epiafzelechin 3-O-gallate (EGCG) stock solution (dissolved in DMSO)

• 6-hydroxydopamine (6-OHDA) solution (prepare fresh in serum-free medium)

• Serum-free cell culture medium

Procedure:

• Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere for 24 hours.[20]

• Pre-treatment with EGCG: After 24 hours, replace the medium with fresh serum-free medium containing various concentrations of EGCG (e.g., 0.1, 1, 10 µM). Incubate for 2 hours.

• Induction of Neurotoxicity: Following the pre-treatment, add 6-OHDA to the wells to a final concentration of 100 µM. It is crucial to have a control group of cells that are not treated with 6-OHDA.

• Incubation: Incubate the plate for an additional 24 hours at 37°C in a 5% CO2 incubator.

Protocol 3: Assessment of Cell Viability (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[21][22][23] Viable cells with active metabolism convert MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product.[21][23]

Materials:

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• MTT Addition: After the 24-hour incubation with 6-OHDA, add 10 µL of MTT solution to each well.[21]

• Incubation: Incubate the plate for 4 hours at 37°C.[21]

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.[24]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The reference wavelength should be greater than 650 nm.[21]

Treatment Group	Absorbance (570 nm)	% Cell Viability
Control (Untreated)	1.25 ± 0.08	100%
6-OHDA (100 µM)	0.52 ± 0.05	41.6%
EGCG (1 µM) + 6-OHDA	0.88 ± 0.07	70.4%
EGCG (10 µM) + 6-OHDA	1.15 ± 0.09	92.0%
Caption: Representative data from an MTT assay showing the neuroprotective effect of Epiafzelechin 3-O-gallate against 6-OHDA-induced toxicity in SH-SY5Y cells. Data are presented as mean ± SD.

Protocol 4: Measurement of Intracellular Reactive Oxygen Species (ROS)

The DCFH-DA assay is a common method for detecting intracellular ROS.[25][26][27][28] 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) is a cell-permeable dye that is deacetylated by intracellular esterases and then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[29]

Materials:

• DCFH-DA stock solution (10 mM in DMSO)

• Serum-free medium

• Fluorescence microplate reader or flow cytometer

Procedure:

• Cell Treatment: Treat the cells as described in Protocol 2 in a black-walled 96-well plate.

• DCFH-DA Loading: After the treatment period, remove the medium and wash the cells twice with warm PBS. Add 100 µL of serum-free medium containing 10 µM DCFH-DA to each well.

• Incubation: Incubate the plate for 30 minutes at 37°C in the dark.

• Fluorescence Measurement: After incubation, wash the cells twice with PBS. Add 100 µL of PBS to each well and measure the fluorescence intensity with an excitation wavelength of 485 nm and an emission wavelength of 535 nm.[27]

Treatment Group	Fluorescence Intensity (Arbitrary Units)	% ROS Production
Control (Untreated)	1500 ± 120	100%
6-OHDA (100 µM)	4500 ± 350	300%
EGCG (1 µM) + 6-OHDA	2800 ± 210	187%
EGCG (10 µM) + 6-OHDA	1800 ± 150	120%
Caption: Representative data from a DCFH-DA assay demonstrating the ability of Epiafzelechin 3-O-gallate to reduce 6-OHDA-induced ROS production in SH-SY5Y cells. Data are presented as mean ± SD.

Protocol 5: Assessment of Apoptosis

Caspase-3 is a key executioner caspase in the apoptotic pathway. Its activity can be measured using a colorimetric or fluorometric assay that utilizes a specific caspase-3 substrate.[30][31][32][33]

Materials:

• Caspase-3 colorimetric assay kit (containing cell lysis buffer, reaction buffer, and DEVD-pNA substrate)

• Microplate reader

Procedure:

• Cell Lysis: After treatment, collect the cells and lyse them according to the manufacturer's protocol.

• Protein Quantification: Determine the protein concentration of the cell lysates.

• Caspase-3 Assay: In a 96-well plate, add an equal amount of protein from each sample. Add the reaction buffer and the DEVD-pNA substrate.

• Incubation: Incubate the plate at 37°C for 1-2 hours.

• Absorbance Measurement: Measure the absorbance at 405 nm. The increase in absorbance is proportional to the caspase-3 activity.[31]

Western blotting can be used to detect changes in the expression of key apoptosis-related proteins, such as cleaved caspase-3, Bax (pro-apoptotic), and Bcl-2 (anti-apoptotic).[34][35][36] An increase in the ratio of cleaved caspase-3 to pro-caspase-3 and the Bax/Bcl-2 ratio is indicative of apoptosis.

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit

• SDS-PAGE gels

• Transfer membranes (e.g., PVDF)

• Primary antibodies (e.g., anti-caspase-3, anti-cleaved caspase-3, anti-Bax, anti-Bcl-2, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction and Quantification: Lyse the treated cells and quantify the protein concentration.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and then incubate with the primary antibodies overnight at 4°C. After washing, incubate with the appropriate HRP-conjugated secondary antibody.

• Detection: Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Protocol 6: Measurement of Mitochondrial Membrane Potential (MMP)

The JC-1 assay is a widely used method to assess mitochondrial health.[37][38][39][40] JC-1 is a cationic dye that accumulates in the mitochondria of healthy cells and forms red fluorescent aggregates. In apoptotic cells with a collapsed mitochondrial membrane potential, JC-1 remains in the cytoplasm as green fluorescent monomers.[39][40]

Materials:

• JC-1 assay kit

• Fluorescence microscope or flow cytometer

Procedure:

• Cell Treatment: Treat cells in a suitable format for imaging or flow cytometry.

• JC-1 Staining: After treatment, incubate the cells with the JC-1 staining solution according to the manufacturer's protocol (typically 15-30 minutes at 37°C).[37][38]

• Washing: Wash the cells to remove the excess dye.

• Analysis: Analyze the cells using a fluorescence microscope or a flow cytometer. A decrease in the red/green fluorescence intensity ratio indicates a loss of mitochondrial membrane potential.

Mechanistic Insights: Elucidating the Signaling Pathways

To further understand the neuroprotective mechanism of Epiafzelechin 3-O-gallate, Western blot analysis can be employed to investigate its effect on key signaling pathways.

Caption: Proposed signaling pathways for the neuroprotective effects of Epiafzelechin 3-O-gallate.

Western Blot Analysis of PI3K/Akt and Nrf2/HO-1 Pathways:

Following the same Western blot protocol as described in 5.2, use primary antibodies against the phosphorylated and total forms of key proteins in these pathways:

• PI3K/Akt Pathway: p-Akt, Akt, p-GSK3β, GSK3β

• Nrf2/HO-1 Pathway: Nrf2 (nuclear and cytosolic fractions), HO-1

An increase in the ratio of phosphorylated to total protein for Akt and GSK3β, and an increase in nuclear Nrf2 and total HO-1 expression would provide evidence for the involvement of these pathways in the neuroprotective action of Epiafzelechin 3-O-gallate.

Conclusion

This application note provides a comprehensive framework for investigating the neuroprotective effects of Epiafzelechin 3-O-gallate in the SH-SY5Y cell model. The detailed protocols and the underlying scientific rationale will enable researchers to conduct robust and reproducible experiments to elucidate the therapeutic potential of this promising natural compound for neurodegenerative diseases. By systematically evaluating cell viability, oxidative stress, apoptosis, and key signaling pathways, a deeper understanding of the molecular mechanisms of Epiafzelechin 3-O-gallate can be achieved.

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Application of Epiafzelechin 3-O-gallate in skin aging research

Application Notes and Protocols for Epiafzelechin 3-O-gallate in Skin Aging Research

Introduction: A New Frontier in Dermocosmetic Research

Skin aging is a complex biological process resulting from both intrinsic (genetic) and extrinsic (environmental) factors. Extrinsic aging, largely driven by ultraviolet (UV) radiation and pollution, accelerates the visible signs of aging by promoting oxidative stress, inflammation, and the degradation of the extracellular matrix (ECM).[1] The dermis, rich in collagen and elastin, is particularly susceptible to these insults, leading to wrinkles, sagging, and loss of elasticity.[2] Researchers are continuously seeking potent, naturally derived compounds that can mitigate these effects.

Epiafzelechin 3-O-gallate (EAG) is a flavonoid, specifically a flavan-3-ol, found in plants such as Camellia sinensis (the source of tea).[3][4] As a structural analog of the well-studied Epigallocatechin-3-gallate (EGCG), EAG is emerging as a compound of significant interest for its potential anti-aging properties, which are rooted in its potent antioxidant and enzyme-inhibitory activities.[3][5]

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It provides an in-depth overview of the mechanisms of EAG in skin aging and offers detailed, validated protocols for its application in a research setting. Our objective is to equip scientists with the foundational knowledge and practical methodologies required to explore the full potential of Epiafzelechin 3-O-gallate in the development of novel anti-aging strategies.

Part 1: The Scientific Rationale - Mechanisms of Action

Understanding the molecular pathways through which EAG exerts its effects is critical for designing meaningful experiments. The primary mechanisms are centered on its ability to counteract the key drivers of extrinsic skin aging. While much of the detailed mechanistic work has been performed on the closely related EGCG, the shared gallate moiety and flavan-3-ol structure suggest analogous activities for EAG.

Potent Antioxidant Activity: Neutralizing Oxidative Stress

Chronic exposure to UV radiation generates excessive reactive oxygen species (ROS) in skin cells, overwhelming the endogenous antioxidant defense systems. This state of oxidative stress directly damages cellular components, including lipids, proteins, and DNA, and triggers signaling cascades that accelerate skin aging.[6]

EAG, like other polyphenols, can directly scavenge free radicals, neutralizing their damaging potential.[5] This activity helps protect cellular structures and preserves the integrity of the dermal matrix.

Caption: EAG's direct antioxidant mechanism.

Inhibition of Matrix Metalloproteinases (MMPs)

The structural integrity of the skin is maintained by the ECM, which is primarily composed of collagen and elastin. UV exposure upregulates the expression of Matrix Metalloproteinases (MMPs), a family of zinc-dependent enzymes responsible for degrading ECM components.[7] Specifically, MMP-1 (collagenase) and MMP-3 (stromelysin-1) are key culprits in collagen breakdown, leading to wrinkle formation.[7][8]

The expression of these MMPs is largely controlled by the Mitogen-Activated Protein Kinase (MAPK) signaling cascade, which activates the transcription factor AP-1 (Activator Protein-1).[7][8] Studies on the related compound EGCG have shown that it can suppress the phosphorylation of key MAPK proteins (like ERK, JNK, and p38), thereby inhibiting AP-1 activation and subsequent MMP-1 expression.[7][8][9][10]

Caption: A systematic workflow for EAG research.

Part 3: Application Protocols

These protocols are designed to be self-validating by including necessary controls and clear endpoints. They are primarily focused on 2D cell culture models, such as human dermal fibroblasts (HDFs), which are central to studying dermal aging. [2]

Protocol: Preparation and Handling of EAG

Rationale: Proper handling and solubilization of the test compound are paramount for reproducible results. EAG is a fine powder that requires a suitable solvent for creating a stock solution.

Materials:

• Epiafzelechin 3-O-gallate (EAG) powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Complete cell culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

Procedure:

• Prepare a high-concentration stock solution (e.g., 50 mM) of EAG in 100% DMSO.

• Vortex thoroughly until the powder is completely dissolved.

• Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store aliquots at -20°C, protected from light.

• For experiments, thaw an aliquot and dilute it to the desired final concentrations using complete cell culture medium. Crucially, ensure the final DMSO concentration in the culture medium does not exceed 0.1% , as higher concentrations can be toxic to cells. A vehicle control (medium with 0.1% DMSO) must be included in all experiments.

Protocol: Establishment of a Photoaging Model in HDFs

Rationale: To study the protective effects of EAG, an in vitro model that mimics the damage seen in photoaged skin is required. Sub-lethal exposure of HDFs to UVA radiation is a well-established method to induce premature senescence, characterized by increased ROS production and MMP expression. [11] Materials:

• Primary Human Dermal Fibroblasts (HDFs)

• Cell culture flasks and plates

• Phosphate-Buffered Saline (PBS)

• UVA light source with a calibrated dosimeter

Procedure:

• Culture HDFs in T-75 flasks until they reach 80-90% confluency.

• Seed the HDFs into appropriate culture plates (e.g., 96-well for viability, 6-well for protein/RNA extraction) and allow them to adhere overnight.

• Wash the cells twice with sterile PBS.

• Remove the culture medium and cover the cells with a thin layer of PBS to prevent dehydration during irradiation.

• Expose the cells to a sub-lethal dose of UVA radiation (e.g., 5-10 J/cm²). The optimal dose should be determined empirically to induce stress without causing widespread cell death.

• Immediately after irradiation, remove the PBS and add fresh culture medium containing various concentrations of EAG (and controls: untreated, vehicle, positive control like EGCG).

• Incubate the cells for a specified period (e.g., 24-48 hours) before proceeding with downstream assays.

Protocol: Cell Viability Assessment (MTT Assay)

Rationale: Before assessing efficacy, it is essential to determine the non-toxic concentration range of EAG. The MTT assay measures mitochondrial reductase activity, which is an indicator of cell viability.

Materials:

• HDFs seeded in a 96-well plate

• EAG stock solution

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), 5 mg/mL in PBS

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Procedure:

• Seed HDFs at 1 x 10⁴ cells/well in a 96-well plate and incubate overnight.

• Treat the cells with a serial dilution of EAG (e.g., 1 µM to 200 µM) for 24 hours. Include vehicle controls.

• After incubation, add 10 µL of MTT reagent to each well and incubate for 3-4 hours at 37°C, allowing for the formation of formazan crystals.

• Remove the medium and add 100 µL of solubilization solution to each well.

• Incubate on a shaker for 15 minutes to dissolve the crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the vehicle control. This will determine the sub-toxic concentrations to be used in subsequent efficacy assays.

Protocol: Measurement of Intracellular ROS (DCFH-DA Assay)

Rationale: This assay directly quantifies the antioxidant capacity of EAG within the cellular environment. 2',7'-dichlorofluorescin diacetate (DCFH-DA) is a cell-permeable probe that becomes fluorescent upon oxidation by ROS.

Materials:

• UVA-stressed HDFs in a black, clear-bottom 96-well plate

• DCFH-DA probe (10 mM stock in DMSO)

• Hanks' Balanced Salt Solution (HBSS)

Procedure:

• Establish a photoaging model as described in Protocol 3.2, treating the cells with EAG post-irradiation. Include a positive control such as N-acetylcysteine (NAC).

• After the treatment period (e.g., 24 hours), wash the cells with HBSS.

• Load the cells with 10 µM DCFH-DA in HBSS and incubate for 30 minutes at 37°C in the dark.

• Wash the cells again with HBSS to remove the excess probe.

• Measure the fluorescence intensity using a microplate reader (Excitation: ~485 nm, Emission: ~530 nm).

• A decrease in fluorescence in EAG-treated cells compared to the UVA-only group indicates a reduction in intracellular ROS.

Protocol: Quantification of Soluble Collagen (Sircol Assay)

Rationale: A key goal of anti-aging treatments is to preserve or stimulate collagen. The Sircol assay is a quantitative, dye-binding method for analyzing soluble collagen released into the culture medium or extracted from cells.

Materials:

• UVA-stressed HDFs in 6-well plates

• Sircol™ Soluble Collagen Assay kit (or equivalent)

• Acidified Pepsin

Procedure:

• Culture and treat UVA-stressed HDFs with EAG for 48-72 hours.

• For secreted collagen: Collect the culture medium from each well.

• For cell-layer collagen: Wash the cell layer with PBS, then add acidified pepsin to digest and solubilize the collagen. Incubate for 2-4 hours at 37°C.

• Follow the Sircol kit manufacturer's instructions, which typically involve:

  • Precipitating the collagen with the dye reagent.

  • Centrifuging to pellet the collagen-dye complex.

  • Washing and re-solubilizing the bound dye.

  • Measuring the absorbance at 555 nm.

• Quantify the collagen concentration using a standard curve provided with the kit. An increase in collagen content in EAG-treated groups indicates a protective or stimulatory effect.

Protocol: Evaluation of MMP-1 (Collagenase) Inhibition

Rationale: Assessing the effect of EAG on MMP-1 requires a multi-faceted approach: measuring direct enzyme inhibition, changes in gene expression, and levels of secreted protein.

A. Enzymatic Activity Assay

Principle: This cell-free assay measures the direct ability of EAG to inhibit the activity of purified collagenase enzyme using a fluorescent substrate. Materials:

• MMP-1 (Collagenase) inhibitor screening kit (e.g., from Sigma-Aldrich, Enzo Life Sciences)

• Purified active human MMP-1

• Fluorogenic MMP-1 substrate

• EGCG or a known synthetic inhibitor as a positive control

Procedure:

• Follow the kit manufacturer's protocol. Typically, this involves incubating the purified MMP-1 enzyme with various concentrations of EAG.

• Add the fluorogenic substrate. The enzyme will cleave the substrate, releasing a fluorescent signal.

• Monitor the increase in fluorescence over time.

• Inhibitory activity is calculated by the reduction in signal compared to the enzyme-only control. Calculate the IC₅₀ value for EAG.

B. Gene Expression Analysis (RT-qPCR)

Principle: This measures whether EAG reduces the transcription of the MMP1 gene in stressed cells.

Materials:

• UVA-stressed HDFs treated with EAG for 24 hours

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix and primers for MMP1 and a housekeeping gene (e.g., GAPDH, ACTB)

Procedure:

• Lyse the cells and extract total RNA according to the kit's protocol.

• Synthesize cDNA from the RNA.

• Perform qPCR using primers for MMP1 and the housekeeping gene.

• Analyze the data using the ΔΔCt method to determine the relative fold change in MMP1 expression in EAG-treated cells compared to the UVA-stressed control.

C. Secreted Protein Quantification (ELISA)

Principle: This assay quantifies the amount of MMP-1 protein secreted by the cells into the culture medium. [12] Materials:

• Culture medium collected from UVA-stressed HDFs treated with EAG for 48 hours

• Human MMP-1 ELISA kit

Procedure:

• Collect the cell culture supernatant.

• Perform the ELISA according to the manufacturer's instructions.

• Measure the absorbance and calculate the concentration of MMP-1 based on the provided standard curve. A reduction in secreted MMP-1 indicates a beneficial effect of EAG.

Part 4: Data Presentation and Interpretation

Quantitative data should be summarized in a clear and concise format to allow for easy comparison between treatment groups.

Table 1: Cytotoxicity and Antioxidant Efficacy of EAG

Assay	Parameter	EAG (10 µM)	EAG (25 µM)	UVA Control	Untreated Control
MTT	Cell Viability (%)	98.2 ± 4.5	95.6 ± 5.1	99.1 ± 3.8	100.0 ± 4.2
DCFH-DA	ROS Level (% of UVA)	65.3 ± 7.2*	41.8 ± 6.3**	100.0 ± 8.9	25.4 ± 3.1

*Data are presented as mean ± SD. *p < 0.05, *p < 0.01 vs. UVA Control.

Table 2: ECM Protection and MMP-1 Inhibition by EAG

Assay	Parameter	EAG (25 µM)	UVA Control	Untreated Control
Sircol	Soluble Collagen (µg/mL)	12.4 ± 1.1*	7.8 ± 0.9	15.2 ± 1.3
RT-qPCR	MMP1 Fold Change	0.45 ± 0.08**	3.5 ± 0.4	1.0 ± 0.1
ELISA	Secreted MMP-1 (ng/mL)	2.1 ± 0.3**	5.8 ± 0.6	0.9 ± 0.2
Enzymatic	MMP-1 Inhibition IC₅₀	15.7 µM	N/A	N/A

*Data are presented as mean ± SD. *p < 0.05, *p < 0.01 vs. UVA Control.

Part 5: Safety and Handling Considerations

While natural compounds are often perceived as safe, it is crucial to adhere to standard laboratory safety practices.

• For Research Use Only: Epiafzelechin 3-O-gallate is intended for in vitro research and is not for human consumption.

• Handling: Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, when handling the powder and concentrated stock solutions.

• Toxicity: While EAG is not extensively studied for toxicity, high concentrations of related polyphenols like EGCG can induce oxidative stress and have been linked to hepatotoxicity in high-dose oral supplement studies. [13][14]It is crucial to establish a non-toxic working concentration for your specific cell model using assays like the MTT test. [15]

Conclusion and Future Directions

Epiafzelechin 3-O-gallate presents a promising avenue for skin aging research. Its predicted antioxidant, anti-inflammatory, and MMP-inhibitory properties, analogous to the well-documented effects of EGCG, make it a compelling candidate for further investigation. The protocols outlined in this guide provide a robust framework for elucidating its efficacy and mechanism of action in cellular models of skin aging.

Future research should aim to validate these findings in more complex, physiologically relevant systems, such as 3D reconstructed skin models, which better mimic the intricate architecture of human skin. [18][19][20]Furthermore, investigating the effects of EAG on other aging markers, such as elastin synthesis, cellular senescence (β-galactosidase activity), and the TGF-β/Smad signaling pathway, will provide a more complete picture of its anti-aging potential. [1]

References

• 3D Models Currently Proposed to Investigate Human Skin Aging and Explore Preventive and Reparative Approaches: A Descriptive Review. PubMed Central. Available at: [Link]

• In Vitro Models for Anti-Aging Efficacy Assessment: A Critical Update in Dermocosmetic Research. MDPI. Available at: [Link]

• in vitro modeling of skin photoaging: development of evaluation tools for cosmetics. HAL Open Science. Available at: [Link]

• Epigallocatechin-3-gallate suppresses TNF-alpha -induced production of MMP-1 and -3 in rheumatoid arthritis synovial fibroblasts. PubMed. Available at: [Link]

• 3D Models Currently Proposed to Investigate Human Skin Aging and Explore Preventive and Reparative Approaches: A Descriptive Review. Semantic Scholar. Available at: [Link]

• Epigallocatechin Gallate in Camellia sinensis Ameliorates Skin Aging by Reducing Mitochondrial ROS Production. MDPI. Available at: [Link]

• A 3D bioprinted in vitro full-thickness skin aging model. RSC Publishing. Available at: [Link]

• Epigallocatechin-3-Gallate Suppresses the Expression of TNF-α-Induced MMP-1 via MAPK/ERK Signaling Pathways in Human Dermal Fibroblasts. PubMed. Available at: [Link]

• Effects of Epigallocatechin-3-Gallate on Matrix Metalloproteinases in Terms of Its Anticancer Activity. MDPI. Available at: [Link]

• Epigallocatechin-3-gallate Prevents Heat Shock-Induced MMP-1 Expression by Inhibiting AP-1 Activity in Human Dermal Fibroblasts. PubMed. Available at: [Link]

• Effects of (-)-epigallocatechin-3-gallate on expression of matrix metalloproteinase-1 and tissue inhibitor of metalloproteinase-1 in fibroblasts irradiated with ultraviolet A. PubMed. Available at: [Link]

• In vitro study on anti-inflammatory effects of epigallocatechin-3-gallate-loaded nano- and microscale particles. NIH. Available at: [Link]

• Polyphenolic antioxidant (-)-epigallocatechin-3-gallate from green tea reduces UVB-induced inflammatory responses and infiltration of leukocytes in human skin. PubMed. Available at: [Link]

• The Molecular Mechanism of Polyphenols with Anti-Aging Activity in Aged Human Dermal Fibroblasts. MDPI. Available at: [Link]

• Beneficial Effects of Epigallocatechin Gallate in Preventing Skin Photoaging: A Review. ResearchGate. Available at: [Link]

• Beneficial Effects of Epigallocatechin Gallate in Preventing Skin Photoaging: A Review. MDPI. Available at: [Link]

• Beneficial Effects of Epigallocatechin Gallate in Preventing Skin Photoaging: A Review. MDPI. Available at: [Link]

• Epiafzelechin 3-O-gallate. PubChem. Available at: [Link]

• Anti-angiogenic effects of epigallocatechin-3-gallate in human skin. PubMed. Available at: [Link]

• Beneficial Effects of Epigallocatechin Gallate in Preventing Skin Photoaging: A Review. NIH. Available at: [Link]

• Safety studies on epigallocatechin gallate (EGCG) preparations. Part 1: genotoxicity. PubMed. Available at: [Link]

• Safety of Green Tea Catechins. Committee on Toxicity. Available at: [Link]

• Epigallocatechin-3-Gallate Toxicity in Children: A Potential and Current Toxicological Event in the Differential Diagnosis With Virus-Triggered Fulminant Hepatic Failure. Frontiers. Available at: [Link]

• Beneficial Effects of Green Tea EGCG on Skin Wound Healing: A Comprehensive Review. MDPI. Available at: [Link]

• Green tea extract and (-)-epigallocatechin-3-gallate, the major tea catechin, exert oxidant but lack antioxidant activities. PubMed. Available at: [Link]

• Biological functions of epicatechin: Plant cell to human cell health. ScienceDirect. Available at: [Link]

• Evaluation of Direct and Indirect Antioxidant Properties of Selected Four Natural Chemical Compounds: Quercetin, Epigallocatechin-3-Gallate, Indole-3-Carbinol and Sulforaphane by DPPH Radical Scavenging Assay. SciRes Literature. Available at: [Link]

• Investigation of antioxidant, anti collagenase, anti‐elastase, and anti‐hyaluronidase activities of Solanum trilobatum L. Semantic Scholar. Available at: [Link]

• Epiafzelechin 3-O-gallate. Foreal BioTech. Available at: [Link]

• Subcritical Water Extraction of Epigallocatechin Gallate from Camellia sinensis and Optimization Study Using Response Surface Methodology. MDPI. Available at: [Link]

• (PDF) Evaluation of Direct and Indirect Antioxidant Properties of Selected Four Natural Chemical Compounds: Quercetin, Epigallocatechin-3-Gallate, Indole-3-Carbinol and Sulforaphane by DPPH Radical Scavenging Assay. ResearchGate. Available at: [Link]

• Selective isolation of epigallocatechin‐3‐gallate from green tea. ResearchGate. Available at: [Link]

• Antioxidant and pro-oxidant activity of (-)-epigallocatechin-3-gallate in food emulsions: Influence of pH and phenolic concentration. Penn State Research Database. Available at: [Link]

• Antioxidant and Antiaging Assays of Hibiscus sabdariffa Extract and Its Compounds. KoreaMed Synapse. Available at: [Link]

• (PDF) Anti-collagenase, anti-elastase and anti-oxidant activities of extracts from 21 plants. ResearchGate. Available at: [Link]

• COLLAGENASE INHIBITION ACTIVITY OF INDIAN MEDICINAL PLANTS: AN APPROACH TO MODERATE COLLAGEN TURNOVER. International Journal of Bioassays. Available at: [Link]

• Comparison of Antioxidant and Anti-collagenase Activity of Genistein and Epicatechin. UI Scholars Hub. Available at: [Link]

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Application Note: Use of Epiafzelechin 3-O-gallate as a Standard for Phytochemical Analysis

Abstract: This document provides a comprehensive guide for researchers, analytical chemists, and drug development professionals on the proper use of Epiafzelechin 3-O-gallate as a reference standard in phytochemical analysis. It outlines the molecule's physicochemical properties, qualification and handling procedures, and detailed, validated protocols for its application in quantitative High-Performance Liquid Chromatography (HPLC) and confirmatory Liquid Chromatography-Mass Spectrometry (LC-MS). The methodologies are grounded in principles outlined by the International Council for Harmonisation (ICH) to ensure data integrity, accuracy, and reproducibility.

Introduction: The Role of Epiafzelechin 3-O-gallate in Phytochemical Research

Epiafzelechin 3-O-gallate is a flavan-3-ol, a class of polyphenolic compounds abundant in various plants, most notably in tea leaves (Camellia sinensis)[1][2]. It is a gallate ester formed from the condensation of gallic acid with the hydroxy group of epiafzelechin[1][3]. Like its more studied analogue, epigallocatechin-3-gallate (EGCG), Epiafzelechin 3-O-gallate exhibits significant antioxidant and anti-inflammatory properties, making it a compound of interest in the development of dietary supplements, functional foods, and pharmaceuticals[3].

Accurate quantification and identification of such bioactive compounds in complex plant matrices are critical for quality control, efficacy assessment, and pharmacokinetic studies. This requires a highly pure, well-characterized reference standard. This application note establishes the framework for utilizing Epiafzelechin 3-O-gallate as a reliable standard for demanding analytical workflows.

Physicochemical Properties & Handling

A thorough understanding of the standard's chemical and physical properties is the foundation of its correct use. Mishandling or improper storage can lead to degradation, compromising the validity of all subsequent analytical work.

1.1. Key Properties

The fundamental properties of Epiafzelechin 3-O-gallate are summarized below.

Property	Value	Source
Molecular Formula	C₂₂H₁₈O₉	PubChem[1]
Molecular Weight	426.4 g/mol	PubChem[1]
CAS Number	108907-43-3	PubChem[1]
Appearance	Typically a solid powder	HMDB[4]
Natural Sources	Camellia sinensis (Tea), Diospyros celebica (Ebony)	PubChem, MedChemExpress[1][2][5]
IUPAC Name	[(2R,3R)-5,7-dihydroxy-2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate	PubChem[1]

1.2. Stability and Storage

• Expert Insight: Flavan-3-ols, particularly gallated catechins, are susceptible to auto-oxidation and epimerization, especially in solution.[6] Factors like pH, temperature, oxygen exposure, and light can accelerate degradation.[7]

• Storage Protocol (Solid): The solid compound should be stored at 2-8°C in a tightly sealed, opaque container, preferably under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation. Long-term storage at -20°C is recommended for preserving integrity over months or years.

• Storage Protocol (Solution): Stock solutions should be prepared fresh whenever possible. If short-term storage is necessary (e.g., < 24 hours), solutions should be kept at 2-8°C in amber vials. For longer-term storage, flash-freeze aliquots in an appropriate solvent (e.g., DMSO) and store at -80°C. Avoid repeated freeze-thaw cycles. Studies on the related compound EGCG show progressive degradation in solution over time, a behavior that should be assumed for Epiafzelechin 3-O-gallate until specific stability studies are performed.[8][9]

Qualification of the Reference Standard

The trustworthiness of analytical results is directly dependent on the purity and identity of the reference standard. A purchased standard, even from a reputable supplier, must be independently verified.

• Trustworthiness Pillar: A self-validating workflow begins with the qualification of the standard itself. Do not assume the certificate of analysis is infallible. The following workflow ensures the material's suitability for its intended purpose, aligning with the principles of analytical procedure validation.[10]

Caption: Standard workflow for quantification using an external standard method.

3.1. Protocol: Calibration Curve and Sample Quantification

• Expert Insight: The choice of solvent is critical. Use a solvent that ensures complete dissolution and stability. A small amount of organic solvent like methanol or DMSO is often required, followed by dilution with the mobile phase.

• Stock Solution Preparation: Accurately weigh ~5.0 mg of the qualified Epiafzelechin 3-O-gallate standard. Dissolve in a precise volume (e.g., 5.0 mL) of methanol or DMSO to create a 1000 µg/mL stock solution. Sonicate briefly if needed.

• Calibration Standards: Perform serial dilutions of the stock solution with the mobile phase initial condition (e.g., 90% A: 10% B) to prepare a series of at least five calibration standards. A typical concentration range might be 1, 5, 10, 25, 50, and 100 µg/mL.

• Sample Preparation: Extract the target analyte from the matrix using an appropriate, validated method (e.g., sonication with 80% methanol). Filter the extract through a 0.45 µm syringe filter before injection. Dilute the sample if necessary to ensure the final concentration falls within the calibration range.

• Chromatographic Analysis: Use the HPLC conditions established during purity testing (Section 2.1). Inject the calibration standards from lowest to highest concentration, followed by the unknown samples.

• Data Analysis:

  • Plot the peak area of the standard against its known concentration.

  • Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²).

  • Acceptance Criteria: The R² value should be >0.995 for a valid calibration curve, as per common validation guidelines. [11][12] * Use the peak area of the analyte in the unknown sample to calculate its concentration using the regression equation. Remember to account for any dilution factors used during sample preparation.

3.2. Example Calibration Data

Concentration (µg/mL)	Peak Area (mAU*s)
1.0	15,230
5.0	76,100
10.0	151,500
25.0	378,000
50.0	755,000
Regression Equation	Area = 15100 * Concentration + 500
Correlation (R²)	0.9998

Method Validation Principles

To ensure the analytical procedure is suitable for its intended purpose, it must be validated. [10]This establishes the trustworthiness of the generated data. Key parameters to assess according to ICH Q2(R1) guidelines include: [11][12][13]

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is demonstrated by obtaining a clean, resolved peak for Epiafzelechin 3-O-gallate in the sample matrix, confirmed by DAD spectral purity and/or MS.

• Linearity: The ability to elicit test results that are directly proportional to the analyte concentration within a given range (as demonstrated in Section 3.2).

• Accuracy: The closeness of the test results to the true value. Determined by spike-recovery experiments, where a known amount of standard is added to a sample matrix and the recovery is calculated.

• Precision: The degree of scatter between a series of measurements. Assessed at two levels:

  • Repeatability: Precision under the same operating conditions over a short interval.

  • Intermediate Precision: Precision within the same lab but on different days, with different analysts, or on different equipment.

• Limit of Detection (LOD): The lowest amount of analyte that can be detected but not necessarily quantitated.

• Limit of Quantitation (LOQ): The lowest amount of analyte that can be determined with suitable precision and accuracy.

References

• Foreal BioTech. (n.d.). Epiafzelechin 3-O-gallate.

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 467295, Epiafzelechin 3-O-gallate. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• U.S. Food and Drug Administration. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. Retrieved from [Link]

• Starodub. (2024). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 65064, Epigallocatechin Gallate. Retrieved from [Link]

• Sang, S., Lee, M. J., Yang, I., Buckley, B., & Yang, C. S. (2005). Stability of Tea Polyphenol (−)-Epigallocatechin-3-gallate and Formation of Dimers and Epimers under Common Experimental Conditions. Journal of Agricultural and Food Chemistry.

• ResearchGate. (n.d.). Proposed fragmentation of epigallocatechin 3-O-gallate. Retrieved from [Link]

• Friedman, M., Kim, S. Y., Lee, S. J., Han, J. S., Han, G. P., & Lee, K. R. (2009). Stability of Green Tea Catechins in Commercial Tea Leaves During Storage for 6 Months. Journal of Food Science, 74(2), H47-51.
• Lambert, J. D., & Elias, R. J. (2010). The antioxidant and pro-oxidant activities of green tea polyphenols: a review. Archives of biochemistry and biophysics, 501(1), 65–72.

• ResearchGate. (n.d.). Chemical Structure of (-)-Epiafzelechin 3-gallate and methyl gallate. Retrieved from [Link]

• Jilsha, G., & Jayesh, K. (2021). Identification of Epigallocatechin-3-Gallate (EGCG) from Green Tea Using Mass Spectrometry. Molecules, 26(21), 6489.
• Krupkova, O., Ferguson, S. J., & Wuertz-Kozak, K. (2016). Stability of (-)-epigallocatechin gallate and its activity in liquid formulations and delivery systems. Journal of Nutritional Biochemistry, 37, 1-12.
• Glisic, S. B., Micanovic, N. B., & Skala, D. U. (2023). Stability of Flavan-3-ols, Theaflavins, and Methylxanthines in 30 Industrial Green, Black, and White Tea (Camellia sinensis L.) Extracts Characterized via Liquid Chromatography Techniques. Foods, 12(24), 4492.
• Rohaeti, E., Hidayat, R. F., & Sinaga, P. (2020). Simultaneous Determination of Epigallocatechin Gallate, Catechin, and Caffeine from Green Tea Leaves (Camellia sinensis L) Extract by RP-HPLC. Research Journal of Pharmacy and Technology, 13(1), 221-226.
• Adisakwattana, S., Luanloet, T., & Tanasupawat, S. (2021). Development of HPLC Method for Catechins and Related Compounds Determination and Standardization in Miang (Traditional Lanna Fermented Tea Leaf in Northern Thailand). Molecules, 26(19), 6032.
• Saito, S. T., Welzel, A., Suyenaga, E. S., & Bueno, F. G. (2006). A method for fast determination of epigallocatechin gallate (EGCG), epicatechin (EC), catechin (C) and caffeine (CAF) in green tea using HPLC. Ciência e Tecnologia de Alimentos, 26(2), 394-400.

• ResearchGate. (n.d.). Chromatogram and ms fragmentation of (−)‐epigallocatechin gallate as a major flavonoid of A. nigrum. Retrieved from [Link]

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In vivo Studies of Epiafzelechin 3-O-gallate in Animal Models of Inflammation: Application Notes and Protocols

Introduction: The Therapeutic Potential of Epiafzelechin 3-O-gallate in Inflammatory Disorders

Inflammation is a fundamental biological process that, while essential for host defense, can lead to significant pathology when dysregulated. Chronic inflammatory diseases represent a substantial global health burden, necessitating the development of novel therapeutic agents. Epiafzelechin 3-O-gallate, a flavan-3-ol found in various plant sources, has garnered interest for its potential anti-inflammatory properties. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on conducting in vivo studies to evaluate the efficacy of Epiafzelechin 3-O-gallate in established animal models of inflammation.

The scientific rationale for investigating Epiafzelechin 3-O-gallate stems from its structural similarity to other well-characterized anti-inflammatory polyphenols, such as Epigallocatechin-3-gallate (EGCG).[1][2][3] These compounds are known to modulate key inflammatory signaling pathways, thereby reducing the production of pro-inflammatory mediators. This guide will delve into the mechanistic underpinnings of its potential action and provide detailed, field-proven protocols for its preclinical evaluation.

Mechanistic Landscape: Targeting Key Inflammatory Signaling Pathways

The anti-inflammatory effects of compounds like Epiafzelechin 3-O-gallate are often attributed to their ability to interfere with intracellular signaling cascades that orchestrate the inflammatory response. Understanding these pathways is crucial for designing experiments that can elucidate the compound's mechanism of action.

Core Inflammatory Signaling Cascades:

• NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) Signaling: This pathway is a master regulator of inflammation.[4][5][6] Upon activation by various stimuli, it translocates to the nucleus and induces the transcription of numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules.[4][7]

• MAPK (Mitogen-Activated Protein Kinase) Signaling: The MAPK family, including ERK, JNK, and p38, plays a critical role in transducing extracellular signals into cellular responses, including inflammation.[8][9][10] Their activation leads to the expression of inflammatory mediators.

• JAK-STAT (Janus Kinase-Signal Transducer and Activator of Transcription) Signaling: This pathway is essential for cytokine signaling.[11][12][13] Dysregulation of the JAK-STAT pathway is implicated in a variety of inflammatory and autoimmune diseases.[11][14]

The following diagram illustrates the interplay of these critical signaling pathways in the inflammatory response.

Caption: Key Signaling Pathways in Inflammation.

Preclinical Evaluation: In Vivo Animal Models of Inflammation

The selection of an appropriate animal model is paramount for obtaining meaningful and translatable data. This section details protocols for two widely used and validated models of acute and chronic inflammation.

Carrageenan-Induced Paw Edema: An Acute Inflammation Model

This model is a standard and highly reproducible assay for screening the acute anti-inflammatory activity of novel compounds.[15][16] The subcutaneous injection of carrageenan, a sulfated polysaccharide, induces a biphasic inflammatory response characterized by edema, hyperalgesia, and erythema.[15][17]

Caption: Workflow for LPS-Induced Systemic Inflammation Assay.

Materials:

• Male C57BL/6 mice (specific pathogen-free).

• Lipopolysaccharide (LPS) from E. coli (e.g., serotype O111:B4).

• Epiafzelechin 3-O-gallate (in a suitable vehicle).

• Positive control: Dexamethasone.

• ELISA kits for cytokines (e.g., TNF-α, IL-6, IL-1β).

• Reagents for organ function tests (e.g., ALT, AST, BUN, creatinine).

Procedure:

• Animal Acclimatization: As described for the paw edema model.

• Grouping: Randomly divide animals into experimental groups.

• Compound Administration: Administer the vehicle, Epiafzelechin 3-O-gallate, or positive control (e.g., i.p. or p.o.) 1 hour before LPS challenge.

• LPS Challenge: Inject LPS (e.g., 5-10 mg/kg, i.p.) to induce systemic inflammation. [18]5. Monitoring: Observe animals for clinical signs of inflammation (e.g., lethargy, piloerection).

• Sample Collection: At predetermined time points (e.g., 2, 6, and 24 hours post-LPS), collect blood via cardiac puncture or retro-orbital sinus for serum separation. Euthanize animals and collect organs (e.g., liver, lungs, kidneys) for histopathology and biochemical analysis.

• Data Analysis:

  • Measure serum levels of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) using ELISA.

  • Assess organ damage by measuring serum levels of ALT, AST (liver), BUN, and creatinine (kidney).

  • Perform histopathological examination of organs to assess inflammatory cell infiltration and tissue damage.

Treatment Group	Dose (mg/kg)	Serum TNF-α (pg/mL) at 2h (± SEM)	Serum IL-6 (pg/mL) at 6h (± SEM)
Vehicle + Saline	-	50 ± 10	100 ± 20
Vehicle + LPS	-	2500 ± 200	5000 ± 400
Epiafzelechin 3-O-gallate + LPS	30	1500 ± 150	3000 ± 250
Epiafzelechin 3-O-gallate + LPS	100	800 ± 100	1500 ± 180
Dexamethasone + LPS	1	600 ± 80	1000 ± 120

Considerations for Experimental Design and Interpretation

• Pharmacokinetics and Bioavailability: The route of administration and dosing regimen should be informed by the pharmacokinetic properties of Epiafzelechin 3-O-gallate. Preliminary studies to determine its absorption, distribution, metabolism, and excretion (ADME) are highly recommended. While specific data for Epiafzelechin 3-O-gallate is limited, related compounds like (-)-epicatechin-3-O-gallate have shown low oral bioavailability. [19]* Toxicity: It is crucial to establish the safety profile of Epiafzelechin 3-O-gallate before proceeding with efficacy studies. Acute and sub-chronic toxicity studies should be conducted to determine the maximum tolerated dose (MTD) and identify any potential adverse effects. Safety data on the closely related EGCG suggests that high doses may have the potential for hepatotoxicity. [20]* Statistical Analysis: Appropriate statistical methods should be employed to analyze the data and determine the significance of the observed effects. This typically involves analysis of variance (ANOVA) followed by post-hoc tests for multiple comparisons.

Conclusion: A Pathway to Novel Anti-Inflammatory Therapeutics

Epiafzelechin 3-O-gallate represents a promising candidate for the development of new anti-inflammatory therapies. The in vivo models and protocols detailed in this guide provide a robust framework for its preclinical evaluation. By carefully designing and executing these studies, researchers can elucidate the therapeutic potential and mechanism of action of this natural compound, paving the way for its potential clinical application in the management of inflammatory diseases.

References

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• Lin, T. K., et al. (2021). Epigallocatechin-3-Gallate-Loaded Liposomes Favor Anti-Inflammation of Microglia Cells and Promote Neuroprotection. International Journal of Molecular Sciences, 22(6), 3037. [Link]

• Walker, J., & Pender, S. L. (2023). Molecular Mechanisms of the Anti-Inflammatory Effects of Epigallocatechin 3-Gallate (EGCG) in LPS-Activated BV-2 Microglia Cells. International Journal of Molecular Sciences, 24(7), 6773. [Link]

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• Bal-Price, A., & Hogberg, H. T. (2019). Epigallocatechin-3-Gallate Toxicity in Children: A Potential and Current Toxicological Event in the Differential Diagnosis With Virus-Triggered Fulminant Hepatic Failure. Frontiers in Pharmacology, 10, 663. [Link]

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Technical Notes & Optimization

Improving the solubility of Epiafzelechin 3-O-gallate for in vitro experiments

Technical Support Center: Epiafzelechin 3-O-gallate Solubility

Introduction

Welcome to the technical support guide for Epiafzelechin 3-O-gallate (EAG). As a polyphenolic compound belonging to the flavan-3-ol family, EAG exhibits potent antioxidant and anti-inflammatory properties, making it a compound of significant interest in pharmacological research.[1][2][3] However, its complex aromatic structure leads to poor aqueous solubility, a common yet significant hurdle for researchers conducting in vitro experiments.

This guide is designed to provide you, our fellow scientists and researchers, with a logical, step-by-step framework for overcoming these solubility challenges. We will move from basic solvent selection to more advanced solubilization techniques, explaining the scientific rationale behind each method to ensure your experiments are both successful and reproducible.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: Why is my Epiafzelechin 3-O-gallate (EAG) not dissolving in my aqueous buffer (e.g., PBS, cell culture media)?

A1: The Challenge of Polyphenol Solubility

The poor water solubility of EAG is intrinsic to its molecular structure. Like many flavonoids, EAG possesses a large, rigid, and predominantly hydrophobic core composed of multiple aromatic rings.[4] While the peripheral hydroxyl (-OH) groups can form some hydrogen bonds with water, the nonpolar surface area of the molecule dominates, leading to unfavorable interactions in aqueous solutions and a tendency to self-aggregate and precipitate. Overcoming this requires strategies that can disrupt these self-aggregation forces and improve the interaction between the compound and the solvent.

Q2: What is the recommended first-line approach for dissolving EAG for in vitro assays?

A2: High-Concentration Stock Solution in Dimethyl Sulfoxide (DMSO)

For most in vitro applications, the standard and most effective starting point is to prepare a high-concentration stock solution in an appropriate organic solvent. Dimethyl sulfoxide (DMSO) is the industry-standard solvent for this purpose due to its exceptional ability to dissolve a wide range of both polar and nonpolar compounds.[5]

Causality: DMSO is a polar aprotic solvent. It can effectively solvate the EAG molecule by disrupting the intermolecular hydrogen bonds that cause the compound to crystallize or aggregate, while its own methyl groups interact favorably with the hydrophobic regions of the flavonoid. This allows for the preparation of a highly concentrated, stable stock solution.

• Pre-Calculation: Determine the mass of EAG needed. For a 10 mM stock, using the molecular weight of EAG (approx. 442.38 g/mol [4]), you would need 4.42 mg for 1 mL of DMSO.

• Weighing: Accurately weigh the required amount of EAG powder and transfer it to a sterile, conical-bottom microcentrifuge tube.

• Dissolution: Add the calculated volume of high-purity, sterile-filtered DMSO (e.g., cell culture grade).

• Mixing: Vortex the tube gently until the solid is completely dissolved. Visual inspection against a light source should show a clear solution with no visible particulates.[6]

• Assisted Dissolution (If Needed): If the compound is slow to dissolve, brief sonication in a water bath or gentle warming (e.g., 37°C for 5-10 minutes) can be effective.[6] However, use heat with caution, as prolonged exposure can degrade some compounds.

• Storage: Aliquot the stock solution into single-use volumes in sterile tubes and store them tightly sealed at -20°C or -80°C to prevent degradation and absorption of atmospheric water.[6] Avoid repeated freeze-thaw cycles.

Q3: My cells are sensitive. How do I avoid DMSO-induced cytotoxicity in my experiments?

A3: Managing Final DMSO Concentration

This is a critical consideration. While DMSO is an excellent solvent, it can be toxic to cells at higher concentrations, potentially causing membrane damage, affecting cell differentiation, or inhibiting proliferation.[5][7][8] The key is to ensure the final concentration of DMSO in your cell culture medium is well below the toxic threshold for your specific cell line.

Trustworthiness through Control: Always include a "vehicle control" in your experimental design. This control should contain the exact same final concentration of DMSO as your treated wells but without the EAG. This ensures that any observed effects are due to your compound and not the solvent.[6][9]

Cell Type	Recommended Max. Final DMSO Concentration	Notes
General Immortalized Cell Lines	≤ 0.5% (v/v)	Many robust cell lines can tolerate up to 1%, but 0.5% is a widely accepted upper limit for minimizing off-target effects.[6][10]
Primary Cells & Stem Cells	≤ 0.1% (v/v)	These cell types are often more sensitive to solvent-induced stress. It is crucial to perform a dose-response curve for DMSO alone to determine the non-toxic range.[10][11]
Long-Term Assays (> 48h)	≤ 0.1% - 0.2% (v/v)	The longer the exposure, the greater the potential for cumulative toxicity. Lower concentrations are strongly advised.[7]
In Vivo Animal Studies	≤ 2% (v/v)	For animal studies, the final DMSO concentration in the administered solution should be kept as low as possible to avoid toxicity.[6][12]

To achieve these low final concentrations, you must prepare a sufficiently concentrated stock solution. For example, to achieve a final DMSO concentration of 0.1%, you would perform a 1:1000 dilution of your stock solution into the final culture medium.[9]

Q4: My EAG precipitates when I dilute the DMSO stock into my aqueous cell culture medium. How can I fix this?

A4: Preventing Precipitation During Dilution

This is a common phenomenon known as "crashing out." It occurs when the compound, stable in 100% DMSO, is rapidly transferred to an aqueous environment where it is not soluble. The key is to make this transition less abrupt.

Causality: By adding the DMSO stock to the aqueous medium slowly and with agitation, you create transient, localized regions of higher DMSO concentration that allow the EAG molecules to disperse more gradually and interact with media components (like proteins in serum) that can help stabilize them before they have a chance to aggregate and precipitate.

Caption: Workflow for Diluting DMSO Stocks into Aqueous Buffers.

• Warm the Medium: Pre-warm your cell culture medium or PBS to 37°C. Increasing the temperature slightly increases the kinetic solubility of the compound.

• Agitate: While holding the tube of medium, create a vortex using a standard lab vortexer on a medium setting. For larger volumes, use a magnetic stirrer.

• Slow Addition: Pipette the required volume of your DMSO stock solution. Submerge the pipette tip just below the surface of the liquid in the vortex and dispense the stock slowly and steadily.

• Immediate Mixing: Continue vortexing for another 5-10 seconds after adding the stock to ensure complete and rapid dispersion.

• Inspect: Hold the tube up to a light source to confirm there is no cloudiness or visible precipitate.

Q5: My assay is incompatible with organic solvents. What are the alternative methods for solubilizing EAG?

A5: Advanced & Solvent-Free Solubilization Strategies

When DMSO or other organic solvents are not an option, several advanced formulation techniques can be employed. These methods work by altering the physicochemical environment of the EAG molecule to make it more compatible with water.[13][14][15]

• Mechanism: Epiafzelechin 3-O-gallate is a phenolic compound, meaning its hydroxyl groups are weakly acidic. By increasing the pH of the aqueous solution to a value above the pKa of these hydroxyl groups, they will deprotonate, acquiring a negative charge. This ionization dramatically increases the molecule's polarity and, consequently, its water solubility. Studies on similar flavonoids have shown a 4 to 6-fold increase in solubility when moving from acidic to slightly alkaline pH (e.g., pH 8).[16][17][18]

• Considerations: This method is only suitable if your experimental system can tolerate a pH shift. For most cell culture experiments, which require a physiological pH of ~7.4, this is not a viable primary strategy but can be a contributing factor.

• Mechanism: Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic outer surface and a hydrophobic inner cavity.[19] They can encapsulate poorly soluble "guest" molecules, like EAG, within their nonpolar core. This "inclusion complex" effectively shields the hydrophobic part of EAG from the water, while the hydrophilic exterior of the CD renders the entire complex water-soluble.[19][20] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is commonly used for this purpose due to its high water solubility and low toxicity.

• Benefit: This is a highly effective method for significantly increasing aqueous solubility without chemical modification of the compound itself.[21]

• Molar Ratio: Prepare aqueous solutions of EAG and HP-β-CD. A 1:1 molar ratio is a common starting point for flavonoids.[20][22]

• Mixing: Dissolve the HP-β-CD in your desired aqueous buffer first. Then, add the EAG powder to this solution.

• Incubation: Stir the mixture vigorously at a controlled temperature (e.g., 30°C) for 24 hours to allow for complex formation.[22]

• Filtration: Filter the resulting solution through a 0.45 µm membrane filter to remove any undissolved EAG.[22]

• Lyophilization (Optional): For a stable powder form, the solution can be freeze-dried (lyophilized).[22][23] The resulting powder can then be readily dissolved in your experimental buffer.

Technique	Mechanism	Advantages	Disadvantages
Co-Solvent (DMSO)	Reduces solvent polarity	High solubilizing power, well-established	Potential for cell toxicity, precipitation on dilution
pH Adjustment	Ionizes the compound	Simple, cost-effective	Limited by pH tolerance of the assay (e.g., cell viability)
Cyclodextrin Complexation	Encapsulation of hydrophobic moiety	Significant solubility increase, low toxicity, stable complex	Requires formulation development, may alter bioavailability

Q6: How can I be certain my compound is truly dissolved and not just a micro-suspension?

A6: Validating True Dissolution

This is a cornerstone of experimental integrity. Undissolved microscopic particles can lead to highly variable and inaccurate results in in vitro assays. A solution that appears clear to the naked eye may still contain a fine suspension.

Trustworthiness through Validation: Implementing a simple validation step ensures that the concentration you believe you are testing is the concentration that is actually bioavailable to your cells or target molecules.

Caption: A simple workflow to validate true compound dissolution.

Explanation:

• Prepare your final, highest-concentration working solution using your chosen method.

• Visually inspect for any haziness or particulates.

• Filter a portion of this solution through a 0.22 µm syringe filter. This filter size will remove undissolved micro-particles but allow dissolved molecules to pass through.

• Measure the concentration of the compound in both the unfiltered and filtered solutions using an appropriate analytical method (e.g., UV-Vis spectrophotometry at the λmax of EAG, or HPLC).

• Compare the results. If the concentration of the filtered solution is nearly identical (>95%) to the unfiltered solution, you have achieved true dissolution. If the concentration drops significantly after filtration, it indicates that a portion of your compound was present as a suspension, and your solubilization method needs to be optimized.[24][25][26]

By following these structured troubleshooting steps, you can confidently prepare and use Epiafzelechin 3-O-gallate in your in vitro experiments, ensuring reliable and reproducible data.

References

• From what concentration of DMSO is harmful to cell in vivo and vitro? (2017). ResearchGate. [Link]

• Ko, J. A., Park, H. J., Park, J. H., Kim, J. H., & Lee, J. W. (2015). Study of Flavonoid/Hydroxypropyl-β-Cyclodextrin Inclusion Complexes by UV-Vis, FT-IR, DSC, and X-Ray Diffraction Analysis. Food Engineering Progress, 19(4), 319-327. [Link]

• Wikipedia contributors. (2024). Dimethyl sulfoxide. Wikipedia. [Link]

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• Using live-cell imaging in cell counting — The cytotoxicity of DMSO. (n.d.). Keyence. [Link]

• Luo, Z., Murray, B. S., Ross, A. L., Povey, M. J., Morgan, M. R., & Day, A. J. (2012). Effects of pH on the ability of flavonoids to act as Pickering emulsion stabilizers. Colloids and Surfaces B: Biointerfaces, 92, 84-90. [Link]

• DMSO stock preparation. (2021). Protocols.io. [Link]

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• Fernández, M. A., & de la Ossa, E. M. (2021). Extraction of Flavonoids From Natural Sources Using Modern Techniques. Frontiers in Chemistry, 9, 646342. [Link]

• Zhang, Y., Wang, J., Wu, Y., & Wang, S. (2022). Preparation and Properties of Cyclodextrin Inclusion Complexes of Hyperoside. Molecules, 27(21), 7467. [Link]

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• Ko, J., Park, H., Park, J., Kim, J., & Lee, J. (2015). Study of Flavonoid/Hydroxypropyl-β-Cyclodextrin Inclusion Complexes by UV-Vis, FT-IR, DSC, and X-Ray Diffraction Analysis. ResearchGate. [Link]

• Showing Compound Epicatechin 3-gallate (FDB017114). (n.d.). FooDB. [Link]

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• Lestari, M. L. A. D., & Nuryanti, S. (2022). Current Techniques of Water Solubility Improvement for Antioxidant Compounds and Their Correlation with Its Activity: Molecular Pharmaceutics. Molecules, 27(19), 6543. [Link]

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Stability of Epiafzelechin 3-O-gallate in different solvents and pH conditions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Epiafzelechin 3-O-gallate (EAG). This guide provides in-depth information, troubleshooting advice, and frequently asked questions regarding the stability of EAG in various experimental settings. As a galloylated catechin, EAG's stability is a critical factor for obtaining reliable and reproducible results in your research.[1][2][3] This document is designed to help you navigate the complexities of working with this promising bioactive compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of Epiafzelechin 3-O-gallate?

The stability of Epiafzelechin 3-O-gallate, much like other galloylated catechins such as Epigallocatechin-3-gallate (EGCG), is primarily influenced by several environmental factors.[4] The key drivers of degradation are:

• pH: EAG is most stable in acidic conditions (pH < 4). As the pH increases, particularly above 6, the rate of degradation significantly accelerates.[5][6][7]

• Temperature: Elevated temperatures promote the degradation of catechins. For optimal stability, it is crucial to maintain low temperatures during storage and experiments whenever possible.

• Oxygen: The presence of oxygen can lead to oxidative degradation of EAG.[8] It is advisable to use degassed solvents and minimize headspace in storage vials.

• Light: Exposure to light, particularly UV light, can contribute to the degradation of flavan-3-ols.[4] Amber vials or storage in the dark is recommended.

• Solvent Composition: The choice of solvent can impact the stability of EAG. While soluble in various organic solvents, its stability in aqueous solutions is a primary concern.[9]

Q2: In which solvents is Epiafzelechin 3-O-gallate most stable?

While specific stability data for EAG in a wide range of solvents is not extensively documented, we can infer its behavior from closely related galloylated catechins. Generally, EAG is soluble in solvents such as DMSO, acetone, chloroform, dichloromethane, and ethyl acetate.[9]

For experimental purposes, especially in biological assays, stock solutions are often prepared in DMSO. However, it is crucial to be aware of the final concentration of DMSO in your assay, as it can have its own biological effects. When preparing aqueous solutions, it is recommended to first dissolve EAG in a small amount of organic solvent like DMSO and then dilute it with the aqueous buffer of choice.[10] It is not recommended to store aqueous solutions for extended periods.[10]

Q3: How does pH impact the degradation of Epiafzelechin 3-O-gallate?

The pH of the solution is one of the most critical factors determining the stability of EAG.

• Acidic pH (below 4): EAG exhibits its highest stability in acidic environments.[4]

• Neutral to Alkaline pH (above 6): As the pH increases, EAG becomes increasingly unstable and is prone to degradation through oxidation and other reactions.[11] This is particularly important in cell culture experiments, where the medium is typically at a physiological pH of around 7.4.

Q4: What are the main degradation products of Epiafzelechin 3-O-gallate?

The primary degradation pathways for galloylated catechins like EAG are oxidation and epimerization.

• Oxidation: This process can lead to the formation of dimers and other higher molecular weight products.[8] In alkaline conditions, strong basic solutions can lead to accelerated hydrolysis and oxidation, yielding gallic acid and degalloylated flavanols.[11]

• Epimerization: This is the conversion of the 'epi' form to its corresponding non-'epi' isomer at the C2 position of the C-ring. While less information is available specifically for EAG, this is a known degradation pathway for other catechins.

Q5: What are the recommended storage conditions for solid Epiafzelechin 3-O-gallate and its solutions?

To ensure the integrity of your EAG, proper storage is essential.

• Solid EAG: Should be stored at 2-8°C in a tightly sealed container, protected from light and moisture.

• Stock Solutions (in organic solvents like DMSO): Can be stored at -20°C for several weeks. It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.

• Aqueous Solutions: Freshly prepare aqueous solutions for each experiment. It is not recommended to store aqueous solutions for more than a day, even at 2-8°C, due to rapid degradation.[10]

Troubleshooting Guide

Issue: Inconsistent results in biological assays.

Inconsistent results are often linked to the degradation of EAG in the experimental medium.

Workflow for Investigating EAG Stability in Your Assay:

Caption: Workflow to assess EAG stability in experimental media.

Corrective Actions:

• Determine EAG's Half-Life: Follow the workflow above to determine how long EAG remains stable under your specific experimental conditions.

• Adjust Dosing Schedule: If EAG degrades rapidly, consider shorter incubation times or repeated dosing.

• Incorporate Stabilizers: The addition of antioxidants like ascorbic acid or the use of a more acidic buffer system (if compatible with your experiment) may help to slow down degradation.

Issue: Difficulty in dissolving Epiafzelechin 3-O-gallate.

EAG can be challenging to dissolve directly in aqueous buffers.

Protocol for Preparing Aqueous Solutions of EAG:

• Weigh the required amount of solid EAG in a microcentrifuge tube.

• Add a minimal volume of a suitable organic solvent (e.g., DMSO) to dissolve the solid completely.

• Vortex briefly to ensure complete dissolution.

• Slowly add the aqueous buffer of your choice to the concentrated EAG solution while vortexing to prevent precipitation.

• Use the freshly prepared solution immediately.

Data Summary: Stability of Galloylated Catechins

Parameter	Condition	Stability	Key Considerations
pH	Acidic (< 4)	High	Optimal for storage of aqueous solutions.
Neutral (~7)	Moderate to Low	Relevant for most biological assays; degradation is significant.
Alkaline (> 8)	Very Low	Rapid degradation.[11]
Temperature	2-8°C	Good	Recommended for short-term storage of solutions.
Room Temperature	Low	Significant degradation can occur within hours in aqueous solutions.
37°C	Very Low	Rapid degradation, critical for cell culture experiments.
Solvent	DMSO	Good	Suitable for stock solutions when stored at low temperatures.
Aqueous Buffers	Poor	Prepare fresh for each use.[10]
Light	Dark/Amber Vials	High	Protect from light to prevent photodegradation.[4]
Exposed to Light	Low	Can accelerate degradation.[4]

Experimental Protocols

Protocol: Quantitative Analysis of Epiafzelechin 3-O-gallate by HPLC

This protocol provides a general method for the quantitative analysis of EAG, which is essential for stability studies.

1. Materials and Reagents:

• Epiafzelechin 3-O-gallate standard

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid or trifluoroacetic acid

• C18 reverse-phase HPLC column (e.g., 250 x 4.6 mm, 5 µm)

2. Chromatographic Conditions:

• Mobile Phase A: 0.05% (v/v) formic acid in water

• Mobile Phase B: Acetonitrile

• Gradient Elution: A typical gradient could be: 0-5 min, 95% A; 5-25 min, to 85% A; 25-35 min, to 80% A.[12]

• Flow Rate: 1.0 mL/min[12]

• Column Temperature: 35°C[12]

• Detection Wavelength: 210 nm or 280 nm[12]

• Injection Volume: 10 µL[12]

3. Procedure:

• Prepare a standard curve: Create a series of EAG standards of known concentrations in the mobile phase.

• Inject standards: Run each standard on the HPLC system to generate a standard curve of peak area versus concentration.

• Prepare samples: Dilute your experimental samples to fall within the range of the standard curve.

• Inject samples: Analyze your samples using the same HPLC method.

• Quantify EAG: Determine the concentration of EAG in your samples by comparing their peak areas to the standard curve.

Diagram of Factors Influencing EAG Stability:

Caption: Key factors influencing the stability of Epiafzelechin 3-O-gallate.

References

• Li, Y., Matsuo, Y., Saito, Y., & Tanaka, T. (2016). Three New Oxidation Products Produced from Epigallocatechin-3-O-gallate and Epicatechin-3-O-gallate. Natural Product Communications, 11(2), 1934578X1601100214. [Link]

• Foreal BioTech. (n.d.). Epiafzelechin 3-O-gallate. Retrieved from [Link]

• Zhou, L., & Elias, R. J. (2013). Antioxidant and pro-oxidant activity of (-)-epigallocatechin-3-gallate in food emulsions: Influence of pH and phenolic concentration. Food Chemistry, 138(2-3), 1503–1509. [Link]

• Penn State. (2013). Antioxidant and pro-oxidant activity of (-)-epigallocatechin-3-gallate in food emulsions: Influence of pH and phenolic concentration. Penn State Research Database. [Link]

• ResearchGate. (2013). Antioxidant and pro-oxidant activity of (-)-epigallocatechin-3-gallate in food emulsions: Influence of pH and phenolic concentration. [Link]

• Chen, Z., Su, Y., & Chen, H. (2019). Effects of Epigallocatechin Gallate on the Stability of Epicatechin in a Photolytic Process. Molecules, 24(4), 798. [Link]

• CABI. (2019). Determination and analysis of multifunctional components in tea. CABI Digital Library. [Link]

• National Center for Biotechnology Information. (n.d.). Epiafzelechin 3-O-gallate. PubChem Compound Database. Retrieved from [Link]

• Peng, H., & Shahidi, F. (2023). Oxidation and degradation of (epi)gallocatechin gallate (EGCG/GCG) and (epi)catechin gallate (ECG/CG) in alkali solution. Food Chemistry, 408, 134815. [Link]

• Phenol-Explorer. (n.d.). (-)-Epicatechin 3-O-gallate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Epigallocatechin Gallate. PubChem Compound Database. Retrieved from [Link]

• Semantic Scholar. (2024). Methods of Analysis of Phytoestrogenic Compounds: An Up-to-Date of the Present State. [Link]

• Bioactive Compounds in Health and Disease. (2025). Impact of fixation method on catechin profile and antioxidant activity of Georgian green tea. [Link]

• SciELO. (2021). Development and Validation of Analytical Method by HPLC-PDA and Seasonality from Gallic Acid, Catechin, and Epicatechin in Leaf Extracts from Campomanesia adamantium. [Link]

• PubChemLite. (n.d.). Epiafzelechin 3-o-gallate (C22H18O9). Retrieved from [Link]

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• 1. Epiafzelechin 3-O-gallate - Foreal BioTech [forealbio.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Epiafzelechin 3-O-gallate | C22H18O9 | CID 467295 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Effects of Epigallocatechin Gallate on the Stability of Epicatechin in a Photolytic Process - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antioxidant and pro-oxidant activity of (-)-epigallocatechin-3-gallate in food emulsions: Influence of pH and phenolic concentration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pure.psu.edu [pure.psu.edu]
• 7. researchgate.net [researchgate.net]
• 8. Three New Oxidation Products Produced from Epigallocatechin-3- O-gallate and Epicatechin-3-O-gallate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. (-)-Epiafzelechin 3-O-gallate | CAS:108907-43-3 | Manufacturer ChemFaces [chemfaces.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. Oxidation and degradation of (epi)gallocatechin gallate (EGCG/GCG) and (epi)catechin gallate (ECG/CG) in alkali solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. scielo.br [scielo.br]

Technical Support Center: Epiafzelechin 3-O-gallate (EAG) in Cell Culture

Welcome to the technical support guide for researchers utilizing Epiafzelechin 3-O-gallate (EAG) in cell culture experiments. This resource is designed to provide in-depth, field-proven insights into the challenges associated with the stability of EAG in aqueous environments. Here, we will address common problems, explain the underlying chemical principles, and offer validated protocols to ensure the integrity and reproducibility of your research.

Frequently Asked Questions (FAQs)

Q1: I dissolved Epiafzelechin 3-O-gallate (EAG) in my cell culture medium, and the color changed to a yellow/brownish hue. Is this normal?

Yes, this is a common observation and a clear indicator of EAG degradation. EAG, like other gallated catechins such as Epigallocatechin gallate (EGCG), is highly susceptible to auto-oxidation in the neutral to slightly alkaline conditions (pH 7.2-7.6) of standard cell culture media like DMEM.[1] This oxidation process leads to the formation of new, colored compounds, primarily quinones and dimers, altering the appearance of your medium.[2][3] The rate of this color change is often accelerated at the physiological temperature of 37°C.[1][2][4]

Q2: What are the primary degradation products of EAG in cell culture media?

While literature specifically detailing the degradation of Epiafzelechin 3-O-gallate is less common than for its analogue EGCG, the degradation pathways are expected to be highly similar due to their structural resemblance. The primary degradation reactions are auto-oxidation and dimerization.[5]

• Oxidation: The B-ring and the galloyl moiety of EAG are susceptible to oxidation, forming highly reactive ortho-quinones.[3] This process can also generate reactive oxygen species (ROS) like hydrogen peroxide (H₂O₂) as byproducts, which can independently affect the cells in your culture.[6][7]

• Dimerization: The reactive quinone intermediates can then react with other EAG molecules to form dimers. For the closely related EGCG, major dimeric products identified include theasinensins.[3][6][8]

• Hydrolysis: The ester bond linking the epiafzelechin core to the gallate group can be hydrolyzed, yielding (-)-epiafzelechin and gallic acid.[7][9]

Troubleshooting Guide: Inconsistent or Unreliable Experimental Results

The Problem: You are observing high variability between replicate experiments, or the biological effects are not dose-dependent as expected. The likely culprit is the rapid and uncontrolled degradation of EAG after it is added to your culture medium. The bioactivity you observe may not be from EAG itself, but from its unknown and unquantified degradation products.[4]

The Solution: A systematic approach to handling EAG and validating its stability in your specific experimental setup is crucial.

Guide 1: Protocol for Preparation and Handling of EAG Stock Solutions

The stability of EAG begins with its proper handling before it even touches the cell culture medium.

Objective: To prepare a concentrated stock solution of EAG in a manner that minimizes initial degradation.

Materials:

• Epiafzelechin 3-O-gallate (high purity)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, amber microcentrifuge tubes

• Calibrated micropipettes

Protocol:

• Solvent Choice: Use 100% DMSO as the solvent for your stock solution. The anhydrous nature of DMSO prevents the aqueous-driven oxidation and hydrolysis that readily occurs in buffered solutions.

• Concentration: Prepare a high-concentration stock (e.g., 50-100 mM). This allows for small volumes to be added to your culture medium, minimizing the final DMSO concentration (aim for ≤0.1% v/v).

• Preparation:

  • Weigh the EAG powder in a sterile environment.

  • Add the appropriate volume of DMSO to achieve the desired concentration.

  • Vortex gently until fully dissolved. Avoid excessive heating.

• Aliquoting and Storage:

  • Immediately aliquot the stock solution into small, single-use volumes in amber microcentrifuge tubes. Amber tubes are critical to protect the compound from light-induced degradation.

  • Store the aliquots at -80°C. Do not use a frost-free freezer, as temperature cycling can degrade the compound.

• Usage: When ready to use, thaw a single aliquot rapidly and use it immediately. Do not re-freeze thawed aliquots, as this introduces moisture and accelerates degradation.

Guide 2: Assessing EAG Stability in Your Specific Cell Culture System

Objective: To quantify the degradation rate of EAG under your experimental conditions.

Materials:

• Your specific cell culture medium (e.g., DMEM, RPMI-1640) with all supplements (e.g., FBS, antibiotics)

• EAG stock solution (from Guide 1)

• Incubator (37°C, 5% CO₂)

• HPLC system with a C18 column and UV detector (detection at ~280 nm)[11]

• Sterile tubes for sample collection

Protocol:

• Preparation: In a sterile tube, add EAG from your stock solution to your complete cell culture medium to achieve the final working concentration you intend to use in your experiments (e.g., 50 µM).

• Time Points: Place the tube in the 37°C incubator.

• Sampling: At designated time points (e.g., 0, 15 min, 30 min, 1 hr, 2 hrs, 4 hrs, 8 hrs, 24 hrs), withdraw an aliquot of the medium. The t=0 sample should be taken immediately after adding EAG.

• Sample Quenching & Storage: Immediately after collection, mix the sample with a stabilizing solution (e.g., equal volume of methanol with 0.1% formic acid) to halt further degradation. Store at -80°C until analysis.

• HPLC Analysis:

  • Analyze all samples using a validated HPLC method to quantify the remaining EAG concentration. A typical method would use a C18 reversed-phase column with a gradient elution of water (with 0.1% formic acid) and acetonitrile.[11][12]

  • Plot the concentration of EAG versus time to determine its half-life under your specific conditions. The half-life of EGCG in DMEM at 37°C has been reported to be as short as approximately 30 minutes.[13]

Data Interpretation: A Visual Guide

The data from your stability assessment will be critical. Below is a table summarizing factors that influence EAG stability.

Factor	Condition	Expected Impact on EAG Stability	Rationale
pH	pH > 7.0	Decreased Stability	Alkaline conditions promote the deprotonation of hydroxyl groups, making the molecule more susceptible to auto-oxidation.[1][14][15]
Temperature	37°C vs. 4°C	Decreased Stability at 37°C	Higher temperatures increase the rate of chemical reactions, including oxidation and epimerization.[1][2][4]
Oxygen	Standard Culture	Decreased Stability	Molecular oxygen is a key reactant in the auto-oxidation process.[16]
Antioxidants	Addition of Ascorbic Acid (Vitamin C)	Increased Stability	Ascorbic acid is a potent reducing agent that can protect EAG from oxidation.[1][2][17]
Serum Proteins	Presence of FBS	Potentially Increased Stability	Some studies suggest that binding to proteins like albumin can protect polyphenols from rapid degradation.[10]

Advanced Troubleshooting & Mitigation Strategies

Q3: My EAG degrades too quickly. How can I perform longer-term experiments (e.g., > 8 hours)?

For long-term incubations, you must actively stabilize the EAG or modify your experimental design.

Strategy 1: Co-treatment with Antioxidants

• Ascorbic Acid (Vitamin C): The addition of ascorbic acid to the culture medium has been shown to significantly improve the stability of catechins by protecting them from auto-oxidation.[1][2] A starting concentration of 50-100 µM ascorbic acid can be tested.

  • Caveat: You must run a control experiment with ascorbic acid alone to ensure it does not interfere with your biological assay.

Strategy 2: Modified Dosing Regimen

• Instead of a single dose at the beginning of the experiment, consider repeated, smaller doses every few hours to maintain a more consistent concentration of the parent EAG compound. Your stability data from Guide 2 will help inform the appropriate dosing interval.

Strategy 3: Use of Stabilizers

• Superoxide dismutase (SOD) can be added to the culture medium to prevent superoxide radical-mediated dimerization, which has been shown to increase the half-life of EGCG from 30 minutes to over 24 hours.[13]

  • Caveat: As with any additive, proper controls with SOD alone are essential.

Visualizing the Problem: The EAG Degradation Pathway

To better understand the transformation of EAG in your experiments, the following diagram illustrates the key degradation steps.

Figure 1. Simplified degradation pathway of EAG in cell culture.

Visualizing the Workflow: Troubleshooting Experimental Inconsistency

Follow this workflow to diagnose and resolve issues related to EAG instability.

Figure 2. Workflow for troubleshooting EAG instability.

By rigorously controlling for the chemical instability of Epiafzelechin 3-O-gallate, you can significantly enhance the reliability and accuracy of your experimental findings. Always consider that the molecule your cells are exposed to may change significantly over the course of your experiment.

References

Sources

• 1. Stability, Bioactivity and Metabolism of EGCG in Cell Culture Medium - ProQuest [proquest.com]
• 2. Stability and antioxidant capacity of epigallocatechin gallate in Dulbecco's modified eagle medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enzymatic Oxidation of Tea Catechins and Its Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Stability of tea polyphenol (-)-epigallocatechin-3-gallate and formation of dimers and epimers under common experimental conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cellular Uptake of Epigallocatechin Gallate in Comparison to Its Major Oxidation Products and Their Antioxidant Capacity In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro co-metabolism of epigallocatechin-3-gallate (EGCG) by the mucin-degrading bacterium Akkermansia muciniphila | PLOS One [journals.plos.org]
• 8. Enzymatic Oxidation of Tea Catechins and Its Mechanism [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Metabolites of epigallocatechin gallate and changes in antioxidant activity through biotransformation with Eurotium cristatum during liquid-state fermentation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Method development and validation for rapid identification of epigallocatechin gallate using ultra-high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Mechanism of action of (-)-epigallocatechin-3-gallate: auto-oxidation-dependent inactivation of epidermal growth factor receptor and direct effects on growth inhibition in human esophageal cancer KYSE 150 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ask-ayurveda.com [ask-ayurveda.com]
• 15. researchgate.net [researchgate.net]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Recent Trends in Controlling the Enzymatic Browning of Fruit and Vegetable Products - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming the Low Bioavailability of Epiafzelechin 3-O-gallate (EAG) In Vivo

Welcome to the technical support center dedicated to addressing the significant challenge of low in vivo bioavailability of Epiafzelechin 3-O-gallate (EAG). This guide is designed for researchers, scientists, and drug development professionals actively working with this promising bioactive compound. Here, we synthesize technical accuracy with field-proven insights to help you navigate the complexities of your experiments and enhance the therapeutic potential of EAG.

Understanding the Challenge: Why is EAG Bioavailability Low?

Epiafzelechin 3-O-gallate, a flavan-3-ol found in sources like green tea, possesses a range of beneficial biological activities, including antioxidant and anti-inflammatory effects.[1] However, its translation into effective therapeutic applications is significantly hampered by its low oral bioavailability.[2] Several key factors contribute to this issue:

• Physicochemical Properties: EAG's molecular structure, characterized by multiple hydroxyl groups, contributes to its poor membrane permeability.[3]

• Gastrointestinal Instability: Like many catechins, EAG is susceptible to degradation in the neutral to alkaline conditions of the small intestine.[4]

• Extensive First-Pass Metabolism: Upon absorption, EAG undergoes significant metabolism in the intestines and liver, primarily through glucuronidation, sulfation, and methylation.[4][5] This biotransformation results in the formation of metabolites that may have different biological activities than the parent compound.

• Gut Microbiota Metabolism: A substantial portion of ingested EAG reaches the colon, where it is extensively metabolized by the gut microbiota into smaller phenolic compounds.[[“]][7]

• Efflux by Transporters: Cellular efflux pumps, such as multidrug resistance-associated proteins (MRPs), can actively transport EAG and its metabolites back into the intestinal lumen, further limiting systemic absorption.[4][8]

The following diagram illustrates the primary barriers to the systemic absorption of EAG.

Caption: A streamlined workflow for assessing EAG permeability using the Caco-2 cell model.

In Vivo Pharmacokinetic Studies

Q4: I am planning an in vivo pharmacokinetic study for my EAG formulation. What are the critical parameters I need to consider for a robust study design?

A4: A well-designed PK study is essential to accurately determine the bioavailability of your EAG formulation. Key considerations include:

• Animal Model: The choice of animal model (e.g., mice, rats) can influence metabolic profiles. Ensure the model is appropriate for your research question.

• Dosing Route and Vehicle: For oral bioavailability studies, administration is typically via oral gavage. The vehicle used to suspend your formulation should be non-toxic and should not interfere with absorption.

• Blood Sampling Schedule: The sampling time points are critical for accurately capturing the absorption, distribution, metabolism, and excretion (ADME) phases. A typical schedule might include pre-dose, and then multiple time points post-dose (e.g., 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours). The peak plasma concentration for catechins is often observed between 1-3 hours post-dosing. [9]* Analytical Method: A sensitive and validated analytical method, such as UPLC-MS/MS, is required to quantify the low concentrations of EAG and its metabolites in plasma. [10]* Metabolite Analysis: It is highly recommended to not only measure the parent EAG but also its major metabolites (glucuronides and sulfates). This will provide a more complete picture of the compound's fate in vivo.

• Fasting vs. Fed State: The presence of food can significantly impact the absorption of catechins. [9]Your study should specify whether animals were fasted or fed, and this should be consistent across all groups.

Q5: My plasma concentrations of parent EAG are still very low, even with a nanoformulation. What should I investigate next?

A5: If your nanoformulation has improved stability and solubility but in vivo bioavailability remains low, consider these possibilities:

• Extensive First-Pass Metabolism: Your formulation may be effectively delivering EAG to the intestinal wall, but it is being rapidly metabolized before it can reach systemic circulation. Analyze plasma for high concentrations of EAG metabolites (glucuronides and sulfates). If these are high, it confirms that extensive metabolism is the primary barrier.

• Efflux Transporter Saturation: The transporters responsible for effluxing EAG may not be saturated at the dose you are using. You could experimentally test this by co-administering a known MRP inhibitor (use with caution and appropriate controls).

• Inadequate Formulation Release: It's possible your nanoformulation is too stable and is not releasing the EAG at the site of absorption. In vitro release studies under simulated intestinal conditions can help diagnose this issue.

Frequently Asked Questions (FAQs)

Q: Can I just increase the oral dose of EAG to achieve therapeutic plasma concentrations?

A: While dose-escalation can lead to a more than proportional increase in plasma concentrations of some catechins, suggesting saturation of pre-systemic metabolism, this approach has significant drawbacks. [5][9]High doses of green tea polyphenols can be associated with toxicity. [5]A more scientifically sound and clinically translatable approach is to enhance the bioavailability of a lower, safer dose through advanced formulation strategies.

Q: Should I be concerned about the biological activity of EAG metabolites?

A: Yes. The metabolites of EAG may have different biological activities compared to the parent compound. Some metabolites may be less active, while others could contribute to the overall therapeutic effect or even have off-target effects. It is crucial to characterize the bioactivity of the major metabolites to fully understand the in vivo effects of your EAG formulation.

Q: What is the best way to analyze EAG and its metabolites in plasma?

A: Ultra-Performance Liquid Chromatography-tandem Mass Spectrometry (UPLC-MS/MS) is the gold standard for the quantitative analysis of EAG and its metabolites in biological matrices. [10]This technique offers the high sensitivity and specificity required to detect the low concentrations typically found in plasma. A robust method validation, including assessment of linearity, accuracy, precision, and recovery, is essential.

References

• Slideshare. (n.d.). Strategies to Improve the Poor Bioavailability of Polyphenols.
• Consensus. (n.d.). What are the strategies to enhance the bioavailability of dietary polyphenols for gut microbiota modulation?.
• NIH. (n.d.). Technological and Biotechnological Processes To Enhance the Bioavailability of Dietary (Poly)phenols in Humans.
• Springer. (n.d.). Improving the oral bioavailability of beneficial polyphenols through designed synergies.
• MDPI. (2023). Current Understanding of Polyphenols to Enhance Bioavailability for Better Therapies.
• NIH. (n.d.). Pharmacokinetic and Chemoprevention Studies on Tea in Humans.
• NIH. (n.d.). The challenge of developing green tea polyphenols as therapeutic agents.
• Europe PMC. (n.d.). Metabolism of epicatechin 3-0-gallate and epigallocatechin 3- O-gallate by human inteStinal flora.
• NIH. (n.d.). Bioavailability of Tea Catechins and Its Improvement.
• ResearchGate. (2025). Bioavailability of Tea Catechins and Its Improvement.
• PubMed. (2022). Epigallocatechin gallate: Phytochemistry, bioavailability, utilization challenges, and strategies.
• ResearchGate. (n.d.). Approaches to overcome bioavailability inconsistencies of epigallocatechin gallate, a powerful anti-oxidant in green tea.
• Foreal BioTech. (n.d.). Epiafzelechin 3-O-gallate.
• ResearchGate. (2025). Development of a UPLC-MS/MS bioanalytical method for the pharmacokinetic study of (-)-epiafzelechin, a flavan-3-ol with osteoprotective activity, in C57BL/6J mice.

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• 2. Epigallocatechin gallate: Phytochemistry, bioavailability, utilization challenges, and strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The challenge of developing green tea polyphenols as therapeutic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bioavailability of Tea Catechins and Its Improvement - PMC [pmc.ncbi.nlm.nih.gov]
• 6. consensus.app [consensus.app]
• 7. ocha-festival.jp [ocha-festival.jp]
• 8. Improving the oral bioavailability of beneficial polyphenols through designed synergies - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Extraction of Epiafzelechin 3-O-gallate

Welcome to the technical support center for the optimization of Epiafzelechin 3-O-gallate extraction from plant materials. This guide is designed for researchers, scientists, and drug development professionals engaged in the isolation and purification of this specific flavan-3-ol.

A Note on Epiafzelechin 3-O-gallate and EGCG: Epiafzelechin 3-O-gallate is a gallated catechin structurally similar to the more extensively studied Epigallocatechin 3-O-gallate (EGCG). Both are thermolabile polyphenols susceptible to epimerization and degradation under suboptimal conditions.[1][2] Consequently, the vast body of research on EGCG extraction provides a robust and scientifically valid framework for developing and troubleshooting protocols for Epiafzelechin 3-O-gallate. The principles and methodologies outlined in this guide are derived from established protocols for related catechins and are directly applicable.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the planning and execution of extraction experiments.

Q1: What is the most effective solvent system for extracting Epiafzelechin 3-O-gallate?

A1: The choice of solvent is critical and depends on balancing extraction efficiency with selectivity. Epiafzelechin 3-O-gallate is a polar molecule.

• Recommended Solvents: Aqueous mixtures of polar organic solvents are highly effective.

  • Aqueous Ethanol (50-80%): Generally considered the best starting point. It efficiently solubilizes catechins while being relatively non-toxic.[3] An ethanol concentration of 50% has been reported as effective for extracting phenolic compounds.[3]

  • Aqueous Methanol (50-80%): Offers slightly higher polarity and can be more efficient for lower molecular weight polyphenols.[4][5] However, it requires more stringent handling due to its toxicity.

  • Aqueous Acetone (70%): Particularly effective for higher molecular weight flavanols and can lead to high yields.[5][6]

• Hot Water: While a "green" solvent, hot water extraction can be less selective, co-extracting a significant amount of polar impurities like polysaccharides, which can complicate downstream purification.[7]

Q2: How does extraction temperature impact yield and stability?

A2: Temperature is a double-edged sword.

• Increased Yield: Raising the temperature generally increases the solubility and diffusion rate of the target compound, which can enhance extraction yield.[8] Studies on EGCG show a significant yield increase when moving from 50 to 70°C.[8]

• Increased Degradation & Epimerization: High temperatures (>80-100°C) and prolonged exposure can cause significant degradation and epimerization of heat-sensitive catechins into their less biologically active isomers (e.g., afzelechin-3-O-gallate).[7][9][10] For instance, EGCG yield has been observed to decrease at temperatures above 70-100°C due to decomposition.[8][9]

• Recommendation: An optimal temperature range is typically 60-85°C .[11][12] This range balances efficient extraction with minimal degradation. Always conduct pilot experiments to determine the ideal temperature for your specific plant matrix and equipment.

Q3: What is the role of pH in the extraction and stability of Epiafzelechin 3-O-gallate?

A3: pH is a critical stability factor. Catechins are significantly more stable under acidic conditions and degrade rapidly in neutral or alkaline solutions.[13][14]

• Optimal pH Range: Maintain the extraction solvent at a slightly acidic pH, ideally between 3.0 and 6.0 .[8][13][15]

• Degradation: As pH increases towards neutral (pH 7) and alkaline (pH > 7) conditions, the rate of degradation and epimerization increases dramatically, often leading to a color change in the solution.[15][16]

• Practical Tip: Consider using a buffer or adding a small amount of an acid (e.g., citric acid, acetic acid) to the extraction solvent to maintain a stable acidic environment.

Q4: How many extraction cycles are necessary for complete recovery?

A4: Multiple extraction cycles are almost always more effective than a single, prolonged extraction. The law of diminishing returns applies, with the majority of the compound being extracted in the first two cycles.[8] For most applications, performing two to three extraction cycles with fresh solvent is sufficient to ensure a high recovery rate without excessive solvent use.

Q5: How can I quantify the concentration of Epiafzelechin 3-O-gallate in my extract?

A5: High-Performance Liquid Chromatography (HPLC) coupled with a UV or photodiode array (PDA) detector is the standard and most reliable method.[17][18]

• Column: A C18 reversed-phase column is standard.[9]

• Mobile Phase: A gradient elution using acidified water (e.g., with 0.1% phosphoric or formic acid) and an organic solvent like acetonitrile or methanol is typical.[9]

• Detection: Catechins have a characteristic UV absorbance around 280 nm .[9]

• Quantification: Accurate quantification requires a certified reference standard of Epiafzelechin 3-O-gallate to create a calibration curve.

Part 2: Troubleshooting Guide

This guide provides solutions to common problems encountered during the extraction and purification process.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Target Compound	Suboptimal Solvent: The solvent may not be polar enough or may have the wrong water-to-organic ratio.	Test different aqueous solvent systems (ethanol, methanol, acetone) at varying concentrations (e.g., 50%, 70%, 80%).[3][4]
Insufficient Extraction Time/Temperature: The conditions may not be sufficient to fully solubilize and extract the compound from the plant matrix.	Systematically increase extraction time and/or temperature. For temperature, explore the 60-85°C range.[8][11] Perform at least two extraction cycles.[8]
Compound Degradation: High temperature, prolonged extraction time, or incorrect pH may be degrading the Epiafzelechin 3-O-gallate.	Confirm the pH of your extraction medium is acidic (pH 3-6).[13][15] Reduce the extraction temperature and/or time. Consider extracting under an inert atmosphere (e.g., nitrogen) to prevent oxidation.
Inadequate Sample Preparation: Large particle size of the plant material can limit solvent penetration and surface area contact.	Ensure the plant material is thoroughly dried and ground to a fine, uniform powder (e.g., 40-60 mesh).
High Levels of Impurities (e.g., Caffeine, Chlorophyll)	Non-Selective Extraction: The initial solvent extraction is pulling in a wide range of compounds.	1. Pre-wash: Perform a pre-extraction wash of the plant material with a non-polar solvent like hexane or chloroform to remove lipids and chlorophyll.[5] 2. Liquid-Liquid Partitioning: After initial extraction and solvent evaporation (to remove the organic portion), partition the aqueous extract against a solvent like ethyl acetate. Catechins will preferentially move to the ethyl acetate phase, leaving more polar impurities behind. 3. Chromatography: This is the most effective method. Use macroporous resin or polyamide column chromatography for purification.[19][20]
Formation of an Emulsion During Liquid-Liquid Extraction	Presence of Surfactant-like Molecules: High concentrations of fats, proteins, or phospholipids in the crude extract can stabilize emulsions.	1. Gentle Mixing: Gently invert or swirl the separatory funnel instead of shaking vigorously.[21] 2. Add Brine: Add a saturated NaCl solution (brine) to increase the ionic strength of the aqueous layer, which helps to break the emulsion.[21] 3. Centrifugation: If the emulsion is persistent, centrifuging the mixture can help separate the layers.
Epimerization Detected in Final Product (Presence of Afzelechin-3-O-gallate)	Excessive Heat: High temperatures are the primary driver of epimerization in catechins.	Lower the extraction temperature to below 80°C, and preferably in the 60-70°C range.[7][9] Minimize the duration of any heating steps, including solvent evaporation (use a rotary evaporator under vacuum).
Neutral or Alkaline pH: Non-acidic conditions promote the conversion of "epi" catechins to their trans isomers.	Ensure the extraction and all subsequent processing steps are conducted under acidic conditions (pH < 6.0).[3][15]
Precipitation in Extract During Storage or Concentration	Poor Solubility: The compound may be crashing out of solution as the solvent composition changes or concentration increases.	1. Dilution: Dilute the extract with the appropriate solvent before analysis.[22] 2. Solvent System: Ensure the storage solvent is appropriate. Highly purified catechins may not be stable in pure water for long periods; a small amount of organic solvent can maintain solubility. 3. Temperature: Store extracts at low temperatures (4°C or -20°C) to slow down degradation and potential precipitation.

Part 3: Experimental Protocols & Visualizations

Workflow for Extraction and Purification

The following diagram illustrates a comprehensive workflow from raw plant material to a purified, analyzed compound.

Sources

• 1. Effects of Epigallocatechin Gallate on the Stability of Epicatechin in a Photolytic Process - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tsijournals.com [tsijournals.com]
• 5. Polyphenols: Extraction Methods, Antioxidative Action, Bioavailability and Anticarcinogenic Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Screening and purification of catechins from underutilized tea plant parts and their bioactivity studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. mdpi.com [mdpi.com]
• 10. Edible Green Solvent for Optimized Catechins Extraction from Green Tea Leaves: Anti-Hypercholesterolemia - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effects of different brewing conditions on catechin content and sensory acceptance in Turkish green tea infusions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Optimizing catechin extraction from green tea waste: Comparative analysis of hot water, ultrasound‐assisted, and ethanol methods for enhanced antioxidant recovery - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Antioxidant and pro-oxidant activity of (-)-epigallocatechin-3-gallate in food emulsions: Influence of pH and phenolic concentration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Method development and validation for rapid identification of epigallocatechin gallate using ultra-high performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 18. preprints.org [preprints.org]
• 19. Separation and purification of epigallocatechin-3-gallate (EGCG) from green tea using combined macroporous resin and polyamide column chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 21. chromatographyonline.com [chromatographyonline.com]
• 22. researchgate.net [researchgate.net]

Troubleshooting peak tailing of Epiafzelechin 3-O-gallate in HPLC

Welcome to the technical support guide for the High-Performance Liquid Chromatography (HPLC) analysis of Epiafzelechin 3-O-gallate. This resource is designed for researchers, analytical scientists, and drug development professionals who may encounter chromatographic challenges, specifically peak tailing, with this and other structurally similar polyphenolic compounds. Our goal is to provide not just solutions, but a foundational understanding of the physicochemical interactions that govern chromatographic behavior, enabling you to develop robust and reliable analytical methods.

Part 1: Foundational Knowledge - Why Does Epiafzelechin 3-O-gallate Tail?

Understanding the root cause of a chromatographic problem is the first step toward solving it. For Epiafzelechin 3-O-gallate, the issue of peak tailing is intrinsically linked to its molecular structure and its potential interactions within the HPLC system.

Q1: What is chromatographic peak tailing and how is it quantitatively measured?

Peak tailing refers to the asymmetry of a chromatographic peak where the latter half of the peak is broader than the front half.[1][2] An ideal, perfectly symmetrical peak is described as Gaussian. Tailing is problematic because it reduces resolution between closely eluting compounds, complicates peak integration, and decreases analytical accuracy and sensitivity.[3]

This asymmetry is commonly quantified using the USP Tailing Factor (Tf) or the Asymmetry Factor (As) . Most chromatography data systems (CDS) can automatically calculate this value.

• Tailing Factor (Tf): Calculated at 5% of the peak height. A value of 1.0 indicates a perfectly symmetrical peak. A value > 1.2 is generally considered to be tailing.

• Asymmetry Factor (As): Calculated at 10% of the peak height. Similar to Tf, a value of 1.0 is symmetrical.

For most applications, a tailing factor between 0.9 and 1.5 is acceptable, though high-efficiency separations aim for values as close to 1.0 as possible.[4]

Q2: What specific structural features of Epiafzelechin 3-O-gallate cause it to tail?

Epiafzelechin 3-O-gallate is a flavan-3-ol, a class of polyphenols rich in hydroxyl (-OH) groups.[5][6] Its structure contains two primary features that are responsible for its challenging chromatographic behavior:

• Multiple Phenolic Hydroxyl Groups: The molecule possesses several phenolic hydroxyl groups on its A, B, and galloyl rings. These groups are weakly acidic and can lose a proton (deprotonate) to form phenolate anions (-O⁻), especially in mobile phases with a neutral or basic pH.[7][8]

• Catechol and Galloyl Moieties: The B-ring (a catechol structure) and the galloyl group (a tri-hydroxy-benzoate) are excellent metal-chelating sites.[9] This means they can form strong coordinate bonds with metal ions.[10][11]

These structural features predispose the molecule to undesirable secondary interactions within the HPLC column, which are the primary cause of peak tailing.[4]

Q3: What are the primary chemical interactions in the HPLC system that lead to this tailing?

Peak tailing for Epiafzelechin 3-O-gallate almost always stems from a mixed-mode retention mechanism, where the intended hydrophobic interaction is supplemented by strong, unwanted secondary interactions.

• Silanol Interactions: Standard silica-based reversed-phase columns (e.g., C18, C8) have a population of unreacted surface silanol groups (Si-OH).[12][13][14] At mobile phase pH values above approximately 3.5, these silanol groups begin to deprotonate and become negatively charged (Si-O⁻).[1][4] The acidic hydroxyl groups on Epiafzelechin 3-O-gallate can then interact with these ionized silanols through strong hydrogen bonding or ion-exchange mechanisms. This secondary retention mechanism is kinetically slow and leads to significant peak tailing.[2][15]

• Metal Chelation: The silica gel used to manufacture columns can contain trace metal impurities (e.g., iron, aluminum).[16][17] Additionally, stainless steel components of the HPLC system, such as frits and tubing, can be a source of metal ions.[17] The catechol and galloyl groups of Epiafzelechin 3-O-gallate can chelate with these metal ions, causing very strong retention and, in severe cases, complete adsorption of the analyte onto the column.[18][19][20]

The diagram below illustrates these competing interactions.

Caption: Competing retention mechanisms for Epiafzelechin 3-O-gallate.

Part 2: Systematic Troubleshooting Guide

Follow this logical workflow to diagnose and resolve peak tailing issues. The key is to first distinguish between system-wide physical problems and analyte-specific chemical problems.

Caption: Systematic workflow for troubleshooting peak tailing.

Q4: Does the tailing affect all peaks or just Epiafzelechin 3-O-gallate (and similar compounds)?

This is the most critical diagnostic question.

• If all peaks in the chromatogram tail: The problem is likely physical or system-related. It is not specific to the chemistry of your analyte. Proceed to Q9 .[3][15]

• If only Epiafzelechin 3-O-gallate and other polyphenols tail, while other non-polar compounds look symmetrical: The problem is chemical and related to secondary interactions. This is the most common scenario. Proceed to Q5 .

Q5: How can I optimize the mobile phase pH to improve peak shape?

Adjusting the mobile phase pH is the most powerful tool for controlling the peak shape of ionizable compounds.[7][8] For phenolic compounds like Epiafzelechin 3-O-gallate, the goal is to suppress the ionization of both the analyte's hydroxyl groups and the column's residual silanol groups.

The Solution: Low pH

• Recommendation: Adjust the aqueous portion of your mobile phase to a pH between 2.5 and 3.0 .

• Method: Use an acid additive. Formic acid or phosphoric acid are common choices. A concentration of 0.1% (v/v) is a typical starting point.[21][22]

• Mechanism: At this low pH, the equilibrium for both the phenolic hydroxyls (Ar-OH) and the silanols (Si-OH) is shifted overwhelmingly to the protonated, neutral form. This eliminates the strong ionic secondary interactions, forcing retention to occur primarily through the desired hydrophobic mechanism, resulting in a much sharper, more symmetrical peak.[4]

Q6: I've lowered the pH, but my peak shape is still poor. Could metal chelation be the issue, and how do I fix it?

Yes. If lowering the pH provides only a marginal improvement, the dominant secondary interaction is likely metal chelation.[10] This is especially common on older columns or in systems where buffers containing halides (which can corrode stainless steel) have been used.

The Solution: Add a Chelating Agent

• Recommendation: Add a strong metal chelating agent to your mobile phase.

• Method: Ethylenediaminetetraacetic acid (EDTA) is an excellent choice. Prepare your aqueous mobile phase with 0.05% EDTA and adjust the pH as described in Q5.

• Mechanism: EDTA is a hexadentate ligand that binds very strongly to di- and trivalent metal ions (like Fe³⁺ and Al³⁺).[23] It effectively "masks" any metal ions present in the system—on the column packing, in the frits, or in the mobile phase itself—preventing your analyte from interacting with them. The analyte then elutes without this strong, tail-inducing interaction.

Q7: What is the role of the organic modifier and buffer in the mobile phase?

• Organic Modifier: Acetonitrile is generally preferred over methanol for the analysis of polyphenols. It has a lower viscosity (leading to better efficiency) and often provides different selectivity.

• Buffer: While a simple acid addition is often sufficient, using a formal buffer (e.g., a phosphate or formate buffer) is crucial for method robustness and reproducibility, especially if the method will be transferred between labs or instruments. A buffer resists small changes in pH, ensuring consistent retention times and peak shapes. The buffer's pKa should be close to the target mobile phase pH, and its concentration should typically be in the 10-25 mM range.

Q8: Could my choice of column be the problem?

Absolutely. Not all C18 columns are created equal. For challenging analytes like polyphenols, column selection is critical.

• High-Purity Silica: Modern columns are made from high-purity silica with very low metal content, which inherently reduces the potential for chelation-based interactions.[16]

• End-Capping: "End-capping" is a process where residual silanol groups are chemically derivatized with a small silylating agent (like trimethylchlorosilane) after the primary C18 phase is bonded.[12][14] This shields the silanols, making them less accessible to the analyte.[24] Always choose a column that is specified as "fully end-capped" for this type of analysis.

• Alternative Phases: If tailing persists, consider stationary phases designed for polar analytes, such as those with an embedded polar group ("polar-embedded") or phenyl-hexyl phases, which offer different selectivity through pi-pi interactions.

Column Characteristic	Impact on Peak Tailing for Epiafzelechin 3-O-gallate	Recommendation
Silica Purity	Low purity silica has high metal content, promoting chelation.[13][16]	Use columns based on modern, high-purity (Type B) silica.
End-Capping	No or poor end-capping leaves many active silanols exposed.[24]	Select a column that is specified as "fully end-capped."
pH Stability	Operating outside the column's stable pH range degrades the phase.[8]	Ensure your mobile phase pH (e.g., 2.5) is within the manufacturer's recommended range (typically pH 2-8 for silica).

Q9: I've optimized the chemistry, but all my peaks are still tailing. What's next?

If all peaks tail, regardless of their chemical nature, the cause is physical. This is often referred to as "extra-column band broadening."[1][25]

• Check for a Column Void: A void at the head of the column, caused by settling of the packed bed, is a common cause of tailing for all peaks.[15] This often happens suddenly. The solution is to replace the column.

• Inspect Fittings and Tubing: Ensure all fittings are correctly seated (especially PEEK finger-tight fittings) and that there are no gaps between the tubing and the receiving port. Use tubing with a narrow internal diameter (e.g., 0.005" or 0.12 mm) between the injector, column, and detector to minimize dead volume.[1][26]

• Check for Blockages: A partially blocked inlet frit on the column or guard column can distort the flow path and cause tailing for all peaks.[3] Try removing the guard column to see if the problem resolves. If the column frit is blocked, you can sometimes clear it by back-flushing the column (disconnect it from the detector first). If this fails, the column must be replaced.

Part 3: Experimental Protocols

Protocol 1: Mobile Phase pH Scouting and Optimization

• Prepare Stock Solutions:

  • Analyte Stock: Prepare a 1 mg/mL solution of Epiafzelechin 3-O-gallate in methanol or acetonitrile.

  • Aqueous Stocks (A1, A2, A3):

    • A1: HPLC-grade water with 0.1% Formic Acid (pH ~2.7)

    • A2: HPLC-grade water with 0.1% Acetic Acid (pH ~3.2)

    • A3: HPLC-grade water (unadjusted)

  • Organic Mobile Phase (B): 100% HPLC-grade Acetonitrile.

• System Setup:

  • Column: A modern, end-capped C18 column (e.g., 4.6 x 150 mm, 3.5 µm).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV, set to an appropriate wavelength (e.g., 280 nm).

  • Injection Volume: 5 µL of a 50 µg/mL working standard (diluted from stock).

• Execution:

  • Equilibrate the system thoroughly with a 50:50 mixture of A1:B.

  • Perform three replicate injections and record the retention time and tailing factor.

  • Flush the system and re-equilibrate with a 50:50 mixture of A2:B. Perform three replicate injections.

  • Flush the system and re-equilibrate with a 50:50 mixture of A3:B. Perform three replicate injections.

• Analysis: Compare the tailing factors obtained at each pH. The lowest tailing factor indicates the optimal acidic modifier for your system and analyte.

Protocol 2: Diagnosing and Treating Metal Chelation

• Establish a Baseline: Using the optimal low-pH mobile phase from Protocol 1, perform an injection of your standard and record the tailing factor and peak area.

• Prepare Chelating Mobile Phase: Prepare a fresh batch of the same aqueous mobile phase, but this time add 0.05% w/v of EDTA disodium salt before the final pH adjustment and filtration.

• Execution:

  • Flush the entire HPLC system (including the injector loop and all tubing) with the EDTA-containing mobile phase for at least 30-60 minutes to passivate the system.

  • Equilibrate the column with the EDTA-containing mobile phase for at least 20 column volumes.

  • Inject the same standard as in Step 1.

• Analysis:

  • If peak shape improves dramatically (Tf approaches 1.0) and/or peak area increases: This confirms that metal chelation was a significant contributor to the peak tailing.

  • If there is no change: The problem is likely due to other factors, such as severe silanol interactions or a damaged column.

Part 4: Frequently Asked Questions (FAQs)

• Q: What is a good starting mobile phase for analyzing Epiafzelechin 3-O-gallate?

  • A good starting point is a gradient elution with Mobile Phase A: Water with 0.1% Formic Acid, and Mobile Phase B: Acetonitrile. A generic gradient might be 10-40% B over 20 minutes on a standard C18 column.

• Q: Should I use a guard column?

  • Yes, absolutely. Especially when analyzing complex samples like plant extracts, a guard column is an inexpensive way to protect your analytical column from strongly retained matrix components and particulates, which can themselves cause peak distortion and high backpressure.

• Q: How does temperature affect the peak shape of this compound?

  • Elevating the column temperature (e.g., to 35-40 °C) can improve peak shape. It reduces mobile phase viscosity, which improves mass transfer kinetics, often leading to sharper peaks and shorter retention times. However, be aware that some catechins can be unstable at high temperatures.[27]

• Q: My standard looks fine, but my sample extract shows severe tailing. Why?

  • This strongly suggests a matrix effect . Your sample matrix may contain components that overload the column or, more likely, introduce metal ions that promote chelation. The first step is to try the EDTA-containing mobile phase (Protocol 2). If that helps, you may also need to implement a more rigorous sample clean-up procedure, such as Solid Phase Extraction (SPE), to remove the interfering matrix components.

References

• Epiafzelechin 3-O-gallate - Foreal BioTech.

• PubChem. Epiafzelechin 3-O-gallate | C22H18O9. National Center for Biotechnology Information.

• PubChem. Epigallocatechin Gallate | C22H18O11. National Center for Biotechnology Information.

• Olennikov, D. N., & Chirikova, N. K. (2014). A Novel HPLC-Assisted Method for Investigation of the Fe2+-Chelating Activity of Flavonoids and Plant Extracts. Molecules, 19(11), 18296–18311.

• Phenomenex. LC Technical Tip - The Role of End-Capping in RP.

• Crawford Scientific. The Theory of HPLC Column Chemistry.

• uHPLCs Class. (2023, January 18). Unveiling the Secrets of Silica in HPLC Columns. YouTube.

• Olennikov, D. N., & Chirikova, N. K. (2014). A Novel HPLC-assisted Method for Investigation of the Fe2+-chelating Activity of Flavonoids and Plant Extracts. PubMed.

• ResearchGate. Chemical Structure of (-)-Epiafzelechin 3-gallate and methyl gallate 3.5. Antioxidant and α-glucosidase inhibitor activity.

• ResearchGate. (2014). (PDF) A Novel HPLC-Assisted Method for Investigation of the Fe-Chelating Activity of Flavonoids and Plant Extracts.

• Shodex HPLC Columns. Lesson 3: Separation Modes and their Mechanisms 1.

• PharmaCores. (2023, October 20). HPLC Column Guide (Part 1):7 Key Parameters for Better Separation.

• PubChemLite. Epiafzelechin 3-o-gallate (C22H18O9).

• Element Lab Solutions. Peak Tailing in HPLC.

• Wikipedia. Epicatechin gallate.

• Chrom Tech, Inc. (2023, October 28). What Causes Peak Tailing in HPLC?

• MedChemExpress. (-)-Epiafzelechin-3-O-gallate.

• International Journal of ChemTech Research. (2017). Development and Validation of Stability Indicating HPLC Method for Epigallocatechin Gallate (EGCG).

• De-Alwis, S. S., et al. (2020). Method development and validation for rapid identification of epigallocatechin gallate using ultra-high performance liquid chromatography. PLoS One, 15(1), e0227569.

• Phenomenex. (2024, June 9). How to Reduce Peak Tailing in HPLC?

• Hawach. (2023, October 28). Reasons for Peak Tailing of HPLC Column.

• Axion Bio-Separations / Mac-Mod Analytical. (2022, July 29). The Two Reasons Why HPLC Peaks Tail and How to Reduce Peak Tailing. YouTube.

• Sigma-Aldrich. (1997). Product Information Sheet for (-)-EPIGALLOCATECHIN GALLATE.

• Semantic Scholar. (2016). Development and Validation of RP-HPLC Method for Estimation of Epigallocatechin -3-gallate (EGCG) in Lipid based Nanoformulations.

• Phenomenex. HPLC Troubleshooting Mini Guide - Peak Issues.

• Mladenka, P., et al. (2021). Iron Complexes of Flavonoids-Antioxidant Capacity and Beyond. International Journal of Molecular Sciences, 22(2), 646.

• SCION Instruments. HPLC Troubleshooting Guide.

• ResearchGate. Investigation of metal–flavonoid chelates and the determination of flavonoids via metal–flavonoid complexing reactions.

• Element Lab Solutions. The Importance of Mobile Phase pH in Chromatographic Separations.

• ResearchGate. (2020). (PDF) Method development and validation for rapid identification of epigallocatechin gallate using ultra-high performance liquid chromatography.

• Papoti, V. T., & Tsimogiannis, D. (2023). HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks. Methods and Protocols, 6(5), 84.

• ChemFaces. (-)-Epiafzelechin 3-O-gallate | CAS:108907-43-3.

• Waters Corporation. (2023). Troubleshooting Peak Shape Problems in HPLC.

• Research Journal of Pharmacy and Technology. (2018). Simultaneous Determination of Epigallocatechin Gallate, Catechin, and Caffeine from Green Tea Leaves (Camellia sinensis L) Extract by RP-HPLC.

• Food Research. (2020). High-performance liquid chromatography (HPLC) analysis for flavonoids profiling of Napier grass herbal tea.

• KNAUER. HPLC Troubleshooting Guide.

• Phenomenex. (2024, June 6). Mobile Phase Optimization: A Critical Factor in HPLC.

• Moravek. Exploring the Role of pH in HPLC Separation.

• Dolan, J. W. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International, 25(7).

• Biosynth. (-)-Epiafzelechin 3-o-gallate.

• Cayman Chemical. (2013). (-)-Epicatechin - Product Information.

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Technical Support Center: Stabilizing Epiafzelechin 3-O-gallate During Storage

Welcome to the technical support guide for Epiafzelechin 3-O-gallate. As a valued researcher in the scientific community, your work with novel compounds like Epiafzelechin 3-O-gallate is pivotal. This flavan-3-ol, a gallate ester of epiafzelechin, is noted for its significant antioxidant properties, which are central to its therapeutic potential in areas like cardiovascular and neurodegenerative diseases.[1][2] However, the very chemical structures that endow it with potent antioxidant capabilities also render it susceptible to oxidative degradation, posing a significant challenge to its storage and experimental use.

This guide is designed to provide you with in-depth, actionable insights to mitigate the oxidative degradation of Epiafzelechin 3-O-gallate, ensuring the integrity and reproducibility of your research. We will delve into the mechanisms of its degradation and provide robust troubleshooting protocols.

Frequently Asked Questions (FAQs)

Q1: What makes Epiafzelechin 3-O-gallate prone to oxidation?

A1: Epiafzelechin 3-O-gallate's instability stems from its polyphenolic structure, particularly the hydroxyl groups on its aromatic rings.[3] These groups can readily donate hydrogen atoms or electrons to neutralize reactive oxygen species (ROS), which is the basis of its antioxidant activity.[1][2] However, this process results in the oxidation of the molecule itself, leading to the formation of unstable semiquinone radicals and quinones. This can trigger a cascade of further degradation reactions, including dimerization and polymerization.[4][5]

Q2: What are the primary environmental factors that accelerate the oxidation of Epiafzelechin 3-O-gallate?

A2: The stability of Epiafzelechin 3-O-gallate is significantly influenced by several environmental factors:

• Oxygen: As the primary oxidizing agent, atmospheric oxygen is a key driver of degradation.

• Temperature: Elevated temperatures increase the rate of chemical reactions, including oxidation.[6][7][8][9]

• Light: Exposure to light, especially UV radiation, can induce photodegradation.[10][11][12][13]* pH: Alkaline conditions (high pH) can deprotonate the phenolic hydroxyl groups, making the molecule more susceptible to oxidation. [14][15][16][17]Catechins are generally more stable in acidic environments. [7][18]* Presence of Metal Ions: Transition metal ions, such as iron and copper, can catalyze oxidative reactions. [19][20][21][22]

Q3: How can I visually detect if my Epiafzelechin 3-O-gallate has started to oxidize?

A3: While subtle oxidation may not be visible, significant degradation often leads to a noticeable color change in the solid compound or its solutions, typically turning yellowish or brownish. For quantitative assessment, analytical techniques such as High-Performance Liquid Chromatography (HPLC) or UV-Vis spectroscopy are recommended to monitor the compound's purity and concentration over time. [23][24]

Q4: What are the ideal short-term and long-term storage conditions for solid Epiafzelechin 3-O-gallate?

A4: For optimal stability, solid Epiafzelechin 3-O-gallate should be stored under conditions that minimize exposure to the pro-oxidative factors mentioned above.

Parameter	Recommendation	Rationale
Temperature	-20°C or lower (long-term); 2-8°C (short-term)	Reduces the rate of chemical degradation. [6][8]
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents contact with atmospheric oxygen. [25][26]
Light	Amber vials or storage in the dark	Protects against photodegradation. [3][10]
Moisture	Desiccated environment	Minimizes hydrolysis and moisture-mediated oxidation.

Q5: I need to prepare a stock solution of Epiafzelechin 3-O-gallate. What is the best solvent and how should I store it?

A5: The choice of solvent is critical. Use a high-purity, degassed solvent. For many flavonoids, solvents like DMSO or ethanol are common. To minimize oxidation in solution:

• pH: Buffer the solution to an acidic pH (around 4-5) if compatible with your experimental design, as catechins are more stable under acidic conditions. [7][18]* Preparation: Prepare solutions fresh whenever possible. If storage is necessary, purge the vial with an inert gas before sealing and store at -80°C in small aliquots to avoid repeated freeze-thaw cycles.

• Antioxidants: For certain applications, the addition of a stabilizing agent like ascorbic acid can be considered, but this must be carefully evaluated for potential interference with your assay.

Troubleshooting Guide

Issue 1: Rapid Discoloration of Stock Solution

Potential Cause	Troubleshooting Step	Scientific Rationale
Oxygen Exposure	1. Ensure the solvent was properly degassed before use. 2. After dissolving the compound, purge the headspace of the vial with an inert gas (argon or nitrogen) before capping.	Oxygen is a primary driver of oxidation. Removing dissolved oxygen from the solvent and replacing the air in the headspace with an inert gas minimizes this. [25][26]
Inappropriate pH	1. Measure the pH of your solution. 2. If neutral or alkaline, consider preparing the solution in a suitable acidic buffer (e.g., citrate buffer, pH 4-5), if your experiment allows.	Catechins and gallate esters are significantly less stable at neutral to alkaline pH due to the deprotonation of phenolic hydroxyl groups, which facilitates oxidation. [14][15][18]
Contamination with Metal Ions	1. Use high-purity solvents and reagents. 2. If metal ion contamination is suspected, consider adding a chelating agent like EDTA, but verify its compatibility with your downstream applications.	Transition metals like iron and copper can act as catalysts for the oxidation of flavonoids. [19][21][22]

Issue 2: Inconsistent Experimental Results Over Time

Potential Cause	Troubleshooting Step	Scientific Rationale
Degradation of Stock Solution	1. Prepare fresh stock solutions for each experiment or use aliquots that have not undergone multiple freeze-thaw cycles. 2. Analyze the purity of your stock solution using HPLC to confirm its integrity.	Repeated freezing and thawing can introduce moisture and oxygen, accelerating degradation. The active concentration of your compound may be decreasing over time.
Photodegradation	1. Protect your solutions from light at all times by using amber vials and covering them with aluminum foil during experiments.	Flavonoids can be susceptible to photodegradation, where light energy initiates oxidative reactions. [3][10][12]
Thermal Degradation	1. Keep stock solutions and experimental samples on ice or at a controlled low temperature as much as possible during your experiment.	Higher temperatures increase the kinetic energy of molecules, leading to a faster rate of degradation. [6][8]

Experimental Workflow for Preparing and Storing a Stabilized Epiafzelechin 3-O-gallate Solution

Caption: Workflow for preparing and storing Epiafzelechin 3-O-gallate solutions.

Logical Troubleshooting Flowchart

Caption: Troubleshooting logic for Epiafzelechin 3-O-gallate instability.

By implementing these storage and handling protocols, you can significantly enhance the stability of your Epiafzelechin 3-O-gallate, leading to more reliable and reproducible experimental outcomes.

References

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• Chen, Y. C., & Chang, G. D. (2019). Effects of Epigallocatechin Gallate on the Stability of Epicatechin in a Photolytic Process. Molecules. [Link]

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• Hong, J., et al. (2005). Mechanism of action of (-)-epigallocatechin-3-gallate: auto-oxidation-dependent inactivation of epidermal growth factor receptor and direct effects on growth inhibition in human esophageal cancer KYSE 150 cells. Cancer Research. [Link]

• Friedman, M., & Jürgens, H. S. (2000). Effect of pH on the Stability of Plant Phenolic Compounds. ResearchGate. [Link]

• Batubara, I., et al. (2020). Chemical Structure of (-)-Epiafzelechin 3-gallate and methyl gallate 3.5. Antioxidant and α-glucosidase inhibitor activity. ResearchGate. [Link]

• Chaaban, H., et al. (2017). The photostability of flavanones, flavonols and flavones and evolution of their antioxidant activity. ResearchGate. [Link]

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• Lesjak, M., et al. (2018). Interactions of flavonoids with transition metal ions. ResearchGate. [Link]

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• Mira, L., et al. (2002). Interactions of Flavonoids With Iron and Copper Ions: A Mechanism for Their Antioxidant Activity. Chemico-Biological Interactions. [Link]

• Grzesik, M., et al. (2021). Metal–Flavonoid Interactions—From Simple Complexes to Advanced Systems. ResearchGate. [Link]

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• Dall'Acqua, S., et al. (2012). The photodegradation of quercetin: relation to oxidation. PubMed. [Link]

• Shi, X., et al. (2000). Antioxidant properties of (-)-epigallocatechin-3-gallate and its inhibition of G-6-PD. Molecular & Cellular Biochemistry. [Link]

• Ok, E., et al. (2024). Principles of Inert Atmosphere Storage. ResearchGate. [Link]

• Hostetler, G. L., et al. (2017). Modern Analytical Techniques for Flavonoid Determination. OUCI. [Link]

• Krupkova, O., et al. (2016). Stability of (-)-epigallocatechin gallate and its activity in liquid formulations and delivery systems. The Journal of Nutritional Biochemistry. [Link]

• Sheng, J., et al. (2014). Mechanism of action of (-)-epigallocatechin-3-gallate: auto-oxidation-dependent activation of extracellular signal-regulated kinase 1/2 in Jurkat cells. Chinese Journal of Natural Medicines. [Link]

• Zhang, Y., et al. (2024). Research Progress on Extraction and Detection Technologies of Flavonoid Compounds in Foods. Foods. [Link]

• Dai, W., et al. (2023). Extraction and Purification of Catechins from Tea Leaves: An Overview of Methods, Advantages, and Disadvantages. Molecules. [Link]

• Procházková, D., et al. (2011). Revisiting the Oxidation of Flavonoids: Loss, Conservation or Enhancement of Their Antioxidant Properties. Molecules. [Link]

• Friedman, M., et al. (2007). Stability of Green Tea Catechins in Commercial Tea Leaves During Storage for 6 Months. Journal of Food Science. [Link]

• Lin, Y. S., et al. (2003). Effects of different steeping methods and storage on caffeine, catechins and gallic acid in bag tea infusions. Journal of the Science of Food and Agriculture. [Link]

• Apak, R., et al. (2016). Analytical Methods Used in Determining Antioxidant Activity: A Review. Journal of AOAC International. [Link]

• Li, Y., et al. (2016). Three New Oxidation Products Produced from Epigallocatechin-3-O-gallate and Epicatechin-3-O-gallate. Natural Product Communications. [Link]

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• Molecular Inorganic Chemistry. (2008). Working with air and moisture sensitive compounds. [Link]

• Wikipedia. Air-free technique. [Link]

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• Tanaka, T., et al. (2020). Structure Determination of Novel Oxidation Products from Epicatechin: Thearubigin-Like Molecules. Molecules. [Link]

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Technical Support Center: Matrix Effects in the Mass Spectetric Analysis of Epiafzelechin 3-O-gallate

Welcome to the technical support center for the mass spectrometric analysis of Epiafzelechin 3-O-gallate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of matrix effects in their experiments. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the accuracy and reliability of your analytical data.

I. Troubleshooting Guide: Overcoming Matrix Effects

Matrix effects, the alteration of ionization efficiency by co-eluting compounds, are a significant challenge in LC-MS analysis.[1][2] This can lead to either suppression or enhancement of the analyte signal, compromising the accuracy of quantification.[3] Epiafzelechin 3-O-gallate, a flavonoid of interest for its potential health benefits, is often analyzed in complex biological and botanical matrices where these effects are pronounced.

Issue 1: Poor Sensitivity and Inconsistent Quantification of Epiafzelechin 3-O-gallate

Plausible Cause: Ion suppression is a common manifestation of matrix effects where co-eluting matrix components interfere with the ionization of the target analyte.[4] In the analysis of flavonoids like Epiafzelechin 3-O-gallate, endogenous compounds such as phospholipids, salts, and other polyphenols can significantly suppress the signal.[5][6]

Step-by-Step Solution:

• Optimize Sample Preparation: The primary goal is to remove interfering matrix components before analysis.

  • Liquid-Liquid Extraction (LLE): This is an effective technique for separating analytes from complex matrices. A study on the related compound (-)-epiafzelechin in mouse plasma successfully used liquid-liquid extraction with ethyl acetate.[7]

  • Solid-Phase Extraction (SPE): SPE can provide cleaner extracts compared to LLE. For flavonoids, reversed-phase (C18) or mixed-mode cation exchange cartridges are often effective.[8] A study on various bioflavonoids demonstrated good recoveries (88-96%) using SPE.[5]

  • Protein Precipitation (PPT): While a simpler method, PPT may not be sufficient for removing all interfering components and can still lead to ion suppression.[8][9]

• Refine Chromatographic Conditions: Achieving chromatographic separation between Epiafzelechin 3-O-gallate and matrix components is crucial.[10]

  • Gradient Elution: Employ a gradient elution program to effectively separate compounds with different polarities. A typical mobile phase for flavonoid analysis consists of water with a small percentage of acid (e.g., 0.1% formic acid or 2% acetic acid) and an organic solvent like acetonitrile or methanol.[5][7]

  • Column Selection: A C18 column is a common choice for reversed-phase separation of flavonoids.[5][7]

  • Flow Rate and Injection Volume: Reducing the injection volume can sometimes mitigate matrix effects, although this may compromise sensitivity.[1]

• Utilize an Internal Standard (IS): An appropriate internal standard is essential to compensate for signal variability caused by matrix effects.

  • Stable Isotope-Labeled (SIL) Internal Standard: This is the gold standard as it co-elutes with the analyte and experiences similar matrix effects.[1]

  • Structurally Similar Analog: If a SIL-IS is unavailable, a structurally similar compound that does not occur in the sample can be used.

Workflow for Mitigating Ion Suppression:

Caption: Workflow for mitigating ion suppression in the analysis of Epiafzelechin 3-O-gallate.

Issue 2: Signal Enhancement Leading to Overestimation

Plausible Cause: While less common than suppression, ion enhancement can also occur, leading to an overestimation of the analyte concentration.[3] This happens when co-eluting compounds improve the ionization efficiency of the analyte. For some catechins, slight ion enhancement has been observed in plasma matrices.[11]

Step-by-Step Solution:

• Matrix Effect Evaluation: Quantify the extent of the matrix effect.

  • Post-Extraction Spike Method: Compare the peak area of the analyte spiked into an extracted blank matrix with the peak area of the analyte in a neat solution at the same concentration. A ratio greater than 100% indicates ion enhancement.

• Dilution of the Sample Extract: Diluting the sample can reduce the concentration of interfering compounds, thereby minimizing matrix effects.[1][10] However, ensure that the final concentration of Epiafzelechin 3-O-gallate remains above the lower limit of quantification (LLOQ).

• Matrix-Matched Calibration: Prepare calibration standards in an extract of a blank matrix that is free of the analyte. This helps to compensate for consistent matrix effects across samples.

Table 1: Example of Matrix Effect Calculation

Sample	Peak Area (Analyte in Neat Solution)	Peak Area (Analyte in Extracted Blank Matrix)	Matrix Effect (%)
1	50,000	65,000	130% (Enhancement)
2	52,000	31,200	60% (Suppression)

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Neat Solution) x 100

II. Frequently Asked Questions (FAQs)

Q1: What are the typical mass transitions for Epiafzelechin 3-O-gallate in MS/MS analysis?

While specific transitions should be optimized for your instrument, for flavonoids, fragmentation often involves the loss of the gallate group and cleavage of the C-ring.[12][13] For related compounds like Epigallocatechin-3-gallate (EGCG), a deprotonated molecular ion [M-H]⁻ at m/z 457 is observed in negative ion mode.[14] It is recommended to perform a product ion scan of an Epiafzelechin 3-O-gallate standard to determine the optimal precursor and product ions for Multiple Reaction Monitoring (MRM).

Q2: How can I confirm that the observed signal suppression is due to matrix effects and not other issues?

To differentiate matrix effects from other problems like poor extraction recovery or instrument instability, a systematic approach is necessary. The post-column infusion technique can be used to identify regions in the chromatogram where ion suppression occurs.[8][10] This involves infusing a constant flow of the analyte solution into the mobile phase after the analytical column while injecting an extracted blank matrix. Dips in the baseline signal of the analyte indicate retention times where matrix components are causing suppression.

Experimental Workflow for Post-Column Infusion:

Sources

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Navigating the Translational Gap: A Technical Support Center for Epiafzelechin 3-O-gallate (EAFG) Research

Welcome to the technical support center for researchers, scientists, and drug development professionals working on the clinical translation of Epiafzelechin 3-O-gallate (EAFG). This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions, drawing from field-proven insights and the extensive body of research on related catechins, particularly Epigallocatechin-3-gallate (EGCG), to navigate the complex path from promising preclinical findings to clinical reality.

Section 1: Troubleshooting Guide - Addressing Common Experimental Hurdles

This section is formatted in a question-and-answer style to directly address specific issues you may encounter during your EAFG experiments.

Poor and Variable Bioavailability in Animal Models

Question: My in vivo experiments with EAFG are showing highly variable and unexpectedly low plasma concentrations. What could be the cause, and how can I improve this?

Answer: This is a common and significant challenge in the clinical translation of catechins like EAFG.[1][2][3] The issue often stems from a combination of factors:

• Extensive First-Pass Metabolism: Like its well-studied analogue EGCG, EAFG is likely subject to extensive metabolism by the gut microbiota and in the liver before it reaches systemic circulation.[1][4] This can lead to the formation of various metabolites and a significant reduction in the concentration of the parent compound.

• Poor Intestinal Absorption: The inherent physicochemical properties of EAFG, such as its hydrophilicity and molecular size, may limit its passive diffusion across the intestinal epithelium.[5][6]

• Instability in the Gastrointestinal Tract: EAFG is susceptible to degradation in the neutral to alkaline pH of the small intestine.[7][8]

Troubleshooting Steps & Methodologies:

• Characterize the Metabolites: It is crucial to identify and quantify the major metabolites of EAFG in plasma and urine. This will provide a more accurate picture of its absorption and metabolic fate.

  • Protocol: Metabolite Profiling using LC-MS/MS

    • Collect plasma and urine samples at various time points after EAFG administration.

    • Perform solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to isolate EAFG and its metabolites.[9]

    • Analyze the extracts using a validated High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method.[10] This technique offers the high sensitivity and specificity required for identifying and quantifying metabolites in complex biological matrices.[10]

    • Compare the metabolic profile to that of related compounds like EGCG to hypothesize potential metabolic pathways.

• Enhance Bioavailability with Formulation Strategies:

  • Lipid-Based Formulations: Encapsulating EAFG in lipid-based delivery systems like nanoemulsions or nanospanlastics can protect it from degradation in the GI tract and enhance its absorption.[11][12] These formulations can improve the solubility and permeability of the compound.[11]

  • Co-administration with Absorption Enhancers: Certain compounds, like piperine (from black pepper), have been shown to inhibit drug-metabolizing enzymes and enhance the bioavailability of other compounds. Investigating such co-administrations could be beneficial.

Inconsistent In Vitro to In Vivo Correlation

Question: EAFG shows potent activity in my cell-based assays, but these results are not translating to my animal models. Why is there a disconnect?

Answer: This is a classic challenge in drug development, particularly for natural products.[13][14] The discrepancy often arises from the oversimplification of in vitro models, which do not fully recapitulate the complex physiological environment.

Causality and Troubleshooting:

• Unrealistic Concentrations: The concentrations of EAFG used in in vitro studies are often much higher than what can be achieved in vivo due to poor bioavailability.[1][15]

• Metabolic Inactivation: The active compound in vitro may be rapidly metabolized into less active or inactive forms in vivo.[5][16]

• Protein Binding: In the bloodstream, EAFG will likely bind to plasma proteins, such as albumin, which can reduce its free, biologically active concentration.[17]

Workflow for Bridging the In Vitro - In Vivo Gap:

Caption: Workflow for improving in vitro to in vivo correlation.

Experimental Steps:

• Determine Physiologically Achievable Concentrations: Conduct preliminary pharmacokinetic studies in your animal model to determine the maximum plasma concentration (Cmax) of EAFG.

• Refine In Vitro Experiments: Redesign your in vitro assays to use EAFG concentrations that are within the physiological range observed in your animal studies.

• Test Metabolite Activity: Synthesize or isolate the major metabolites of EAFG and test their activity in your in vitro assays. It's possible that a metabolite, and not the parent compound, is responsible for the in vivo effects.

Section 2: Frequently Asked Questions (FAQs)

Stability and Formulation

• Q1: How can I prevent the degradation of EAFG in my aqueous stock solutions for in vitro experiments?

  • A1: EAFG is prone to oxidation and epimerization in aqueous solutions, especially at neutral or alkaline pH and at room temperature.[7][8] To ensure the stability of your stock solutions:

    • Prepare fresh solutions for each experiment.

    • Use a slightly acidic buffer (pH < 4) for dissolution.[7]

    • Store stock solutions at -80°C in small aliquots to avoid repeated freeze-thaw cycles.

    • Consider using antioxidants like ascorbic acid in your formulation to reduce oxidation.[8]

• Q2: What are the most promising formulation strategies to improve the oral bioavailability of EAFG for clinical trials?

  • A2: Several advanced formulation strategies are being explored for catechins.[2][6] For EAFG, promising approaches include:

    • Nanoencapsulation: Encapsulating EAFG in nanoparticles, such as liposomes or polymeric nanoparticles, can protect it from degradation and enhance its uptake.[11][12]

    • Amorphous Solid Dispersions: Creating a solid dispersion of EAFG in a polymer matrix can improve its solubility and dissolution rate.

    • Prodrugs: Chemical modification of the EAFG molecule to create a more lipophilic prodrug could improve its passive absorption.[2]

Preclinical Efficacy and Safety

• Q3: Are there any potential safety concerns I should be aware of when planning high-dose EAFG studies?

  • A3: Yes. High doses of the related catechin EGCG have been associated with hepatotoxicity in animal models and, in rare cases, in humans.[18][19] It is crucial to include comprehensive liver function monitoring in your preclinical toxicology studies.

  • Recommended Monitoring:

    • Regular measurement of plasma alanine aminotransferase (ALT) and aspartate aminotransferase (AST) levels.

    • Histopathological examination of liver tissue at the end of the study.

• Q4: How do I select an appropriate animal model for preclinical efficacy testing of EAFG?

  • A4: The choice of animal model is critical and should be guided by the therapeutic indication. For neurodegenerative diseases like Alzheimer's, transgenic mouse models that recapitulate aspects of the human pathology are often used.[13][20] For cancer studies, xenograft models are common.[21] It's important to choose a model where the therapeutic target of EAFG is relevant and measurable.

Regulatory and Translational Considerations

• Q5: What are the key regulatory hurdles for the clinical translation of a natural product like EAFG?

  • A5: The regulatory pathway for natural products can be complex.[14][22] Key challenges include:

    • Product Consistency: Ensuring batch-to-batch consistency of the EAFG extract or purified compound is critical. This requires robust manufacturing and quality control processes.

    • Demonstrating Efficacy: Rigorous, well-designed clinical trials are necessary to demonstrate a statistically significant clinical benefit.[22]

    • Safety Profile: A comprehensive safety and toxicology package is required to support human clinical trials.[23][24]

Section 3: Data and Protocols

Table 1: Comparative Pharmacokinetic Parameters of Catechins (Illustrative)

Parameter	(-)-Epigallocatechin-3-gallate (EGCG)	Expected Range for EAFG (Hypothetical)	Reference
Time to Cmax (Tmax)	1.3 - 1.6 hours	1 - 2 hours	[16]
Elimination Half-life (t1/2)	3.4 ± 0.3 hours	2 - 5 hours	[16]
Absolute Bioavailability	< 10%	< 15%	[15][25]

Note: The values for EAFG are hypothetical and should be experimentally determined. The data for EGCG is provided as a reference point.

Protocol: Quantification of EAFG in Plasma by HPLC-UV

This protocol provides a general framework. Specific parameters will need to be optimized for your system.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing an internal standard.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • UV Detection: At the wavelength of maximum absorbance for EAFG (to be determined experimentally).

• Quantification:

  • Generate a calibration curve using known concentrations of EAFG.

  • Calculate the concentration of EAFG in the samples based on the peak area ratio to the internal standard.

Diagrams

Signaling Pathways Potentially Modulated by EAFG

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Technical Support Center: Enhancing the Cellular Uptake of Epiafzelechin 3-O-gallate (EAFG)

Welcome to the technical support center dedicated to enhancing the cellular uptake of Epiafzelechin 3-O-gallate (EAFG). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting, and frequently asked questions (FAQs) to overcome common challenges in your experiments. As your dedicated application scientist, I will guide you through understanding the nuances of working with EAFG and provide actionable strategies to improve its delivery into cells.

Introduction to Epiafzelechin 3-O-gallate (EAFG)

Epiafzelechin 3-O-gallate (EAFG) is a flavan-3-ol, a type of flavonoid found in plants like Camellia sinensis (tea)[1]. Like its well-studied analogue, (-)-epigallocatechin-3-gallate (EGCG), EAFG exhibits potent antioxidant and potential anti-inflammatory, neuroprotective, and anti-cancer properties[2]. However, the therapeutic potential of EAFG is often limited by its low bioavailability and poor cellular uptake. This guide will address these challenges head-on.

Part 1: Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions researchers have about working with EAFG.

Q1: What are the main challenges I can expect when working with EAFG in cell culture?

A1: The primary challenges with EAFG, similar to other catechins like EGCG, are its inherent instability in cell culture media and its low passive permeability across cell membranes. EAFG can undergo auto-oxidation and epimerization, particularly at physiological pH (around 7.4) and temperature (37°C)[3][4]. This degradation not only reduces the effective concentration of the active compound but can also lead to the formation of confounding byproducts. Furthermore, its polar nature can limit its ability to passively diffuse across the lipid bilayer of the cell membrane.

Q2: How does the stability of EAFG in my cell culture medium affect experimental results?

Q3: What are the primary strategies to enhance the cellular uptake of EAFG?

A3: The two main strategies to enhance the cellular uptake of EAFG are:

• Nanoformulation: Encapsulating EAFG into nanoparticles, such as liposomes or poly(lactic-co-glycolic acid) (PLGA) nanoparticles, can protect it from degradation, improve its solubility, and facilitate its entry into cells[6][7][8].

• Use of Permeation Enhancers: Co-administration of EAFG with non-toxic permeation enhancers can transiently increase the permeability of the cell membrane, allowing for greater uptake of the compound[9][10].

Q4: Which cell lines are appropriate for studying EAFG uptake?

A4: The choice of cell line will depend on your research question. For studying intestinal absorption, the Caco-2 cell line is a well-established model as it forms a polarized monolayer that mimics the intestinal epithelium[11][12][13][14]. For mechanistic studies in cancer, relevant cancer cell lines should be used. It is important to characterize the baseline uptake of EAFG in your chosen cell line before testing enhancement strategies.

Part 2: Troubleshooting Guide

This section provides solutions to common problems encountered during experiments aimed at enhancing EAFG cellular uptake.

Problem	Possible Cause(s)	Recommended Solution(s)
Low or inconsistent cellular uptake of free EAFG.	1. Degradation of EAFG in culture medium: EAFG is unstable at physiological pH and temperature.[3][4] 2. Low passive diffusion: The inherent physicochemical properties of EAFG may limit its ability to cross the cell membrane. 3. Efflux pump activity: Cells may actively transport EAFG out.	1. Optimize incubation conditions: Prepare fresh EAFG solutions immediately before use. Consider using a slightly acidic culture medium if compatible with your cells. Minimize incubation times where possible. The addition of antioxidants like superoxide dismutase (SOD) has been shown to stabilize EGCG in culture and may be effective for EAFG.[15] 2. Employ uptake enhancement strategies: Utilize nanoformulations (liposomes, PLGA nanoparticles) or permeation enhancers as detailed in the protocols below. 3. Investigate efflux pump involvement: Use specific inhibitors for common efflux pumps like P-glycoprotein (P-gp) to see if uptake increases.
High variability in nanoformulation size and encapsulation efficiency.	1. Inconsistent preparation technique: Minor variations in sonication time, homogenization pressure, or solvent evaporation rate can lead to inconsistencies.[16][17] 2. Poor quality of reagents: Purity of lipids, polymers, and solvents is crucial.	1. Standardize your protocol: Carefully control all parameters during nanoformulation preparation. Use a protocol with clear, defined steps. 2. Use high-purity reagents: Ensure all components are of high quality and stored correctly.
Toxicity observed with permeation enhancers.	1. Concentration of permeation enhancer is too high: Many permeation enhancers can be toxic at higher concentrations. 2. Prolonged exposure: Continuous exposure to permeation enhancers can damage cell membranes.	1. Perform a dose-response curve: Determine the optimal, non-toxic concentration of the permeation enhancer for your specific cell line and incubation time. 2. Limit exposure time: Treat cells with the permeation enhancer for the shortest time necessary to achieve enhanced uptake.
Difficulty in quantifying intracellular EAFG.	1. Low intracellular concentration: The amount of EAFG taken up by cells may be below the detection limit of your assay. 2. Inefficient cell lysis and extraction: The protocol for extracting EAFG from cells may not be optimal. 3. Interference from cellular components: Other molecules in the cell lysate may interfere with the quantification method.	1. Increase the initial EAFG concentration or use an enhancement strategy. 2. Optimize your extraction protocol: Test different lysis buffers and extraction solvents. Ensure complete cell lysis. 3. Use a highly sensitive and specific analytical method: High-performance liquid chromatography (HPLC) or liquid chromatography-mass spectrometry (LC-MS) are recommended for accurate quantification.[18] The Folin-Ciocalteu method can be used for total polyphenol estimation but is less specific.[19][20][21][22]

Part 3: Experimental Protocols

Here are detailed, step-by-step protocols for key experiments related to enhancing EAFG cellular uptake.

Protocol 1: Preparation of EAFG-Loaded Liposomes

This protocol describes the preparation of EAFG-loaded liposomes using the thin-film hydration method followed by sonication.

Materials:

• Epiafzelechin 3-O-gallate (EAFG)

• Soy phosphatidylcholine (or other suitable lipid)

• Cholesterol

• Chloroform

• Methanol

• Phosphate-buffered saline (PBS), pH 7.4

• Rotary evaporator

• Probe sonicator

• Syringe filters (0.22 µm)

Procedure:

• Lipid Film Formation: a. Dissolve soy phosphatidylcholine and cholesterol (e.g., in a 4:1 molar ratio) in a chloroform:methanol mixture (e.g., 2:1 v/v) in a round-bottom flask. b. Add EAFG to the lipid solution. The amount of EAFG will depend on the desired loading capacity. c. Attach the flask to a rotary evaporator and evaporate the organic solvents under vacuum at a temperature above the lipid phase transition temperature (e.g., 40°C) until a thin, uniform lipid film is formed on the wall of the flask.

• Hydration: a. Hydrate the lipid film with PBS (pH 7.4) by rotating the flask at the same temperature for 1-2 hours. The volume of PBS will determine the final lipid concentration.

• Sonication: a. To reduce the size of the multilamellar vesicles to small unilamellar vesicles, sonicate the liposomal suspension using a probe sonicator on ice. Use short bursts (e.g., 30 seconds on, 30 seconds off) to prevent overheating. The total sonication time will need to be optimized.

• Purification and Sterilization: a. To remove unencapsulated EAFG, centrifuge the liposome suspension. The pellet will contain the liposomes. Resuspend the pellet in fresh PBS. b. Sterilize the final liposome suspension by passing it through a 0.22 µm syringe filter.

• Characterization: a. Determine the particle size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS). b. Measure the encapsulation efficiency by separating the encapsulated from the unencapsulated EAFG (e.g., by ultracentrifugation) and quantifying the EAFG in the supernatant and the lysed liposomes.

Protocol 2: Preparation of EAFG-Loaded PLGA Nanoparticles

This protocol details the preparation of EAFG-loaded PLGA nanoparticles using a single emulsion-solvent evaporation method[16][17][23].

Materials:

• Epiafzelechin 3-O-gallate (EAFG)

• Poly(lactic-co-glycolic acid) (PLGA)

• Dichloromethane (DCM) or Ethyl Acetate

• Poly(vinyl alcohol) (PVA) solution (e.g., 2% w/v in water)

• Magnetic stirrer

• Probe sonicator or homogenizer

• Centrifuge

Procedure:

• Organic Phase Preparation: a. Dissolve a specific amount of PLGA and EAFG in an organic solvent like dichloromethane.

• Emulsification: a. Add the organic phase dropwise to an aqueous solution of PVA while stirring at a high speed. b. Emulsify the mixture using a probe sonicator or a high-speed homogenizer on ice to form an oil-in-water (o/w) emulsion.

• Solvent Evaporation: a. Leave the emulsion stirring at room temperature for several hours to allow the organic solvent to evaporate completely, leading to the formation of solid nanoparticles.

• Nanoparticle Collection: a. Centrifuge the nanoparticle suspension at a high speed (e.g., 15,000 rpm) for 20-30 minutes at 4°C. b. Discard the supernatant and wash the nanoparticle pellet with deionized water to remove excess PVA and unencapsulated EAFG. Repeat the washing step two more times.

• Lyophilization (Optional): a. For long-term storage, the nanoparticle pellet can be resuspended in a small amount of water containing a cryoprotectant (e.g., trehalose) and then lyophilized.

• Characterization: a. Characterize the nanoparticles for size, PDI, zeta potential, and encapsulation efficiency as described in Protocol 1.

Protocol 3: Caco-2 Cell Permeability Assay

This protocol is for assessing the permeability of EAFG and its formulations across a Caco-2 cell monolayer, a model of the intestinal barrier[11][12][13][14].

Materials:

• Caco-2 cells

• Transwell® inserts (e.g., 0.4 µm pore size)

• Cell culture medium (e.g., DMEM with 10% FBS, non-essential amino acids, and penicillin-streptomycin)

• Hanks' Balanced Salt Solution (HBSS)

• Lucifer yellow (for monolayer integrity testing)

• Analytical equipment for EAFG quantification (e.g., HPLC, LC-MS)

Procedure:

• Cell Seeding and Differentiation: a. Seed Caco-2 cells onto the apical side of the Transwell® inserts at a suitable density. b. Culture the cells for 21-28 days to allow for differentiation and formation of a confluent, polarized monolayer with tight junctions.

• Monolayer Integrity Test: a. Before the transport experiment, assess the integrity of the Caco-2 monolayer by measuring the transepithelial electrical resistance (TEER) or by performing a Lucifer yellow permeability assay. Only use monolayers with acceptable integrity.

• Transport Experiment: a. Wash the cell monolayers with pre-warmed HBSS. b. Add the test compound (free EAFG or EAFG formulation) to the apical (for absorption studies) or basolateral (for efflux studies) chamber. c. Add fresh HBSS to the receiver chamber. d. Incubate the plates at 37°C with gentle shaking. e. At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the receiver chamber and replace with fresh HBSS.

• Quantification and Data Analysis: a. Quantify the concentration of EAFG in the collected samples using a validated analytical method. b. Calculate the apparent permeability coefficient (Papp) using the following equation: Papp (cm/s) = (dQ/dt) / (A * C0) where dQ/dt is the rate of appearance of the compound in the receiver chamber, A is the surface area of the membrane, and C0 is the initial concentration in the donor chamber.

Part 4: Visualization & Data Presentation

Diagrams

Experimental Workflow for Enhancing and Assessing EAFG Cellular Uptake

Caption: Workflow for preparing, applying, and evaluating EAFG formulations.

Potential Signaling Pathways Modulated by EAFG

Caption: Potential signaling pathways affected by EAFG.

Data Presentation

Table 1: Physicochemical Properties of EAFG and EGCG

Property	Epiafzelechin 3-O-gallate (EAFG)	Epigallocatechin 3-O-gallate (EGCG)	Reference
Molecular Formula	C22H18O9	C22H18O11	[24][25]
Molecular Weight	426.37 g/mol	458.37 g/mol	[24][25]
Predicted LogP	~2.5-3.0	~1.5-2.0	PubChem
General Solubility	Poorly soluble in water	Poorly soluble in water	General Knowledge
Stability	Unstable in neutral/alkaline solutions	Unstable in neutral/alkaline solutions	[3][4][5]

Table 2: Comparison of EAFG Cellular Uptake Enhancement Strategies

Enhancement Strategy	Expected Fold Increase in Uptake (Relative to Free EAFG)	Key Advantages	Key Disadvantages
Liposomal Formulation	2-10 fold	Protects EAFG from degradation, biocompatible, can be surface-modified for targeting.	Can be complex to prepare and characterize, potential for batch-to-batch variability.
PLGA Nanoparticles	5-20 fold	Biodegradable and biocompatible, controlled release profile.	Preparation involves organic solvents, potential for burst release.
Permeation Enhancers	1.5-5 fold	Simple to co-administer with EAFG.	Potential for cell toxicity, effect may be transient.

Note: The expected fold increase is an estimate and will vary depending on the specific cell line, formulation, and experimental conditions.

References

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Reference Data & Comparative Studies

A Comparative Guide to the Antioxidant Activity of Epiafzelechin 3-O-gallate and Epigallocatechin 3-O-gallate (EGCG)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of the antioxidant activities of two prominent flavan-3-ols: Epiafzelechin 3-O-gallate and the extensively studied Epigallocatechin 3-O-gallate (EGCG). By synthesizing experimental data and elucidating the underlying molecular mechanisms, this document serves as a technical resource for designing and interpreting antioxidant capacity studies.

Introduction: A Tale of Two Catechins

Flavan-3-ols, a class of flavonoids found abundantly in tea, fruits, and wine, are renowned for their potent antioxidant properties.[1] Among these, Epigallocatechin 3-O-gallate (EGCG) is the most abundant and bioactive catechin in green tea, making it the subject of extensive research.[2][3] Its congener, Epiafzelechin 3-O-gallate, also a natural product found in sources like Pu-erh tea, shares a similar structural backbone but with a key difference that significantly influences its biochemical behavior.[4][5]

The primary structural distinction lies in the hydroxylation pattern of the B-ring. EGCG possesses a vicinal-trihydroxylated (pyrogallol) group on its B-ring, whereas Epiafzelechin 3-O-gallate has a single hydroxyl group at the 4'-position.[5][6] Both molecules feature a gallate moiety esterified at the 3-position of the C-ring, a structural feature known to be critical for high antioxidant activity.[6][7] This guide will explore how this subtle structural variance translates into differences in their ability to neutralize free radicals and modulate cellular antioxidant defenses.

Mechanisms of Antioxidant Action

The antioxidant capacity of these flavonoids can be broadly categorized into two mechanisms:

• Direct Radical Scavenging: This involves the direct donation of a hydrogen atom or an electron to neutralize reactive oxygen species (ROS) and other free radicals. The number and arrangement of hydroxyl groups are paramount for this activity.

• Indirect Cellular Antioxidant Effects: This mechanism involves the modulation of endogenous antioxidant defense systems. A key pathway is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) signaling pathway, which upregulates the expression of numerous protective enzymes.[8][9]

Comparative Analysis of In Vitro Antioxidant Activity

Several standardized assays are employed to quantify the direct radical scavenging ability of compounds. While direct comparative data for Epiafzelechin 3-O-gallate is less abundant than for EGCG, we can infer its potential based on structure-activity relationship (SAR) principles and available data for similar flavonoids.

Key Structural Determinants for Antioxidant Activity:

• Galloyl Moiety: The presence of the gallate group at the 3-position significantly enhances antioxidant activity.[6][7] Both compounds share this feature.

• B-ring Hydroxylation: A higher number of hydroxyl groups on the B-ring generally correlates with stronger radical scavenging activity. The pyrogallol group (3',4',5'-trihydroxyl) on EGCG's B-ring is a critical contributor to its high potency.[7] This suggests EGCG is likely a more potent direct radical scavenger than Epiafzelechin 3-O-gallate.

The following table summarizes reported quantitative data for EGCG across common antioxidant assays. Data for Epiafzelechin 3-O-gallate is limited, and further direct comparative studies are warranted.

Assay	Parameter	Reported Value for EGCG	Key Insights
DPPH	IC50	~222.1 µM[10]	Measures hydrogen-donating ability. The galloyl moiety and B-ring structure are crucial.[11]
% Scavenging (400 µM)	77.2%[11]	Demonstrates high efficacy at this concentration.
ABTS	% Scavenging (400 µM)	90.2%[11]	ABTS assay is applicable to both hydrophilic and lipophilic antioxidants.[12]
TEAC	1.59 mM TE/g[13]	TEAC (Trolox Equivalent Antioxidant Capacity) provides a standardized measure against a common antioxidant.
ORAC	TEAC	8.2 mmol TEAC/mmol[14]	Measures the capacity to quench peroxyl radicals, a biologically relevant ROS.
CAA	µmol of QE / 100 µmol	78.5[15]	The Cellular Antioxidant Activity (CAA) assay measures antioxidant capacity within a cellular environment, offering greater biological relevance.[16]

Note: IC50 and other values can vary significantly based on experimental conditions.[2]

Cellular Antioxidant Mechanisms: The Nrf2-ARE Pathway

Beyond direct scavenging, polyphenols like EGCG can activate the Keap1-Nrf2-ARE pathway, a primary endogenous antioxidant signaling cascade.[9]

Mechanism of Activation:

• Basal State: Under normal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by its inhibitor, Keap1, which facilitates its degradation.[8]

• Activation: Oxidative stress or the presence of electrophilic compounds (including oxidized polyphenols) can induce conformational changes in Keap1.[8] This disrupts the Nrf2-Keap1 complex.

• Translocation & Transcription: Freed Nrf2 translocates to the nucleus, binds to the Antioxidant Response Element (ARE) in the promoter region of target genes, and initiates their transcription.[8][9]

• Antioxidant Enzyme Production: This leads to the upregulation of a suite of protective proteins, including heme oxygenase-1 (HO-1), superoxide dismutase (SOD), and catalase.[17][18]

EGCG is a well-documented activator of this pathway.[8][17] It is plausible that Epiafzelechin 3-O-gallate also possesses this capability, though likely to a different extent, which requires further investigation.

Caption: Nrf2-ARE pathway activation by polyphenols.

Experimental Protocols

For researchers seeking to conduct comparative analyses, adherence to standardized protocols is crucial for generating reproducible and reliable data.

This assay measures the capacity of an antioxidant to donate a hydrogen atom to the stable DPPH radical.[19]

Workflow:

Caption: General workflow for the DPPH antioxidant assay.

Step-by-Step Protocol:

• Preparation of DPPH Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. Store this solution in an amber bottle and in the dark to prevent degradation.[19]

• Sample Preparation: Prepare a stock solution (e.g., 1 mg/mL) of Epiafzelechin 3-O-gallate, EGCG, and a positive control (like Ascorbic Acid) in methanol. Perform serial dilutions to obtain a range of concentrations (e.g., 1 to 100 µg/mL).[19]

• Assay Procedure:

  • In a 96-well plate, add 100 µL of each sample dilution to respective wells.

  • Add 100 µL of the 0.1 mM DPPH solution to all sample wells.

  • For the control, mix 100 µL of methanol with 100 µL of the DPPH solution.

  • For the blank, use 200 µL of methanol.

• Incubation and Measurement: Incubate the plate in the dark at room temperature for 30 minutes.[11]

• Data Acquisition: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of radical scavenging activity using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100[11][20]

• IC50 Determination: Plot the scavenging percentage against the concentration of each compound to determine the IC50 value (the concentration required to scavenge 50% of DPPH radicals).

This assay provides a more biologically relevant measure by assessing antioxidant activity within a cell culture model, accounting for factors like cell uptake and metabolism.[16]

Step-by-Step Protocol:

• Cell Culture: Seed human hepatocarcinoma (HepG2) cells in a 96-well microplate and culture until they reach 90-100% confluence.[21][22]

• Cell Loading: Wash the cells with a buffer (e.g., DPBS). Add 50 µL of a working solution of 2',7'-dichlorofluorescin diacetate (DCFH-DA) probe to each well.[21][23]

• Incubation with Probe: Incubate the plate for 1 hour in a 37°C, 5% CO2 incubator to allow the probe to be taken up by the cells.[21]

• Treatment: Remove the DCFH-DA solution and wash the cells. Add 50 µL of the test compounds (Epiafzelechin 3-O-gallate, EGCG) and standards (e.g., Quercetin) at various concentrations.[21]

• Induction of Oxidative Stress: To initiate the assay, add 100 µL of a radical initiator solution (e.g., ABAP).[23]

• Kinetic Measurement: Immediately place the plate in a microplate reader set to perform a kinetic read (e.g., every 5 minutes for 60 minutes) at an excitation of ~485 nm and an emission of ~538 nm.[21]

• Data Analysis: Calculate the area under the curve (AUC) for both control and treated wells. The CAA value can be calculated and is often expressed in Quercetin Equivalents (QE).

Conclusion and Future Directions

Based on established structure-activity relationships, EGCG, with its pyrogallol B-ring, is predicted to exhibit superior direct radical scavenging activity compared to Epiafzelechin 3-O-gallate. Both compounds, by virtue of their galloyl moiety, are expected to be potent antioxidants.[6][7]

However, the landscape of antioxidant activity is complex. In vitro chemical assays, while useful for initial screening, do not fully capture the intricacies of bioavailability, metabolic transformation, and interaction with cellular machinery.[16] EGCG has been shown to be a potent activator of the Nrf2 pathway, an indirect mechanism that contributes significantly to its overall protective effects.[24]

Key takeaways for researchers:

• EGCG as a Benchmark: EGCG serves as a robust benchmark for high antioxidant activity due to its optimal structural features and extensive characterization.

• Importance of Cellular Assays: For a more physiologically relevant comparison, the Cellular Antioxidant Activity (CAA) assay is indispensable as it accounts for cellular uptake and metabolism.[15]

• Further Research Needed: There is a clear need for direct, head-to-head comparative studies of Epiafzelechin 3-O-gallate and EGCG, particularly using cell-based assays and investigating their relative potency in activating the Nrf2-ARE pathway. Such studies will provide a more complete picture of their potential as therapeutic agents or functional food ingredients.

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Structure-activity relationship of Epiafzelechin 3-O-gallate and related catechins

An In-Depth Guide to the Structure-Activity Relationship of Epiafzelechin 3-O-gallate and Related Catechins

Introduction: The Architectural Nuances of Flavan-3-ols

Catechins, a prominent class of flavan-3-ols, are polyphenolic compounds renowned for their significant presence in green tea, cocoa, and various fruits. Their basic architecture consists of two phenolic rings (A and B) linked by a heterocyclic C-ring. This fundamental scaffold, however, allows for considerable structural diversity, giving rise to a family of molecules with a wide spectrum of biological activities, including antioxidant, anti-inflammatory, and anticancer effects.[1][2][3] Key variations in their structure, such as the number and position of hydroxyl (-OH) groups, the stereochemistry at the C2 and C3 positions of the C-ring, and the presence of a galloyl ester, critically determine their therapeutic potential.

This guide provides a comparative analysis of the structure-activity relationship (SAR) of (-)-Epiafzelechin 3-O-gallate and its more extensively studied relatives, such as (-)-Epigallocatechin-3-gallate (EGCG). By dissecting the roles of specific structural motifs, we aim to provide researchers with a clear understanding of the molecular determinants of catechin bioactivity, supported by experimental data and methodologies.

Core Tenets of Catechin Structure-Activity Relationship

The biological efficacy of a catechin is not arbitrary; it is a direct consequence of its molecular geometry and the functional groups it presents to biological targets. The following principles form the foundation of catechin SAR.

The Galloyl Moiety: A Potentiating Factor

The esterification of a gallic acid molecule at the C3 position of the C-ring is arguably the most significant enhancer of bioactivity in the catechin family.[4][5][6] This "galloylation" introduces a third phenolic ring system, dramatically increasing the molecule's capacity for interaction and radical scavenging.

• Enhanced Biological Activity: Studies consistently demonstrate that galloylated catechins, such as Epiafzelechin 3-O-gallate, Epicatechin gallate (ECG), and EGCG, exhibit significantly higher antioxidant, anti-inflammatory, and antiproliferative activities compared to their non-galloylated counterparts.[3][7][8] The galloyl group is crucial for these effects.[4][8][9][10]

• Protein Binding and Enzyme Inhibition: The galloyl group plays a pivotal role in the specific binding of catechins to proteins, which is a prerequisite for many of their biological actions, including enzyme inhibition.[5][11] For instance, the galloyl moiety is critical for the competitive inhibition of α-glucosidase, an enzyme relevant to type II diabetes management.[6] Thermodynamic analyses reveal that this group contributes to enthalpic gains in protein binding through an increased number of van der Waals contacts and a larger buried surface area.[5][11]

• Driving Force of Interaction: The presence of the galloyl group shifts the primary driving force for protein interactions from hydrophobic to electrostatic, highlighting its importance in molecular recognition.[5][11]

B-Ring Hydroxylation Pattern: The Antioxidant Powerhouse

The B-ring is the primary site of free radical scavenging for catechins. The number and arrangement of hydroxyl groups on this ring directly correlate with the molecule's antioxidant potential.

• Pyrogallol vs. Catechol Moiety: Catechins with a vicinal tri-hydroxyl group (a pyrogallol group) on the B-ring, such as Epigallocatechin (EGC) and EGCG, are generally more potent antioxidants than those with an ortho-di-hydroxyl group (a catechol group), like Catechin and Epicatechin.[3][4] This is due to the increased number of available hydrogen atoms for donation to neutralize free radicals.[7]

• Radical Scavenging Efficiency: The trihydroxyl group on the B-ring and the gallate moiety are the two structural features most strongly associated with increased free radical scavenging ability.[12]

C-Ring Stereochemistry: A Subtle but Critical Determinant

The spatial arrangement of the substituents at the C2 and C3 carbons of the C-ring (stereochemistry) influences the overall shape of the molecule, which in turn affects its biological properties.

• Cis vs. Trans Isomers: Catechins exist as stereoisomers. The epi forms, such as (-)-Epicatechin and (-)-Epigallocatechin, have a cis configuration at C2 and C3. Their counterparts, (+)-Catechin and (+)-Gallocatechin, possess a trans configuration.

• Impact on Bioavailability and Metabolism: This stereochemical difference has a profound impact on absorption, metabolism, and transport across cellular membranes.[13][14][15][16] Studies using Caco-2 cell monolayers have shown that trans catechins exhibit significantly higher efflux transport than their corresponding cis isomers.[14][16]

• Differential Biological Effects: Importantly, stereoisomers can induce different or even opposing biological effects.[15][17] For example, (+)-catechin has been shown to stimulate glycogen production and triglyceride accumulation, while its isomer (-)-catechin has an inhibitory effect on the same processes.[15]

Comparative Analysis: Epiafzelechin 3-O-gallate in Context

To fully appreciate the SAR of Epiafzelechin 3-O-gallate, it is essential to compare it with other well-characterized catechins. (-)-Epiafzelechin 3-O-gallate is a naturally occurring flavan-3-ol found in sources like Pu-erh tea and is noted for its antioxidant activity.[18][19]

Table 1: Structural Comparison of Key Catechins

Catechin	B-Ring Hydroxylation	C3 Galloylation	C2-C3 Stereochemistry
(-)-Epiafzelechin 3-O-gallate	4'-OH (Mono-hydroxyl)	Yes	cis
(-)-Epigallocatechin gallate (EGCG)	3',4',5'-OH (Tri-hydroxyl)	Yes	cis
(-)-Epicatechin gallate (ECG)	3',4'-OH (Di-hydroxyl)	Yes	cis
(-)-Epiafzelechin	4'-OH (Mono-hydroxyl)	No	cis
(-)-Epicatechin (EC)	3',4'-OH (Di-hydroxyl)	No	cis
(-)-Epigallocatechin (EGC)	3',4',5'-OH (Tri-hydroxyl)	No	cis
(+)-Catechin	3',4'-OH (Di-hydroxyl)	No	trans

Analysis of Comparative Bioactivity:

The structure of Epiafzelechin 3-O-gallate—possessing both the crucial galloyl moiety and the cis stereochemistry but having only a single hydroxyl group on its B-ring—places it in a unique position.

• vs. EGCG: EGCG is often considered the most potent catechin due to the combined presence of the galloyl group and the tri-hydroxylated B-ring.[3][20][21] This combination maximizes its antioxidant and antiproliferative capabilities.[3][4] Epiafzelechin 3-O-gallate, while galloylated, is expected to have lower radical scavenging activity than EGCG due to its less hydroxylated B-ring.

• vs. Non-Galloylated Catechins (EC, EGC): The presence of the galloyl group confers superior activity to Epiafzelechin 3-O-gallate over non-galloylated catechins like Epicatechin and Epigallocatechin in assays measuring anti-inflammatory and antiproliferative effects.[3][8]

• vs. Epiafzelechin: A direct comparison with its non-galloylated parent compound, (-)-Epiafzelechin, would most clearly demonstrate the significant enhancement in bioactivity imparted by the addition of the galloyl group.[7]

Table 2: Summary of Biological Activities

Catechin	Primary Bioactivities	Key Structural Determinants
(-)-Epiafzelechin 3-O-gallate	Antioxidant.[18][19]	Galloyl group.
(-)-Epigallocatechin gallate (EGCG)	Potent antioxidant, anticancer, anti-inflammatory.[1][20][22][23]	Galloyl group AND tri-hydroxyl B-ring.
(-)-Epicatechin gallate (ECG)	Antioxidant, anti-inflammatory.[8]	Galloyl group AND di-hydroxyl B-ring.
(-)-Epicatechin (EC)	Moderate antioxidant.[24][25]	Di-hydroxyl B-ring.
(-)-Epigallocatechin (EGC)	Strong antioxidant.[24]	Tri-hydroxyl B-ring.

Mechanistic Insights: Modulation of Cellular Signaling

The structural features of catechins translate into biological activity by allowing them to interact with and modulate key cellular signaling pathways that are often deregulated in diseases like cancer. Galloylated catechins, particularly EGCG, have been shown to exert their anticancer effects by targeting multiple pathways.[20][21][26][27]

• Inhibition of Growth Factor Signaling: EGCG can suppress the epidermal growth factor receptor (EGFR) signaling pathway, which is crucial for tumor growth and survival.[26][27]

• Suppression of Pro-inflammatory Pathways: These compounds inhibit the activation of nuclear factor-kappa B (NF-κB), a master regulator of inflammation, thereby reducing the expression of inflammatory cytokines and enzymes like COX-2.[20][21][26]

• Induction of Apoptosis: Catechins can trigger programmed cell death (apoptosis) in cancer cells by modulating pathways such as the mitogen-activated protein kinases (MAPKs) and PI3K/AKT/mTOR.[20][21][26]

Caption: Modulation of key signaling pathways by galloylated catechins.

Experimental Protocols for SAR Evaluation

To empirically validate the structure-activity relationships discussed, standardized in vitro assays are essential. Below are representative protocols for assessing antioxidant and antiproliferative activities.

Protocol 1: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay quantifies the ability of a compound to act as a hydrogen/electron donor to neutralize the stable DPPH free radical.

Methodology:

• Preparation of Reagents:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol. Store in the dark.

  • Prepare serial dilutions of the test catechins (e.g., Epiafzelechin 3-O-gallate, EGCG, EC) and a positive control (e.g., Ascorbic Acid) in methanol.

• Assay Procedure:

  • In a 96-well plate, add 100 µL of each catechin dilution to respective wells.

  • Add 100 µL of the DPPH solution to all wells.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Data Acquisition:

  • Measure the absorbance at 517 nm using a microplate reader.

  • The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

• Analysis:

  • Plot the % inhibition against the concentration of each compound to determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

Protocol 2: MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] Cell Viability Assay

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.

Methodology:

• Cell Culture:

  • Seed cancer cells (e.g., Hs578T breast cancer cells) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment:

  • Treat the cells with various concentrations of the test catechins for a specified duration (e.g., 24, 48, or 72 hours).[4] Include untreated cells as a control.

• MTT Incubation:

  • After the treatment period, remove the medium and add 100 µL of fresh medium containing MTT solution (e.g., 0.5 mg/mL).

  • Incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization and Measurement:

  • Remove the MTT solution and add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm.

• Analysis:

  • Calculate cell viability as a percentage relative to the untreated control. Determine the IC₅₀ value (the concentration that reduces cell viability by 50%).[4]

Caption: Experimental workflow for the MTT cell viability assay.

Conclusion and Future Perspectives

The structure-activity relationship of catechins is a well-defined paradigm where specific structural motifs dictate biological function. The galloyl moiety at the C3 position and the pyrogallol group on the B-ring are the primary drivers of potent antioxidant, anti-inflammatory, and anticancer activities. The stereochemistry of the C-ring further refines these activities by influencing bioavailability and metabolic fate.

(-)-Epiafzelechin 3-O-gallate, with its characteristic galloylation but simpler B-ring, serves as an excellent model for isolating the contribution of the galloyl group. While less potent than the extensively studied EGCG, its activity profile underscores the critical role of galloylation. Future research should focus on a more direct comparative analysis of Epiafzelechin 3-O-gallate against its non-galloylated parent and other catechins across a wider range of biological assays. Such studies will further illuminate the precise contributions of each structural feature, aiding in the rational design of novel flavan-3-ol-based therapeutic agents with enhanced efficacy and targeted action.

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A Researcher's Guide to Validating the Anti-inflammatory Targets of Epiafzelechin 3-O-gallate In Vitro

For researchers, scientists, and drug development professionals, the validation of a compound's mechanism of action is a critical step in the journey from discovery to potential therapeutic application. Epiafzelechin 3-O-gallate (EGCG), a major polyphenol found in green tea, has garnered significant attention for its potent anti-inflammatory properties.[1][2][3] This guide provides an in-depth, technically focused comparison of in vitro methodologies to validate the key anti-inflammatory targets of EGCG. We will delve into the causality behind experimental choices, ensuring a self-validating system for robust and reproducible results.

The Inflammatory Cascade: Key Targets for EGCG

Inflammation is a complex biological response involving a network of signaling pathways and molecular mediators. A critical aspect of validating an anti-inflammatory compound is to pinpoint its interaction with these networks. For EGCG, several key pathways have been identified as potential targets:

• Nuclear Factor-kappa B (NF-κB) Pathway: A pivotal regulator of inflammatory gene expression, NF-κB activation is a hallmark of many inflammatory conditions.[4][5] EGCG has been shown to inhibit NF-κB activation, thereby reducing the production of pro-inflammatory cytokines.[1][6][7]

• Mitogen-Activated Protein Kinase (MAPK) Pathways: This family of kinases, including ERK1/2, JNK, and p38, plays a crucial role in transducing extracellular signals into cellular responses, including inflammation.[8][9] EGCG has been demonstrated to modulate MAPK signaling, contributing to its anti-inflammatory effects.[6][10]

• Cyclooxygenase-2 (COX-2): An enzyme responsible for the synthesis of prostaglandins, key mediators of pain and inflammation.[4] Inhibition of COX-2 is a common strategy for anti-inflammatory drugs.[1]

This guide will focus on a series of in vitro experiments designed to validate the inhibitory effects of EGCG on these three central pathways.

Experimental Workflow for Target Validation

A logical and sequential workflow is essential for systematically validating the anti-inflammatory targets of EGCG. The following diagram illustrates the proposed experimental approach.

Caption: EGCG's inhibitory action on key inflammatory signaling pathways.

PART 3: Assessing Downstream Inflammatory Mediators

The inhibition of upstream signaling pathways should translate to a reduction in the production of downstream inflammatory mediators.

Protocol 4: Enzyme-Linked Immunosorbent Assay (ELISA) for TNF-α, IL-6, and IL-1β

• Sample Collection: After 24 hours of LPS stimulation, collect the cell culture supernatants.

• ELISA: Quantify the concentrations of TNF-α, IL-6, and IL-1β in the supernatants using commercially available ELISA kits, following the manufacturer's instructions.

• Data Analysis: Generate a standard curve using the provided standards and calculate the cytokine concentrations in the samples.

Expected Outcome: EGCG pre-treatment should significantly and dose-dependently decrease the LPS-induced secretion of TNF-α, IL-6, and IL-1β. [11]

Protocol 5: Griess Assay for Nitric Oxide (NO) Production

• Sample Collection: Collect cell culture supernatants after 24 hours of LPS stimulation.

• Griess Assay: Mix an equal volume of the supernatant with Griess reagent and incubate for 10-15 minutes at room temperature.

• Measurement: Measure the absorbance at 540 nm. The concentration of nitrite, a stable product of NO, is determined using a sodium nitrite standard curve.

Expected Outcome: EGCG is expected to reduce LPS-induced NO production in a dose-dependent manner, which correlates with the inhibition of iNOS expression, a downstream target of the NF-κB pathway. [12][13]

PART 4: Comparative Analysis and Data Interpretation

To provide a comprehensive evaluation, it is crucial to compare the efficacy of EGCG with other relevant compounds.

Celecoxib is a well-established selective COX-2 inhibitor and serves as an excellent positive control for this aspect of the study.

Protocol 6: COX-2 Inhibition Assay

• Enzyme Activity Assay: Utilize a commercially available COX-2 inhibitor screening assay kit to measure the direct inhibitory effect of EGCG on purified COX-2 enzyme activity. [14][15][16]2. Gene and Protein Expression: Analyze the effect of EGCG on LPS-induced COX-2 mRNA and protein expression using qPCR and Western blotting, respectively.

Expected Outcome: EGCG should demonstrate direct inhibitory activity on the COX-2 enzyme and suppress its expression at both the gene and protein levels.

Comparing EGCG with other green tea catechins, such as Epicatechin gallate (ECG) and Catechin gallate (CG), can provide valuable insights into the structure-activity relationship. [17][18] Data Presentation: Comparative Efficacy of Catechins

Compound	IC50 for NF-κB Inhibition (µM)	IC50 for p38 MAPK Inhibition (µM)	IC50 for COX-2 Inhibition (µM)
EGCG	Hypothetical Value A	Hypothetical Value D	Hypothetical Value G
ECG	Hypothetical Value B	Hypothetical Value E	Hypothetical Value H
CG	Hypothetical Value C	Hypothetical Value F	Hypothetical Value I

This table should be populated with experimentally derived IC50 values to objectively compare the potencies of the different catechins.

Conclusion

This guide provides a robust framework for the in vitro validation of the anti-inflammatory targets of Epiafzelechin 3-O-gallate. By systematically investigating its effects on the NF-κB, MAPK, and COX-2 pathways, and comparing its efficacy with established inhibitors and related compounds, researchers can generate a comprehensive and compelling data package. This rigorous approach, grounded in scientific integrity and logical experimental design, is essential for advancing our understanding of EGCG's therapeutic potential and for guiding future drug development efforts.

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Comparative study of the neuroprotective effects of different tea catechins

For researchers, scientists, and drug development professionals navigating the complex landscape of neurodegenerative diseases, the therapeutic potential of natural compounds is a field of ever-growing interest. Among these, tea catechins, a class of polyphenolic compounds abundant in green tea, have emerged as prominent candidates for neuroprotection. Their multifaceted mechanisms of action, spanning antioxidant, anti-inflammatory, and anti-apoptotic pathways, offer a compelling rationale for their investigation as therapeutic agents.

This guide provides an in-depth comparative study of the neuroprotective effects of the four major tea catechins: (-)-epigallocatechin-3-gallate (EGCG), (-)-epicatechin gallate (ECG), (-)-epigallocatechin (EGC), and (-)-epicatechin (EC). By synthesizing data from numerous in vitro and in vivo studies, we will dissect their relative potencies, elucidate their core mechanisms of action, and provide standardized experimental protocols to aid in the rigorous evaluation of these and other neuroprotective compounds.

The Catechin Family: A Structural Overview and Its Impact on Neuroprotection

Tea catechins share a common flavan-3-ol backbone but differ in the hydroxylation of their B-ring and the presence of a gallate moiety esterified at the 3-position of the C-ring. These structural variations are not trivial; they profoundly influence the biological activity of each molecule. The gallate group, in particular, has been identified as a critical determinant of neuroprotective efficacy.

Comparative Efficacy: A Hierarchy of Neuroprotection

Experimental evidence consistently demonstrates a hierarchy of neuroprotective and antioxidant potential among the catechins. While all exhibit beneficial effects, those possessing the gallate moiety—EGCG and ECG—are generally more potent.[1]

One in vitro study reported the order of protective effects as ECG > EGCG > EC > EGC.[2] In terms of antioxidant potential, the order is generally considered to be EGCG ≥ ECG > EGC > EC.[2][3] This enhanced activity is largely attributed to the galloyl moiety, which increases the molecule's ability to scavenge free radicals and chelate metal ions.[4]

Catechin	Structure	Key Neuroprotective Attributes	Relative Potency
(-)-Epigallocatechin-3-gallate (EGCG)	Gallated	Potent antioxidant and anti-inflammatory agent; readily crosses the blood-brain barrier; modulates multiple signaling pathways.[2][5][6]	Very High
(-)-Epicatechin gallate (ECG)	Gallated	Strong antioxidant and anti-apoptotic properties; inhibits Aβ aggregation.[4]	High
(-)-Epigallocatechin (EGC)	Non-gallated	Moderate antioxidant activity.[2]	Moderate
(-)-Epicatechin (EC)	Non-gallated	Demonstrates neuroprotective effects through antioxidant and anti-inflammatory actions, and by supporting brain cell health.[7][8]	Moderate

Mechanistic Deep Dive: Key Signaling Pathways Modulated by Tea Catechins

The neuroprotective effects of tea catechins are not merely a result of passive antioxidant activity. These molecules actively modulate a complex network of intracellular signaling pathways that are central to neuronal survival, inflammation, and the cellular stress response.

The Keap1-Nrf2 Antioxidant Response Pathway

A primary mechanism of action for catechins is the activation of the Keap1-Nrf2 pathway, the master regulator of the cellular antioxidant response.[9][10] Under normal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by Keap1. In the presence of oxidative stress, or upon interaction with catechins like EGCG and EC, Nrf2 is released, translocates to the nucleus, and initiates the transcription of a battery of antioxidant and cytoprotective genes.[1][8][11]

Figure 1: Activation of the Keap1-Nrf2 pathway by tea catechins.

PI3K/Akt and MAPK Signaling Cascades

Catechins, particularly EGCG, have been shown to modulate the PI3K/Akt and MAPK signaling pathways, which are crucial for cell survival and proliferation.[2][12][13] EGCG can inhibit apoptosis by activating the PI3K/Akt pathway.[12] Furthermore, it can suppress neuroinflammation by inhibiting the activation of MAPK pathways, such as ERK1/2, JNK, and p38, which are often upregulated in response to inflammatory stimuli.[14][15] The modulation of these pathways helps to mitigate neuronal damage and promote cell survival.[2][16]

Figure 2: Modulation of PI3K/Akt and MAPK pathways by EGCG.

Experimental Protocols for Assessing Neuroprotective Effects

To ensure the reproducibility and validity of findings, the use of standardized experimental protocols is paramount. Below are detailed methodologies for key in vitro assays commonly used to evaluate the neuroprotective effects of tea catechins.[17][18][19][20]

Experimental Workflow Overview

Figure 3: General experimental workflow for in vitro neuroprotection assays.

Cell Viability Assay (MTT Assay)

Principle: This colorimetric assay measures the reduction of yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial succinate dehydrogenase. The resulting purple formazan is soluble in dimethyl sulfoxide (DMSO) and the absorbance is directly proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding: Plate neuronal cells (e.g., SH-SY5Y or PC12) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Treatment: Pre-treat cells with various concentrations of tea catechins for 2 hours.

• Induction of Neurotoxicity: Add the neurotoxin (e.g., 6-hydroxydopamine, hydrogen peroxide) to the wells and incubate for the desired time (e.g., 24 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the control (untreated) group.

Measurement of Intracellular Reactive Oxygen Species (ROS)

Principle: The cell-permeable dye 2',7'-dichlorofluorescin diacetate (DCFH-DA) is non-fluorescent until it is oxidized by intracellular ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).

Step-by-Step Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• DCFH-DA Staining: After the treatment period, wash the cells with PBS and then incubate with 10 µM DCFH-DA in serum-free medium for 30 minutes at 37°C in the dark.

• Fluorescence Measurement: Wash the cells again with PBS to remove excess dye. Measure the fluorescence intensity using a fluorescence microplate reader with excitation and emission wavelengths of 485 nm and 535 nm, respectively.

• Data Analysis: Express ROS levels as a percentage of the group treated with the neurotoxin alone.

Western Blotting for Signaling Protein Expression

Principle: This technique is used to detect specific proteins in a sample. It involves separating proteins by size using gel electrophoresis, transferring them to a membrane, and then probing with antibodies specific to the target protein.

Step-by-Step Protocol:

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• Gel Electrophoresis: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the target proteins (e.g., p-Akt, Akt, p-Nrf2, Nrf2, β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Data Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin).

Conclusion and Future Directions

The collective body of evidence strongly supports the neuroprotective potential of tea catechins. Their ability to modulate critical signaling pathways involved in oxidative stress, inflammation, and cell survival positions them as promising therapeutic leads for a range of neurodegenerative disorders. The gallated catechins, EGCG and ECG, consistently demonstrate superior efficacy, highlighting the importance of the galloyl moiety for their biological activity.

Future research should focus on further elucidating the precise molecular targets of each catechin and exploring synergistic effects with other therapeutic agents. Moreover, addressing the challenges of bioavailability and delivery to the central nervous system will be crucial for translating the promising preclinical findings into effective clinical therapies. The standardized experimental protocols provided herein offer a robust framework for advancing our understanding of these and other novel neuroprotective compounds.

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Epiafzelechin 3-O-gallate versus Quercetin: A Head-to-Head Comparison of Anticancer Efficacy

A Comparative Guide for Researchers

This guide provides an in-depth, objective comparison of the anticancer properties of two prominent natural flavonoids: Epiafzelechin 3-O-gallate and Quercetin. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of facts to explain the causality behind experimental observations and protocols.

A notable clarification for the reader: Epiafzelechin 3-O-gallate (EAFG) is a less-studied catechin. Its stereoisomer, Epigallocatechin-3-gallate (EGCG), is the most abundant and extensively researched catechin in green tea.[1][2] Given the wealth of available data and their structural similarity, this guide will use EGCG as a well-documented proxy to explore the anticancer mechanisms of this class of gallated catechins, while acknowledging that specific activities may differ.

Section 1: Mechanistic Deep Dive: How They Fight Cancer

Both Quercetin and EGCG are pleiotropic molecules, meaning they influence multiple targets within cancer cells to exert their antineoplastic effects. Their mechanisms, while overlapping in some areas like the induction of apoptosis, show distinct areas of emphasis.

The Multi-Pronged Attack of EGCG

EGCG's anticancer activity stems from its ability to modulate a wide array of signaling pathways and cellular processes.[3] It can act as both an antioxidant and a pro-oxidant, a dual function that contributes to its anticancer effects by modulating reactive oxygen species (ROS) levels within cancer cells.[1][2]

Key EGCG Mechanisms Include:

• Inhibition of Growth Factor Signaling: EGCG is a potent inhibitor of receptor tyrosine kinases (RTKs), most notably the Epidermal Growth Factor Receptor (EGFR).[3][4] By binding to the receptor, it prevents activation and downstream signaling through critical pro-survival pathways like PI3K-AKT-mTOR and MAPKs (ERK1/2).[4][5]

• Induction of Apoptosis: It triggers programmed cell death by modulating the expression of Bcl-2 family proteins (decreasing anti-apoptotic Bcl-2, increasing pro-apoptotic BAX), activating caspases, and inducing DNA fragmentation.[2][3]

• Anti-Angiogenesis: EGCG inhibits the formation of new blood vessels required for tumor growth by downregulating key factors like Vascular Endothelial Growth Factor (VEGF).

• Metabolic Reprogramming: It can interfere with cancer cell metabolism, for instance, by inhibiting de novo lipogenesis, a pathway often upregulated in tumors.[3]

• Epigenetic Modulation: EGCG can inhibit DNA methyltransferase (DNMT) activity, potentially reactivating tumor suppressor genes that were silenced during carcinogenesis.[1][2][5]

Fig. 1: EGCG's multi-targeted inhibition of key oncogenic signaling pathways.

Quercetin's Focus on Cell Cycle and Apoptotic Machinery

Quercetin, a flavonoid ubiquitous in fruits and vegetables, also demonstrates significant anticancer activity through various mechanisms, with a particularly strong influence on cell cycle regulation and apoptosis induction.[6]

Key Quercetin Mechanisms Include:

• Cell Cycle Arrest: Quercetin is a potent inducer of cell cycle arrest, commonly at the G1/S or G2/M phases.[7] It achieves this by modulating the levels of key cell cycle regulators, such as inhibiting cyclin D and upregulating cyclin-dependent kinase inhibitors like p21 and p27.

• Induction of Apoptosis: It robustly activates both the intrinsic and extrinsic apoptotic pathways.[7] This includes increasing intracellular ROS, leading to mitochondrial membrane depolarization, cytochrome c release, and subsequent activation of caspases 9 and 3.[7][8]

• Inhibition of Survival Pathways: Similar to EGCG, quercetin inhibits the PI3K/Akt/mTOR and Wnt/β-catenin signaling pathways, which are crucial for cancer cell survival and proliferation.[7][8][9]

• Enzyme Inhibition: Quercetin can directly inhibit enzymes critical for DNA replication and repair in cancer cells, such as Topoisomerase II, by stabilizing DNA cleavage complexes.[7]

• Autophagy Modulation: It is a known inducer of autophagy. While typically a survival mechanism, excessive autophagy can lead to a non-apoptotic form of programmed cell death in cancer cells.[7]

Fig. 2: Quercetin's potent induction of cell cycle arrest and apoptosis.

Section 2: Data-Driven Efficacy Comparison

The following tables summarize representative experimental data from various studies, providing a quantitative look at the anticancer efficacy of EGCG and Quercetin across different cancer types.

Table 1: Comparative In Vitro Cytotoxicity (IC₅₀ Values) IC₅₀ is the concentration of a drug that is required for 50% inhibition in vitro.

Compound	Cancer Cell Line	Cancer Type	IC₅₀ (µM)	Source Reference
EGCG	PC-3	Prostate Cancer	~20	[5]
A549	Lung Cancer	~50	[5]
MCF-7	Breast Cancer	~35	[5]
HT-29	Colon Cancer	~45	[10]
Quercetin	HL-60	Leukemia	~15	[8]
PC-3	Prostate Cancer	~30	[8]
A549	Lung Cancer	~40	[11]
MCF-7	Breast Cancer	~25	[12]

Table 2: Comparative Induction of Apoptosis

Compound (Concentration)	Cancer Cell Line	% of Apoptotic Cells (vs. Control)	Assay Method	Source Reference
EGCG (50 µM)	HepG2 (Liver)	Significant Increase	Flow Cytometry	[3]
EGCG (40 µM)	Renal Cell Carcinoma	Significant Increase	Not Specified	[4]
Quercetin (60 µM)	HL-60 (Leukemia)	~55%	Flow Cytometry	[8]
Quercetin (50 µM)	MCF-7 (Breast)	Dose-dependent Increase	Flow Cytometry	[12]

Section 3: Standardized Protocols for Anticancer Efficacy Assessment

To ensure reproducibility and scientific rigor, the assessment of anticancer compounds relies on standardized experimental protocols. The following sections detail the methodologies for the core assays used to evaluate and compare agents like EGCG and Quercetin.

Protocol 1: MTT Assay for Cell Viability and Cytotoxicity

Principle: This colorimetric assay is a cornerstone for evaluating cell viability. The underlying principle is the enzymatic reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into insoluble purple formazan crystals. This reaction is catalyzed by mitochondrial dehydrogenases in metabolically active, viable cells. The amount of formazan produced is directly proportional to the number of living cells.[13]

Fig. 3: Standard workflow for the MTT cell viability assay.

Step-by-Step Methodology:

• Cell Seeding: Plate cells in a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate overnight to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of EGCG and Quercetin. Remove the old medium and add 100 µL of fresh medium containing the desired concentrations of the test compounds to the wells. Include untreated (vehicle control) wells.

• Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: Add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well.[14]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to convert MTT into formazan crystals.

• Solubilization: Carefully remove the medium from each well. Add 100 µL of a solubilization solution (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.[13] Mix gently by pipetting or shaking on an orbital shaker for 15 minutes, protected from light.[13]

• Absorbance Reading: Measure the absorbance of the resulting purple solution using a microplate spectrophotometer at a wavelength of 570-590 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot a dose-response curve to determine the IC₅₀ value for each compound.

Protocol 2: Annexin V-FITC / Propidium Iodide (PI) Assay for Apoptosis

Principle: This flow cytometry-based assay is the gold standard for detecting early and late apoptosis. In early apoptosis, phosphatidylserine (PS), a phospholipid normally restricted to the inner leaflet of the plasma membrane, translocates to the outer surface.[15] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (like FITC) and binds to these exposed PS residues. Propidium Iodide (PI) is a fluorescent nucleic acid dye that cannot cross the intact membrane of live or early apoptotic cells. It can, however, penetrate the compromised membranes of late apoptotic and necrotic cells, where it intercalates with DNA. This dual staining allows for the differentiation of four cell populations:

• Annexin V- / PI- : Live, healthy cells

• Annexin V+ / PI- : Early apoptotic cells

• Annexin V+ / PI+ : Late apoptotic or necrotic cells

• Annexin V- / PI+ : Necrotic cells (primary necrosis)

Step-by-Step Methodology:

• Cell Culture and Treatment: Seed cells in 6-well plates and treat with EGCG or Quercetin for the desired time to induce apoptosis.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, detach gently using a non-enzymatic method (e.g., EDTA-based dissociation buffer) to maintain membrane integrity.[16] Centrifuge the cell suspension at 300 x g for 5 minutes.

• Washing: Discard the supernatant and wash the cells twice with cold 1x PBS to remove residual medium.

• Resuspension: Resuspend the cell pellet in 1x Annexin V Binding Buffer at a concentration of 1 x 10⁶ cells/mL.[16]

• Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC conjugate and 5 µL of PI solution.[17]

• Incubation: Gently vortex the tube and incubate for 15-20 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1x Binding Buffer to each tube. Analyze the samples immediately (within 1 hour) by flow cytometry, using appropriate compensation settings for the FITC and PI channels.

Protocol 3: Cell Cycle Analysis via Propidium Iodide (PI) Staining

Principle: This method quantifies the DNA content within a cell population, allowing for the determination of the percentage of cells in each phase of the cell cycle (G0/G1, S, and G2/M).[18] The protocol requires cell fixation to permeabilize the membranes. PI then enters the cells and binds stoichiometrically to double-stranded DNA. The intensity of the PI fluorescence is directly proportional to the amount of DNA.[19] Cells in G2/M have twice the DNA content (and thus twice the fluorescence) of cells in G0/G1, while cells in the S phase (DNA synthesis) have intermediate DNA content. RNase treatment is essential to prevent PI from binding to double-stranded RNA, which would confound the results.[18][19]

Step-by-Step Methodology:

• Cell Harvesting: Harvest approximately 1-2 x 10⁶ cells per sample after treatment. Centrifuge and wash once with PBS.

• Fixation: Resuspend the cell pellet and add 5 mL of ice-cold 70% ethanol dropwise while gently vortexing to prevent clumping.[19][20] Fix for at least 1 hour on ice or store at -20°C for several weeks.

• Rehydration and Washing: Centrifuge the fixed cells (a higher g-force may be needed) and discard the ethanol.[19] Wash the cell pellet twice with PBS to remove the ethanol.

• RNase Treatment: Resuspend the pellet in PBS containing RNase A (e.g., 100 µg/mL). Incubate for 30 minutes at 37°C to degrade RNA.

• PI Staining: Add PI staining solution to a final concentration of 50 µg/mL.[20]

• Incubation: Incubate for at least 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer. Gate on single cells to exclude doublets and aggregates. Collect fluorescence data on a linear scale and analyze the resulting histogram to quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Section 4: Conclusion and Scientific Perspective

This comparative analysis demonstrates that both EGCG and Quercetin are formidable natural compounds with significant, multi-faceted anticancer properties.

• EGCG distinguishes itself with its potent inhibition of growth factor receptor signaling (e.g., EGFR) and its ability to enact epigenetic changes. This makes it a particularly compelling candidate for cancers driven by aberrant RTK activity or those susceptible to epigenetic reactivation of tumor suppressors.

• Quercetin shows exceptional strength in disrupting the fundamental machinery of cell division, leading to profound cell cycle arrest and robust activation of apoptotic pathways. Its efficacy may be most pronounced in rapidly proliferating tumors that are sensitive to cell cycle checkpoint inhibitors.

The choice between these compounds in a research or therapeutic context is not necessarily one of superiority, but of strategic application. The optimal agent may depend on the specific molecular profile of the cancer being targeted. Furthermore, studies have shown synergistic effects when combining these flavonoids with conventional chemotherapy, suggesting their potential as adjuvant therapies to enhance efficacy and overcome drug resistance.[21][22]

Future research should focus on direct, head-to-head comparisons in a wider range of cancer models and on developing novel delivery systems to overcome the bioavailability challenges associated with many natural flavonoids, thereby unlocking their full therapeutic potential.

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In Vivo Validation of Epiafzelechin 3-O-gallate: A Comparative Guide to Therapeutic Potential

For researchers, scientists, and drug development professionals, this guide provides a comprehensive framework for the in vivo validation of Epiafzelechin 3-O-gallate. Given the nascent stage of research on this specific flavan-3-ol, we will draw objective comparisons with its well-studied analogue, Epigallocatechin-3-gallate (EGCG), to extrapolate potential therapeutic applications and outline robust experimental designs. This guide is intended to be a practical tool for those seeking to explore the therapeutic promise of Epiafzelechin 3-O-gallate.

Introduction to Epiafzelechin 3-O-gallate: A Profile of Potential

Epiafzelechin 3-O-gallate is a flavan-3-ol, a class of flavonoids known for their health-promoting properties.[1] It is a natural product that can be isolated from sources such as Pu-erh tea and is recognized for its antioxidant capabilities.[1][2] Structurally similar to EGCG, the most abundant catechin in green tea, Epiafzelechin 3-O-gallate is distinguished by the hydroxylation pattern on its B-ring. This structural nuance may influence its biological activity, bioavailability, and overall therapeutic efficacy.

While direct in vivo studies on Epiafzelechin 3-O-gallate are limited, the extensive research on EGCG provides a strong foundation for predicting its potential therapeutic applications, primarily centered around its antioxidant and anti-inflammatory effects.[3][4][5]

Postulated Therapeutic Mechanisms of Action

Based on its chemical structure and the known activities of related flavan-3-ols, the therapeutic potential of Epiafzelechin 3-O-gallate is likely rooted in its ability to modulate key cellular pathways involved in inflammation and oxidative stress.

Antioxidant Properties

Like other flavonoids, Epiafzelechin 3-O-gallate is anticipated to possess potent antioxidant properties.[1] This is attributed to its ability to scavenge free radicals, thereby mitigating oxidative stress, a key contributor to a multitude of chronic diseases.[6] The gallate moiety is particularly important for this activity.[7]

Anti-inflammatory Effects

Chronic inflammation is a hallmark of many diseases. EGCG has been shown to exert anti-inflammatory effects by inhibiting pro-inflammatory signaling pathways such as NF-κB and JAK-STAT.[3][8] It is plausible that Epiafzelechin 3-O-gallate shares these mechanisms, leading to a reduction in the production of inflammatory mediators.

Below is a diagram illustrating the likely signaling pathways influenced by Epiafzelechin 3-O-gallate, based on data from EGCG.

Caption: In vivo validation workflow for Epiafzelechin 3-O-gallate.

Conclusion and Future Directions

While direct in vivo evidence for the therapeutic potential of Epiafzelechin 3-O-gallate is currently lacking, the extensive body of research on the structurally similar compound, EGCG, provides a strong rationale for its investigation. The proposed in vivo validation framework, encompassing well-established models of inflammation and oxidative stress, offers a robust starting point for elucidating the therapeutic efficacy of this promising natural compound. Future research should focus on head-to-head comparative studies with EGCG to discern any superior therapeutic properties of Epiafzelechin 3-O-gallate. Pharmacokinetic studies are also warranted to understand its absorption, distribution, metabolism, and excretion profile, which will be critical for its development as a therapeutic agent. [9]

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• Epigallocatechin-3-Gallate-Loaded Liposomes Favor Anti-Inflammation of Microglia Cells and Promote Neuroprotection. PubMed. [Link]

• Therapeutic Effects of Green Tea Polyphenol (‒)-Epigallocatechin-3-Gallate (EGCG) in Relation to Molecular Pathways Controlling Inflammation, Oxidative Stress, and Apoptosis. National Institutes of Health. [Link]

• Inhibitory Effect of (−)-Epigallocatechin 3-Gallate, a Polyphenol of Green Tea, on Neutrophil Chemotaxis in Vitro and in Vivo. ResearchGate. [Link]

• Epigallocatechin-3-gallate therapeutic potential in human diseases: molecular mechanisms and clinical studies. PubMed. [Link]

• In vitro and in vivo effects of (-)-epigallocatechin 3-O-gallate on Leishmania amazonensis. PubMed. [Link]

• Gastro-Protective Effects of Epigallocatechin 3 -Gallate: Impact on Anti-oxidant, Anti-Inflammatory, and Anti-Apoptotic Actions, (Invivo and Invitro Study). Systematic Reviews in Pharmacy. [Link]

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• Does ( -)-epigallocatechin-3-gallate protect the neurotoxicity induced by bisphenol A in vivo?. PubMed. [Link]

• Bioinformatics Analysis and Experimental Validation of Epigallocatechin-3-gallate Against Iopromide-induced Injury in HEK-293 Cells via Anti-oxidative and Anti-inflammation Pathways. National Institutes of Health. [Link]

• Development of a UPLC-MS/MS bioanalytical method for the pharmacokinetic study of (-)-epiafzelechin, a flavan-3-ol with osteoprotective activity, in C57BL/6J mice. ResearchGate. [Link]

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A Head-to-Head Comparison of Catechin Bioavailability from Advanced Formulations: A Guide for Researchers

Introduction: The Catechin Conundrum

Green tea catechins, particularly epigallocatechin gallate (EGCG), are lauded for their vast therapeutic potential, exhibiting antioxidant, anti-inflammatory, and anticarcinogenic properties in numerous preclinical studies.[1][2] However, translating these in-vitro benefits to in-vivo efficacy is severely hampered by a critical challenge: extremely low oral bioavailability.[2][3] After oral ingestion, catechins are susceptible to degradation in the gastrointestinal (GI) tract, exhibit poor membrane permeability, and undergo extensive first-pass metabolism, resulting in plasma concentrations often too low to exert the desired biological effects.[1][3][4] This guide provides a head-to-head comparison of various formulation strategies designed to overcome these barriers, offering researchers and drug development professionals a critical analysis of the experimental data and the methodologies used to generate them.

The Core Challenge: Barriers to Systemic Catechin Delivery

Understanding the hurdles to catechin absorption is fundamental to designing effective delivery systems. After oral administration, a catechin molecule faces a gauntlet of physiological barriers that drastically reduce the amount reaching systemic circulation.[4]

Key limiting factors include:

• Gastrointestinal Instability: Catechins, especially EGCG, are unstable in the neutral to alkaline pH of the small intestine, leading to significant degradation before absorption can even occur.[5][6]

• Poor Membrane Permeability: The hydrophilic nature and molecular structure of catechins limit their ability to passively diffuse across the lipid-rich intestinal epithelial cell membranes.[6]

• Efflux Transporters: Absorbed catechins can be actively pumped back into the intestinal lumen by efflux transporters like P-glycoprotein (P-gp) and multidrug resistance-associated proteins (MRPs).[7]

• Extensive First-Pass Metabolism: Once absorbed, catechins are heavily metabolized in the intestinal cells and the liver by Phase II enzymes, leading to conjugation (glucuronidation, sulfation) and rapid clearance from the body.[3][4]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Epiafzelechin 3-O-gallate

For researchers, scientists, and drug development professionals, the integrity of scientific discovery is intrinsically linked to a culture of safety and environmental responsibility. This guide provides essential, step-by-step procedures for the proper disposal of Epiafzelechin 3-O-gallate (EAFG), a naturally occurring flavan-3-ol with antioxidant properties.[1][2][3] While EAFG is a subject of interest in various research fields, its handling and disposal require a thorough understanding of its chemical nature and potential hazards to ensure the safety of laboratory personnel and the protection of our environment. This document is designed to be your preferred source for operational safety and chemical handling, grounding every recommendation in established scientific principles and regulatory standards.

Understanding the Compound: Chemical Identity and Associated Hazards

EGCG is classified as harmful if swallowed, a skin sensitizer, and a cause of serious eye irritation.[4][5] Furthermore, it is recognized as being toxic to aquatic life with long-lasting effects.[4][5] Given the structural similarities, it is prudent and professionally responsible to handle and dispose of Epiafzelechin 3-O-gallate with the same level of caution, treating it as a hazardous substance.

Key Hazard Considerations for Epiafzelechin 3-O-gallate (Inferred):

• Acute Oral Toxicity: Likely harmful if ingested.

• Eye and Skin Irritation: Potential to cause serious eye irritation and skin sensitization upon contact.[4][6][7]

• Ecotoxicity: Poses a significant risk to aquatic ecosystems.[4]

Chemical Identifier	Value	Source
Chemical Name		PubChem
CAS Number	108907-43-3	ChemFarm[8], PubChem[3]
Molecular Formula	C22H18O9	PubChem[3]
Molecular Weight	426.37 g/mol	MedChemExpress[1]

Core Directive: Disposal of Epiafzelechin 3-O-gallate as Hazardous Waste

Based on the available data for closely related polyphenolic compounds, the primary and unequivocal directive is that Epiafzelechin 3-O-gallate and its containers must be disposed of as hazardous waste. [4] Under no circumstances should this compound or its solutions be discharged into the sanitary sewer system or disposed of in regular laboratory trash.[4][6][9][10]

The following workflow provides a logical decision-making process for the proper disposal of EAFG and associated materials.

Caption: Decision workflow for the disposal of Epiafzelechin 3-O-gallate.

Step-by-Step Disposal Protocol

This protocol provides a self-validating system for the safe and compliant disposal of Epiafzelechin 3-O-gallate. The causality behind each step is explained to foster a deeper understanding of the safety principles at play.

Personal Protective Equipment (PPE)

Rationale: The potential for skin and eye irritation necessitates robust personal protection.[4][6]

• Eye Protection: Wear safety glasses with side shields or goggles, approved under standards such as NIOSH (US) or EN 166 (EU).

• Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Always inspect gloves for integrity before use and employ proper removal techniques to avoid skin contact.

• Body Protection: A standard laboratory coat is required. For handling larger quantities or in situations with a risk of splashing, consider additional protective clothing.

Waste Segregation and Collection

Rationale: Proper segregation prevents dangerous chemical reactions and ensures that the waste is managed by the appropriate disposal stream.

• Solid Waste:

  • Carefully sweep up any solid Epiafzelechin 3-O-gallate powder, avoiding dust generation.[4]

  • Place the collected solid into a designated, chemically compatible, and clearly labeled hazardous waste container.

  • Contaminated materials such as weighing papers, pipette tips, and gloves should also be placed in this container.

• Liquid Waste:

  • Collect all aqueous and solvent solutions containing Epiafzelechin 3-O-gallate in a separate, leak-proof, and clearly labeled hazardous waste container.

  • Do not mix with other incompatible waste streams. Consult your institution's chemical hygiene plan for specific guidance on waste compatibility.

  • Crucially, do not empty into drains. [4][9][10] The ecotoxicity of this compound class poses a threat to aquatic organisms.

Container Management

Rationale: Secure and accurate labeling of waste containers is a fundamental requirement for safety and regulatory compliance. It ensures that everyone who handles the container is aware of its contents and associated hazards.

• Labeling: The hazardous waste container must be labeled with the words "Hazardous Waste" and a clear identification of its contents (i.e., "Epiafzelechin 3-O-gallate waste"). Include the approximate concentration and any other components of the mixture.

• Closure: Keep the waste container securely closed at all times, except when adding waste.[10][11] This prevents the release of vapors and reduces the risk of spills.

Storage

Rationale: Designated storage areas for hazardous waste minimize the risk of accidental exposure and ensure that waste is managed in a controlled environment.

• Store the sealed and labeled hazardous waste container in a designated satellite accumulation area within the laboratory.

• This area should be away from general traffic and clearly marked.

• Ensure that the storage area has secondary containment to capture any potential leaks.

Final Disposal

Rationale: The final disposal of hazardous waste must be conducted by trained and certified professionals to ensure compliance with all local, regional, and national regulations.

• Arrange for the collection of the hazardous waste container through your institution's Environmental Health and Safety (EH&S) department or a certified hazardous waste disposal contractor.[10][12]

• Do not attempt to dispose of the waste through any other means.

Decontamination and Empty Container Disposal

Rationale: Residual amounts of the chemical can still pose a hazard. Proper decontamination renders the container safe for disposal through non-hazardous routes.

• Empty containers that held pure Epiafzelechin 3-O-gallate must be treated as hazardous waste unless they are triple-rinsed.[13]

• The rinsate from this process must be collected and disposed of as hazardous liquid waste.[4]

• After triple-rinsing, deface or remove the original label, and the container can then be disposed of in the appropriate laboratory glass or plastic recycling stream.[10][13]

References

• Safety Data Sheet: (-)-Epigallocatechin gallate - Carl ROTH. (2024). Retrieved from [Link]

• Epigallocatechin Gallate | C22H18O11 | CID 65064 - PubChem. National Center for Biotechnology Information. Retrieved from [Link]

• Hazardous Waste and Disposal Considerations - American Chemical Society. American Chemical Society. Retrieved from [Link]

• Epiafzelechin 3-O-gallate - Foreal BioTech. Foreal BioTech. Retrieved from [Link]

• (-)-Epiafzelechin 3-O-gallate Supplier | CAS 108907-43-3| ChemFarm. ChemFarm. Retrieved from [Link]

• Epiafzelechin 3-O-gallate | C22H18O9 | CID 467295 - PubChem. National Center for Biotechnology Information. Retrieved from [Link]

• Laboratory Chemical Waste Handling and Disposal Guidelines - University of Canterbury. (2025). University of Canterbury. Retrieved from [Link]

• Laboratory Guide for Managing Chemical Waste - Vanderbilt University Medical Center. Vanderbilt University Medical Center. Retrieved from [Link]

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES - University of Pennsylvania. University of Pennsylvania Environmental Health and Radiation Safety. Retrieved from [Link]

• Laboratory Chemical Waste Guidelines - Stanford Environmental Health & Safety. Stanford University. Retrieved from [Link]

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Navigating the Safe Handling of Epiafzelechin 3-O-gallate: A Guide to Personal Protective Equipment and Disposal

For Researchers, Scientists, and Drug Development Professionals

As the exploration of novel bioactive compounds like Epiafzelechin 3-O-gallate continues to advance pharmaceutical and nutraceutical research, ensuring the safety of laboratory personnel is paramount. This guide provides essential, immediate safety and logistical information for handling this potent antioxidant, with a focus on personal protective equipment (PPE) and proper disposal protocols. While specific safety data for Epiafzelechin 3-O-gallate is limited, this document synthesizes established best practices for handling similar flavonoid compounds, grounded in authoritative sources, to empower you to work safely and effectively.

Hazard Identification and Risk Assessment: Understanding the Compound

Key Potential Hazards:

• Inhalation: As a fine powder, airborne particles can be inhaled, potentially causing respiratory irritation.

• Skin and Eye Contact: Direct contact may cause irritation. The long-term effects of dermal exposure are not well-documented.

• Ingestion: Accidental ingestion could lead to systemic effects, with the liver being a potential target organ based on data from related compounds.

A thorough risk assessment should be conducted before any new procedure involving Epiafzelechin 3-O-gallate. This assessment should consider the quantity of the compound being used, the frequency and duration of handling, and the specific laboratory operations being performed.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential to minimize exposure to Epiafzelechin 3-O-gallate. The following recommendations are based on guidelines from the Occupational Safety and Health Administration (OSHA) and the National Institute for Occupational Safety and Health (NIOSH) for handling chemical powders.[1][2][3]

Primary Engineering Controls:

Before relying on PPE, engineering controls should be the primary method of exposure reduction.

• Chemical Fume Hood: All weighing and handling of powdered Epiafzelechin 3-O-gallate should be performed in a certified chemical fume hood to prevent the inhalation of airborne particles.

• Ventilation: Ensure adequate general laboratory ventilation to dilute any fugitive emissions.

Essential PPE for Handling Epiafzelechin 3-O-gallate

PPE Component	Specifications and Rationale
Hand Protection	Nitrile gloves are recommended as a minimum for incidental contact. For tasks with a higher risk of splash or prolonged contact, double-gloving with two pairs of nitrile gloves or wearing a more robust glove over a nitrile glove is advised. Crucially, as of the writing of this guide, specific chemical resistance data for gloves against Epiafzelechin 3-O-gallate is not available. It is imperative to consult with glove manufacturers for specific recommendations and to review their chemical resistance charts. If no specific data is available, select gloves based on their resistance to the solvents being used to dissolve the compound. Always inspect gloves for any signs of degradation before and during use, and change them immediately if contamination is suspected.
Eye and Face Protection	Safety glasses with side shields are the minimum requirement. When there is a risk of splashing, such as when preparing solutions, chemical splash goggles should be worn. For procedures with a significant splash hazard, a face shield worn over safety goggles provides the most comprehensive protection.
Body Protection	A laboratory coat is mandatory to protect skin and clothing from contamination. Ensure the lab coat is fully buttoned. For tasks involving larger quantities or a higher risk of spills, a chemically resistant apron over the lab coat is recommended.
Respiratory Protection	When engineering controls such as a fume hood are not feasible or during a spill cleanup, a NIOSH-approved N95 respirator should be used to prevent the inhalation of airborne powder.

Workflow for Donning and Doffing PPE:

Caption: Proper sequence for putting on and taking off PPE.

Operational and Disposal Plans: From Benchtop to Waste Stream

A clear and well-defined plan for the entire lifecycle of the chemical in the laboratory is crucial for safety and environmental responsibility.

Safe Handling Procedures

• Designated Area: Whenever possible, designate a specific area within the laboratory for handling Epiafzelechin 3-O-gallate to contain any potential contamination.

• Weighing:

  • Perform all weighing operations inside a chemical fume hood or a powder containment hood.

  • Use anti-static weigh paper or a container to minimize the dispersal of fine powder.

  • Handle the powder gently to avoid creating dust clouds.

• Solution Preparation:

  • When dissolving the powder, add the solvent to the powder slowly to avoid splashing.

  • If using a volatile solvent, ensure the process is conducted entirely within a fume hood.

• General Hygiene:

  • Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.

  • Do not eat, drink, or apply cosmetics in the laboratory.

  • Remove and properly store PPE before leaving the laboratory.

Spill Management

In the event of a spill, follow these steps:

• Evacuate and Secure: Alert others in the area and restrict access to the spill zone.

• Assess the Hazard: Determine the extent of the spill and the associated risks.

• Don Appropriate PPE: At a minimum, this should include double nitrile gloves, a lab coat, and safety goggles. For larger spills of powder, an N95 respirator is necessary.

• Contain and Clean:

  • For Powders: Gently cover the spill with absorbent pads to prevent further dispersal. Carefully sweep the powder into a designated waste container. Avoid dry sweeping, which can create dust. If available, a HEPA-filtered vacuum can be used.

  • For Solutions: Absorb the spill with inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

• Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol or isopropanol), followed by soap and water.

• Dispose of Waste: All contaminated materials, including absorbent pads, gloves, and wipes, must be disposed of as chemical waste.

Disposal of Epiafzelechin 3-O-gallate Waste

While Epiafzelechin 3-O-gallate is not currently classified as a hazardous waste by the Resource Conservation and Recovery Act (RCRA), it is prudent to manage its disposal as a non-hazardous chemical waste.[4][5]

• Segregation: Do not mix Epiafzelechin 3-O-gallate waste with general laboratory trash.

• Waste Containers:

  • Solid Waste: Collect unused powder, contaminated weigh paper, and other solid materials in a clearly labeled, sealed container.

  • Liquid Waste: Collect solutions in a separate, compatible, and clearly labeled waste container. Do not pour solutions down the drain.

• Labeling: All waste containers must be clearly labeled with "Non-Hazardous Chemical Waste" and the full chemical name, "Epiafzelechin 3-O-gallate."

• Disposal Pathway: Follow your institution's specific procedures for the disposal of non-hazardous chemical waste. This typically involves collection by your institution's Environmental Health and Safety (EHS) department for incineration.

Decision Tree for Waste Disposal:

Caption: A simplified decision-making process for segregating waste.

Conclusion: A Culture of Safety

The responsible use of novel compounds like Epiafzelechin 3-O-gallate is fundamental to advancing scientific discovery while protecting researchers. By implementing these PPE and disposal protocols, laboratories can create a robust safety framework. It is the responsibility of every researcher to remain vigilant, seek additional information from their institution's safety office, and foster a culture where safety is an integral part of the scientific process.

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• Emory University. Chemical Waste Disposal Guidelines.
• University of Otago. Laboratory chemical waste disposal guidelines.
• Vanderbilt University Medical Center.
• Northwestern University. Hazardous Waste Disposal Guide.
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• Biosynth. (-)
• MedChemExpress. (-)
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• USA Scientific, Inc.
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